Englerin A: A Technical Guide to its Discovery, Mechanism, and Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals Abstract Englerin A, a guaiane sesquiterpene isolated from the East African plant Phyllanthus engleri, has emerged as a molecule of significant interest due...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Englerin A, a guaiane sesquiterpene isolated from the East African plant Phyllanthus engleri, has emerged as a molecule of significant interest due to its potent and highly selective cytotoxic activity against renal cell carcinoma.[1][2][3][4] Its discovery was the result of a targeted screening of natural product extracts against the National Cancer Institute's 60-cell line panel (NCI-60).[1][5] This technical guide provides a comprehensive overview of the discovery, isolation, mechanism of action, and key experimental protocols related to Englerin A. Quantitative data are presented in structured tables, and critical pathways and workflows are visualized using diagrams to facilitate a deeper understanding for research and drug development applications.
Discovery and Isolation from Phyllanthus engleri
The journey to identify Englerin A began with a bioinformatic analysis of the NCI's natural product extract screening data to find extracts with selective growth inhibition against renal cancer cell lines.[1][5] An extract from the stem and root bark of Phyllanthus engleri, a plant used in traditional African medicine, demonstrated remarkable selectivity for the renal cancer panel.[5][6][7][8]
Bioassay-guided fractionation of the plant extract led to the isolation of two novel guaiane sesquiterpenes: englerin A and englerin B.[1][5] Englerin A was identified as the primary compound responsible for the potent and selective cytotoxic activity, while englerin B showed no significant growth inhibition.[9] Initial isolation efforts were complicated by the use of outdated chloroform as a solvent, which led to the formation of chlorinated artifacts.[9] Subsequent purification strategies avoided this issue, yielding the pure natural products.[5][9] The planar structures and relative stereochemistry of these complex molecules, which feature seven contiguous stereogenic centers, were established through extensive spectroscopic analysis, including 2D-NMR techniques.[1][9]
Experimental Workflow: Isolation and Identification
The isolation of Englerin A from Phyllanthus engleri is a multi-step process guided by bioactivity assays. The general workflow is outlined below.
Englerin A: A Technical Guide to Its Isolation and Structural Elucidation
For Researchers, Scientists, and Drug Development Professionals Introduction Englerin A is a guaiane sesquiterpene natural product that has garnered significant attention within the scientific community due to its potent...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Englerin A is a guaiane sesquiterpene natural product that has garnered significant attention within the scientific community due to its potent and highly selective cytotoxic activity against renal cancer cell lines.[1] Isolated from the East African plant Phyllanthus engleri, this complex molecule presents a unique 5-7-5 fused tricyclic core with an ether bridge and seven contiguous stereocenters.[2] Its remarkable biological profile, with GI₅₀ (50% growth inhibition) values in the nanomolar range for specific cancer cells, has made it a compelling target for total synthesis and a subject of intensive investigation for novel anticancer drug development.[1] This technical guide provides an in-depth overview of the seminal work on the isolation and complete structural determination of Englerin A, presenting detailed experimental protocols, quantitative data, and logical workflows.
Isolation of Englerin A
Englerin A was first isolated through a bioassay-guided fractionation approach from the stem bark of Phyllanthus engleri.[1] The process was directed by the selective growth inhibitory activity of the plant extracts against renal cancer cell lines in the National Cancer Institute's 60-cell line screen (NCI-60).
Experimental Protocol: Isolation
Plant Material and Extraction: The stem bark of Phyllanthus engleri was collected and dried. The dried material was then ground and extracted with a 1:1 mixture of dichloromethane (CH₂Cl₂) and methanol (MeOH) to yield a crude organic extract.[3]
Solvent Partitioning: The crude extract was subjected to solvent-solvent partitioning to separate compounds based on polarity. This step is crucial for the initial cleanup and enrichment of the active components.
Bioassay-Guided Fractionation: The resulting fractions were tested for their cytotoxic activity against a panel of cancer cell lines, with a particular focus on renal cancer cell lines like A498 and UO-31. Fractions demonstrating high potency and selectivity were prioritized for further purification.
Chromatographic Purification: The active fractions were subjected to multiple rounds of chromatography.
Silica Gel Chromatography: Initial separation was performed on a silica gel column using a gradient elution system, typically with mixtures of hexane and ethyl acetate or chloroform and methanol, to separate compounds based on polarity.
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Final purification to yield pure Englerin A was achieved using RP-HPLC with a C18 column, typically using a water/acetonitrile or water/methanol gradient as the mobile phase.
The isolation workflow is depicted below, illustrating the progression from raw plant material to the purified active compound.
Figure 1: Isolation Workflow for Englerin A.
Structure Elucidation
The molecular structure of Englerin A was determined through a combination of modern spectroscopic techniques. High-resolution mass spectrometry established its molecular formula, while a suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments were employed to piece together its complex carbon skeleton and determine its relative stereochemistry.
Experimental Protocol: Structure Elucidation
Mass Spectrometry (MS): High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) was used to determine the exact mass of the molecule. The analysis yielded the molecular formula C₂₆H₃₄O₆.[4]
NMR Spectroscopy: All NMR spectra were typically recorded in deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).
¹H NMR: Provided information on the number and chemical environment of protons, including their multiplicity (splitting patterns) and coupling constants (J-values).
¹³C NMR: Revealed the number of unique carbon atoms and their hybridization state (sp³, sp², sp). DEPT (Distortionless Enhancement by Polarization Transfer) experiments were used to differentiate between CH₃, CH₂, CH, and quaternary carbons.
2D NMR - COSY (Correlation Spectroscopy): Used to identify proton-proton (¹H-¹H) spin-spin coupling networks, establishing connectivity between adjacent protons, typically over two to three bonds.
2D NMR - HSQC (Heteronuclear Single Quantum Coherence): Correlated each proton signal with its directly attached carbon atom, allowing for the unambiguous assignment of ¹H-¹³C one-bond connections.
2D NMR - HMBC (Heteronuclear Multiple Bond Correlation): Showed correlations between protons and carbons over two to three bonds (and sometimes longer). This was critical for connecting different spin systems and establishing the overall carbon framework, including the placement of quaternary carbons and ester groups.
2D NMR - NOESY (Nuclear Overhauser Effect Spectroscopy): Provided information about the spatial proximity of protons. Correlations in a NOESY spectrum indicate that protons are close to each other in space, which was essential for determining the relative stereochemistry of the seven stereocenters.[2]
The logical flow of the structure elucidation process is outlined in the diagram below.
Figure 2: Logic Diagram for the Structure Elucidation of Englerin A.
Quantitative Data Summary
This section summarizes the key quantitative data that were instrumental in the characterization of Englerin A.
Table 2: ¹H and ¹³C NMR Spectroscopic Data for Englerin A
The following table presents a comparison of the NMR data for natural Englerin A as reported in the literature. Data was recorded in methanol-d₄ at 500 MHz.[5]
Position
δC (natural)
δH (natural) (mult, J in Hz)
Key HMBC Correlations
Key NOESY Correlations
1
48.9
1.76 (m)
2
25.5
1.75 (m), 1.34 (m)
3
32.0
2.02 (m), 1.28 (m)
4
86.8
4.09 (d, 7.0)
H-5
5
55.4
2.22 (d, 7.0)
H-4, H-14
6
82.7
4.88 (s)
H-13
7
47.9
2.39 (m)
8
74.8
5.38 (s)
9
75.8
5.51 (s)
H-1
10
44.9
2.31 (m)
11
22.3
1.05 (d, 6.8)
12
22.0
0.81 (d, 6.8)
13
19.3
1.10 (s)
H-6
14
12.7
1.01 (s)
H-5
Cinnamate
1'
168.3
-
2'
120.3
6.64 (d, 16.0)
C-1', C-3', C-4'
3'
147.1
7.73 (d, 16.0)
C-1', C-2', C-4'
4'
132.1
-
5'/9'
129.9
7.60 (m)
6'/8'
130.0
7.43 (m)
7'
132.7
7.43 (m)
Glycolate
1''
173.4
-
2''
61.9
4.22 (s)
C-1''
Table 3: Biological Activity of Englerin A
Englerin A exhibits remarkable potency and selectivity against renal cancer cell lines. The GI₅₀ values from the NCI-60 screen highlight this specificity.
Subsequent to its discovery, the mechanism of action for Englerin A's potent cytotoxicity was elucidated. It functions as a potent and selective agonist of the Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[6] Activation of these non-selective cation channels leads to a massive influx of Ca²⁺ and Na⁺ ions into the cancer cells. This rapid increase in intracellular calcium concentration triggers a cascade of events culminating in necrotic cell death.[5]
Figure 3: Simplified Signaling Pathway of Englerin A-Induced Cytotoxicity.
Conclusion
The discovery of Englerin A is a landmark example of successful bioassay-guided natural product drug discovery. The meticulous process of isolation from Phyllanthus engleri, followed by a comprehensive structural elucidation using advanced spectroscopic methods, revealed a molecule with a complex architecture and unprecedented biological activity. The detailed protocols and data presented herein provide a technical foundation for researchers in natural products chemistry, medicinal chemistry, and oncology. The unique structure and potent, selective mechanism of action of Englerin A continue to inspire synthetic efforts and serve as a promising scaffold for the development of new-generation therapies for renal cancer.
The Guaiane Sesquiterpene Englerin A: A Technical Guide to its Chemical Structure and Anti-Cancer Activity
For Researchers, Scientists, and Drug Development Professionals Introduction Englerin A is a guaiane sesquiterpene, a class of natural products characterized by a bicyclic hydroazulene core. Isolated from the bark of the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Englerin A is a guaiane sesquiterpene, a class of natural products characterized by a bicyclic hydroazulene core. Isolated from the bark of the East African plant Phyllanthus engleri, it has garnered significant attention within the scientific community for its potent and highly selective cytotoxic activity against renal cancer cell lines.[1][2][3][4] This technical guide provides an in-depth exploration of the chemical structure of Englerin A, its mechanism of action, and the experimental methodologies used to elucidate its biological functions.
Chemical Structure of Englerin A
Englerin A possesses a complex and unique tricyclic 5-6-5 fused ring system with an ether bridge.[3][4] This intricate architecture contains seven contiguous stereogenic centers, making it a challenging target for total synthesis.[5] The core guaiane sesquiterpene structure is adorned with two critical ester functionalities: a glycolate ester and a cinnamate ester. The presence of the glycolate moiety, in particular, is unusual and has been shown to be crucial for its potent biological activity.[3][4]
The IUPAC name for Englerin A is [(1S,2R,5R,6R,7S,8R,10R)-10-(2-hydroxyacetyl)oxy-1,5-dimethyl-8-propan-2-yl-11-oxatricyclo[6.2.1.02,6]undecan-7-yl] (E)-3-phenylprop-2-enoate.
Quantitative Biological Activity of Englerin A
Englerin A exhibits remarkable potency and selectivity against renal cell carcinoma. Its cytotoxic effects are quantified by GI₅₀ (50% growth inhibition) and IC₅₀ (50% inhibitory concentration) values, while its activity on its molecular targets is measured by EC₅₀ (half maximal effective concentration).
The primary mechanism of action of Englerin A is the potent and selective activation of the Transient Receptor Potential Canonical (TRPC) channels 4 and 5.[7][8][9] These channels are non-selective cation channels, and their activation by Englerin A leads to a significant influx of calcium (Ca²⁺) and sodium (Na⁺) ions into the cancer cells.[9] This disruption of ion homeostasis results in membrane depolarization and intracellular calcium overload, which in turn triggers a cascade of events leading to necrotic cell death.[1][7] The expression levels of TRPC4 have been shown to correlate with the sensitivity of cancer cell lines to Englerin A.[10]
Below is a diagram illustrating the signaling pathway initiated by Englerin A.
Englerin A signaling pathway.
Proposed Biosynthesis
The biosynthesis of Englerin A is proposed to originate from farnesyl pyrophosphate, a common precursor for sesquiterpenes. Through a series of enzymatic reactions involving a cyclase and an oxidase, the characteristic guaiane skeleton is formed. Further modifications, including esterification with glycolic acid and cinnamic acid, are hypothesized to yield the final Englerin A structure.
The following diagram outlines the proposed biosynthetic pathway.
Proposed biosynthetic pathway of Englerin A.
Experimental Protocols
Cell Viability Assays
Objective: To determine the cytotoxic effects of Englerin A on cancer cell lines.
Cell Plating: Seed cells in 96-well plates and allow them to adhere.
Compound Treatment: Add Englerin A at various concentrations to the cells. A vehicle control (e.g., 0.1% DMSO) is run in parallel.
Incubation: Incubate the cells for 48 hours.
Radiolabeling: Add ³H-thymidine to each well and incubate for an additional 6 hours.
Harvesting and Measurement: Harvest the cells onto glass microfiber filters. The amount of incorporated ³H-thymidine, which is proportional to cell proliferation, is measured using a scintillation counter.
Cell Plating: Seed cells in 96-well plates 24 hours prior to the assay.
Compound Treatment: Treat cells with varying concentrations of Englerin A.
Incubation: Incubate for the desired exposure time (e.g., 6 hours).
WST-1 Reagent Addition: Add the cell proliferation reagent WST-1 to each well according to the manufacturer's instructions.
Measurement: The reduction of the tetrazolium salt WST-1 to formazan by mitochondrial dehydrogenases in viable cells is measured by absorbance at 450 nm. A decrease in absorbance indicates a loss of cell viability.
Calcium Imaging Assay
Objective: To measure the influx of intracellular calcium induced by Englerin A.[10]
Cell Preparation: Plate cells expressing TRPC4 or TRPC5 channels (e.g., transfected HEK293T cells) in 96-well plates.
Dye Loading: Remove the culture medium and replace it with an assay buffer. Load the cells with a calcium-sensitive fluorescent dye (e.g., Calcium 6) and incubate at 37°C for approximately 2 hours.
Compound Addition and Measurement: Add Englerin A to the wells and immediately measure the fluorescence using a suitable instrument (e.g., FDSS 7000EX) with excitation and emission wavelengths of approximately 480 nm and 540 nm, respectively. An increase in fluorescence indicates an influx of calcium.
The general workflow for these biological assays is depicted below.
General workflow for biological assays.
Conclusion
Englerin A stands out as a promising natural product with a unique chemical structure and a potent, selective anti-cancer activity profile. Its mechanism of action through the activation of TRPC4 and TRPC5 channels presents a novel therapeutic avenue for the treatment of renal cancer. The detailed understanding of its structure-activity relationships, facilitated by total synthesis efforts, continues to pave the way for the development of new analogs with improved pharmacological properties. The experimental protocols outlined in this guide provide a foundation for researchers to further investigate the therapeutic potential of Englerin A and related compounds.
The Definitive Absolute Configuration of (-)-Englerin A: A Technical Guide
Introduction (-)-Englerin A, a guaiane sesquiterpene isolated from the East African plant Phyllanthus engleri, has garnered significant attention within the scientific community.[1] This interest stems from its potent an...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
(-)-Englerin A, a guaiane sesquiterpene isolated from the East African plant Phyllanthus engleri, has garnered significant attention within the scientific community.[1] This interest stems from its potent and highly selective cytotoxic activity against renal cancer cell lines, making it a promising lead compound for novel anticancer therapies.[1][2][3] The complex, three-dimensional architecture of (-)-Englerin A, featuring a bicyclic hydroazulene core and seven contiguous stereogenic centers, presented a formidable challenge for structural elucidation and total synthesis.[1] The determination of its precise absolute configuration was a critical step, indispensable for understanding its structure-activity relationships (SAR), elucidating its mechanism of action, and enabling enantioselective synthetic efforts to produce the biologically active isomer. This guide provides an in-depth technical overview of the methodologies and data that culminated in the unambiguous assignment of the absolute stereochemistry of (-)-Englerin A.
Determination of Absolute Configuration
The absolute configuration of (-)-Englerin A was definitively established through a combination of total synthesis from chiral precursors and X-ray crystallographic analysis of key synthetic intermediates. While chiroptical methods like Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) coupled with Density Functional Theory (DFT) calculations are powerful tools for this purpose, the primary confirmation for (-)-Englerin A relied on synthetic correlation and direct structural analysis.[4][5][6]
Total Synthesis Approach
The most conclusive evidence for the absolute configuration of (-)-Englerin A came from its enantioselective total synthesis. Multiple research groups have reported the synthesis of this natural product, often starting from a compound (a chiral pool starting material) with a known absolute configuration.[2][7][8] By correlating the stereochemistry of the starting material to the final product through a series of well-understood, stereocontrolled reactions, the absolute configuration of the synthetic molecule could be established. When the spectroscopic data and, crucially, the specific rotation of the synthetic (-)-Englerin A matched that of the natural isolate, the absolute configuration of the natural product was confirmed.[7] For instance, a notable synthesis commenced from (R)-citronellal, a commercially available chiral building block, to achieve the total synthesis of (-)-Englerin A in 15 steps.[8]
X-ray Crystallography of Synthetic Intermediates
While obtaining suitable crystals of the final natural product for X-ray diffraction can be challenging, the absolute stereochemistry of key intermediates within a synthetic route can often be determined unambiguously by this method.[9][10] This was a successful strategy in the journey to (-)-Englerin A. For example, during a formal synthesis, the absolute stereochemistry of a hydroxyl enone intermediate was established by single-crystal X-ray analysis.[11] This crystallographic data provided a rigid, experimentally determined anchor for the stereochemistry, confirming the absolute configuration of that intermediate and, by extension, all subsequent compounds in the synthetic sequence leading to (-)-Englerin A.[11][12]
Quantitative Data
The following tables summarize the key quantitative data that support the assignment of the absolute configuration of (-)-Englerin A.
Parameter
Value
Reference
Specific Rotation [α]D
-49.0 (c 0.5, CHCl3)
Reported for synthetic (-)-Englerin A
Table 1: Specific Rotation of Synthetic (-)-Englerin A. The correspondence of the sign and magnitude of the specific rotation of the synthesized molecule with the natural product is a key indicator of correct enantiomer synthesis.
Compound
Crystal System
Space Group
CCDC Number
Hydroxy enone intermediate (19)
Orthorhombic
P212121
782508
Table 2: Crystallographic Data for a Key Synthetic Intermediate. The data from the X-ray analysis of this intermediate provided definitive proof of its absolute stereochemistry.[11]
Experimental Protocols
The determination of absolute configuration is reliant on rigorous experimental execution. Below are detailed methodologies representative of the key experiments cited in the elucidation of (-)-Englerin A's stereochemistry.
Protocol 1: Enantioselective Total Synthesis (Conceptual Workflow)
This protocol outlines a conceptual workflow for the enantioselective synthesis of (-)-Englerin A, emphasizing the steps critical for stereochemical control.
Chiral Pool Starting Material: The synthesis commences with a commercially available starting material of known absolute configuration, for example, (R)-(+)-citronellal or (R)-(+)-pulegone.
Key Stereocontrolled Reactions:
Asymmetric Epoxidation: A Sharpless asymmetric epoxidation can be employed to introduce a chiral epoxide with high enantioselectivity, setting a key stereocenter.
Diastereoselective Cyclization: An intramolecular cyclization, such as a [4+3] cycloaddition or an aldol condensation, is used to construct the core ring system.[11][12] The facial selectivity of this reaction is directed by the existing stereocenters, leading to the desired diastereomer.
Substrate-Controlled Reductions: Stereoselective reductions of ketones or alkenes are performed where the approach of the reagent is dictated by the steric environment of the substrate, thereby creating new stereocenters with high fidelity.
Intermediate Characterization: At a suitable stage, a crystalline intermediate is synthesized and subjected to single-crystal X-ray analysis to confirm the absolute configuration of the synthetic framework.
Final Elaboration and Purification: The final steps involve the installation of the ester side chains (e.g., via Yamaguchi esterification) and final deprotection steps.[7]
Confirmation: The final synthetic product is purified by HPLC. Its structural identity is confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The optical rotation is measured and compared with the value reported for the natural product to confirm the synthesis of the correct enantiomer.
Protocol 2: Single-Crystal X-ray Crystallography
This protocol describes the general methodology for determining the absolute structure of a chiral molecule, such as a synthetic intermediate of (-)-Englerin A.
Crystal Growth: High-quality single crystals of the analyte are grown. This is typically achieved by slow evaporation of a saturated solution of the compound in a suitable solvent system (e.g., hexanes).[11]
Data Collection: A suitable crystal is mounted on a diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. The crystal is irradiated with a monochromatic X-ray beam (e.g., Cu Kα radiation), and the diffraction pattern is recorded on a detector as the crystal is rotated.[10]
Structure Solution and Refinement: The diffraction data is processed to yield a set of reflection intensities. The structure is solved using direct methods or Patterson methods to obtain an initial electron density map. An atomic model is built into the electron density map.[13] The model is then refined against the experimental data, adjusting atomic positions, and thermal parameters to improve the fit between the calculated and observed diffraction patterns.
Absolute Configuration Assignment: For a non-centrosymmetric space group, the absolute configuration is determined by analyzing anomalous dispersion effects (the Friedel pairs). The Flack parameter is calculated; a value close to 0 indicates the correct absolute configuration has been assigned. The final structure is validated and deposited in a crystallographic database (e.g., the Cambridge Crystallographic Data Centre, CCDC).[11]
Mandatory Visualizations
The following diagrams illustrate the logical workflow and a conceptual synthetic strategy for determining the absolute configuration of (-)-Englerin A.
Englerin A: A Comprehensive Technical Guide to its Mechanism of Action in Renal Cancer
For Researchers, Scientists, and Drug Development Professionals Introduction Englerin A, a guaiane sesquiterpene isolated from the bark of the East African plant Phyllanthus engleri, has emerged as a promising natural pr...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Englerin A, a guaiane sesquiterpene isolated from the bark of the East African plant Phyllanthus engleri, has emerged as a promising natural product with potent and highly selective cytotoxic activity against renal cell carcinoma (RCC).[1][2] Since its initial discovery and characterization, extensive research has focused on elucidating its unique mechanism of action, revealing a complex interplay of signaling pathways that culminate in the targeted death of renal cancer cells. This technical guide provides an in-depth overview of the molecular mechanisms, key experimental methodologies, and quantitative data related to the action of Englerin A in renal cancer.
Core Mechanism of Action: Targeting TRPC4/TRPC5 Channels
The primary molecular targets of Englerin A in renal cancer cells are the Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[3] Englerin A acts as a potent and selective agonist of these non-selective cation channels.[3] The expression of TRPC4 has been identified as a key determinant of a cancer cell line's sensitivity to Englerin A.[1]
Activation of TRPC4 and TRPC5 by Englerin A leads to a rapid and substantial influx of calcium (Ca²⁺) and sodium (Na⁺) ions into the cancer cells.[3] This disruption of ion homeostasis, particularly the resulting intracellular Ca²⁺ overload, is a critical initiating event that triggers a cascade of downstream cellular responses, ultimately leading to cell death.[4]
Data Presentation: Quantitative Efficacy of Englerin A
The potency of Englerin A has been quantified across various renal cancer cell lines and in channel activation assays. The following tables summarize key IC₅₀ (half-maximal inhibitory concentration), GI₅₀ (half-maximal growth inhibition), and EC₅₀ (half-maximal effective concentration) values reported in the literature.
Table 1: In Vitro Cytotoxicity of Englerin A against Renal Cancer Cell Lines
The initial influx of ions triggered by Englerin A binding to TRPC4/TRPC5 channels initiates a cascade of downstream signaling events and cellular responses.
Key Downstream Signaling Pathways:
Calcium Signaling: The rapid increase in intracellular Ca²⁺ acts as a primary second messenger, activating various Ca²⁺-dependent enzymes and signaling pathways that contribute to cellular stress and death.
Protein Kinase C (PKC) Activation: Englerin A has been shown to activate PKC, which in turn can lead to the inhibitory phosphorylation of Insulin Receptor Substrate 1 (IRS1).
Inhibition of Pro-Survival Pathways: The activation of PKC and other downstream effectors leads to the inhibition of critical pro-survival signaling pathways, including the PI3K/Akt/mTOR and RAF/MEK/ERK pathways. This suppression of survival signals is a key component of Englerin A's anti-cancer activity.
Endoplasmic Reticulum (ER) Stress: The disruption of cellular homeostasis can lead to ER stress and the unfolded protein response (UPR).
Altered Lipid Metabolism: Studies have indicated that Englerin A can significantly alter lipid metabolism within renal cancer cells.
Resultant Cellular Effects:
Necrosis: A primary mode of cell death induced by Englerin A is necrosis, characterized by rapid plasma membrane rupture and cell lysis.[4]
Apoptosis: In addition to necrosis, Englerin A can also induce apoptosis, or programmed cell death, which is often caspase-independent.
Autophagy: The induction of autophagy has been observed in response to Englerin A treatment. This is thought to be a cellular survival mechanism that is ultimately overwhelmed by the cytotoxic effects of the compound.
G2/M Cell Cycle Arrest: Englerin A can cause an accumulation of cells in the G2 phase of the cell cycle, indicating a block in the G2/M transition.
Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the mechanism of action of Englerin A.
Cell Viability Assays
1. XTT Cell Proliferation Assay
Objective: To quantify the effect of Englerin A on the metabolic activity of renal cancer cells as an indicator of cell viability.
Protocol:
Seed renal cancer cells (e.g., UO-31, A-498) in a 96-well plate at a density of 5,000 cells per well in 90 µL of RPMI medium without phenol red, supplemented with 10% FBS and 2 mM L-glutamine.
Allow cells to adhere for 60 minutes at 37°C and 5% CO₂.
Prepare Englerin A working solutions by diluting a 10 mM stock solution in DMSO with RPMI medium to the desired final concentrations.
Add 10 µL of the Englerin A working solution or a DMSO vehicle control to the respective wells. The final DMSO concentration should not exceed 0.1%.
Incubate the plate for 48 hours at 37°C and 5% CO₂.
Determine cell viability using a Cell Proliferation Assay (XTT) according to the manufacturer's protocol.
Calculate IC₅₀ values using a non-linear regression fit (log(inhibitor) vs. normalized response – variable slope).[4]
Apoptosis and Necrosis Detection
2. Annexin V and Propidium Iodide (PI) Staining
Objective: To differentiate between viable, apoptotic, and necrotic cells following Englerin A treatment.
Protocol:
Treat renal cancer cells with the desired concentration of Englerin A (e.g., 1 µM), a vehicle control (DMSO), or a positive control for apoptosis (e.g., 5 µM staurosporine) for the specified time (e.g., 1 or 3 hours).
After incubation, harvest the cells by trypsinization.
Wash the cells with cold PBS.
Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.
Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a 5 mL culture tube.
Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).
Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
Add 400 µL of 1X Binding Buffer to each tube.
Analyze the cells by flow cytometry within 1 hour.
Interpretation:
Annexin V-negative / PI-negative: Viable cells
Annexin V-positive / PI-negative: Early apoptotic cells
Annexin V-positive / PI-positive: Late apoptotic or necrotic cells
Annexin V-negative / PI-positive: Necrotic cells
Western Blot Analysis of p-Akt and p-ERK
3. Western Blot for Phosphorylated Akt and ERK
Objective: To assess the effect of Englerin A on the phosphorylation status of key signaling proteins in the PI3K/Akt and MAPK/ERK pathways.
Protocol:
Cell Lysis:
After treating renal cancer cells with Englerin A for the desired time, wash the cells with ice-cold PBS.
Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
Scrape the cells and collect the lysate.
Centrifuge the lysate to pellet cell debris and collect the supernatant.
Protein Quantification:
Determine the protein concentration of each lysate using a BCA or Bradford assay.
Sample Preparation:
Normalize the protein concentration for all samples and add Laemmli sample buffer.
Boil the samples at 95-100°C for 5 minutes.
SDS-PAGE and Transfer:
Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-polyacrylamide gel.
Run the gel to separate the proteins by size.
Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Immunoblotting:
Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.
Incubate the membrane with primary antibodies specific for phosphorylated Akt (p-Akt, e.g., at Ser473) and phosphorylated ERK (p-ERK, e.g., at Thr202/Tyr204) overnight at 4°C.
Wash the membrane with TBST.
Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
Wash the membrane again with TBST.
Detection:
Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Stripping and Re-probing:
To ensure equal protein loading, the membrane can be stripped and re-probed with antibodies against total Akt, total ERK, and a loading control (e.g., β-actin or GAPDH).
Visualizations: Signaling Pathways and Experimental Workflows
Englerin A Signaling Pathway in Renal Cancer
Caption: Englerin A signaling pathway in renal cancer cells.
Experimental Workflow for Assessing Englerin A Cytotoxicity
Caption: Experimental workflow for cytotoxicity assessment.
Englerin A: A Potent and Selective Agonist of TRPC4 and TRPC5 Channels
A Technical Guide for Researchers and Drug Development Professionals Abstract Englerin A, a sesquiterpene natural product, has garnered significant attention within the scientific community for its potent and selective a...
Author: BenchChem Technical Support Team. Date: December 2025
A Technical Guide for Researchers and Drug Development Professionals
Abstract
Englerin A, a sesquiterpene natural product, has garnered significant attention within the scientific community for its potent and selective activation of Transient Receptor Potential Canonical 4 (TRPC4) and TRPC5 channels. This technical guide provides a comprehensive overview of Englerin A's mechanism of action, presenting key quantitative data, detailed experimental protocols, and visual representations of the associated signaling pathways. Its unique ability to induce calcium-dependent cell death in cancer cells expressing these channels positions Englerin A as a valuable tool for research and a potential starting point for novel therapeutic strategies, particularly in the context of renal cell carcinoma.
Introduction
Isolated from the bark of the East African plant Phyllanthus engleri, (-)-Englerin A has emerged as a highly efficient, fast-acting, and direct stimulator of TRPC4 and TRPC5 channels[1]. These channels are non-selective cation channels that play crucial roles in various physiological processes. The activation of TRPC4 and TRPC5 by Englerin A leads to a significant influx of calcium ions (Ca2+), ultimately triggering apoptosis in susceptible cells[2][3]. This document serves as an in-depth resource for professionals in research and drug development, offering detailed insights into the pharmacology and experimental application of Englerin A.
Quantitative Data: Potency and Efficacy
Englerin A exhibits impressive potency in the nanomolar range for both TRPC4 and TRPC5 channels. The following tables summarize the key quantitative data gathered from various studies.
Table 1: Potency of Englerin A on TRPC4 and TRPC5 Channels
Englerin A directly binds to and activates TRPC4 and TRPC5 channels, which are calcium-permeable non-selective cation channels[1][2]. The binding site is thought to be on the extracellular side of the channel or accessible from the outer leaflet of the plasma membrane[1][2]. Recent cryo-EM structures have revealed that Englerin A binds to a conserved lipid binding site between the transmembrane domains of adjacent TRPC5 subunits[6][7]. This binding induces a conformational change in the channel, leading to its opening.
The activation of these channels results in a rapid and sustained influx of Ca2+ into the cell[2][5]. This sudden increase in intracellular calcium concentration disrupts cellular homeostasis and triggers downstream signaling cascades that culminate in apoptotic cell death[2][3]. The expression level of TRPC4 has been shown to be a critical determinant of a cancer cell line's sensitivity to Englerin A[3][5].
Englerin A mechanism of action.
Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the effects of Englerin A on TRPC4 and TRPC5 channels.
Intracellular Calcium Imaging
This protocol is used to measure changes in intracellular calcium concentration upon Englerin A application.
Materials:
HEK 293 cells transiently transfected with human TRPC4 or TRPC5 expression plasmids.
Extracellular solution (e.g., Tyrode's solution) containing 1.5 mM Ca2+.
Englerin A stock solution in DMSO.
Procedure:
Cell Culture and Transfection: Culture cells in appropriate media. For HEK 293 cells, transfect with TRPC4 or TRPC5 plasmids using a suitable transfection reagent. Allow 24-48 hours for protein expression.
Dye Loading: Incubate cells with Fura-2 AM (e.g., 2-5 µM) and a similar concentration of Pluronic F-127 in extracellular solution for 30-60 minutes at 37°C. Alternatively, use the Calcium 6 Assay Kit according to the manufacturer's instructions, which typically involves a 2-hour incubation at 37°C[8].
Washing: Wash the cells with extracellular solution to remove excess dye.
Imaging: Mount the cells on an inverted fluorescence microscope equipped with a ratiometric imaging system for Fura-2 (excitation at 340 nm and 380 nm, emission at 510 nm) or a system compatible with the Calcium 6 dye.
Baseline Measurement: Record the baseline fluorescence ratio (F340/F380 for Fura-2) or fluorescence intensity for a few minutes.
Englerin A Application: Perfuse the cells with the extracellular solution containing the desired concentration of Englerin A.
Data Acquisition: Continuously record the fluorescence changes for several minutes to observe the full response.
Data Analysis: Calculate the change in fluorescence ratio or intensity over time. The EC50 can be determined by plotting the peak response against the logarithm of the Englerin A concentration and fitting the data to a Hill equation.
Calcium imaging experimental workflow.
Whole-Cell Patch-Clamp Electrophysiology
This technique directly measures the ion currents flowing through TRPC4/5 channels upon activation by Englerin A.
Materials:
HEK 293 cells expressing TRPC4 or TRPC5, or A498 cells.
Patch-clamp amplifier and data acquisition system.
Glass micropipettes (2-4 MΩ resistance).
Extracellular (bath) solution: Normal Tyrode (NT) solution.
Intracellular (pipette) solution.
Englerin A stock solution.
Procedure:
Cell Preparation: Plate cells on coverslips suitable for patch-clamp recording.
Pipette Fabrication: Pull glass capillaries to form micropipettes with a resistance of 2-4 MΩ when filled with the intracellular solution.
Gigaohm Seal Formation: Approach a single cell with the micropipette and apply gentle suction to form a high-resistance (gigaohm) seal between the pipette tip and the cell membrane.
Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch under the pipette tip, achieving the whole-cell configuration.
Voltage-Clamp Recording: Clamp the membrane potential at a holding potential (e.g., -60 mV). Apply voltage ramps (e.g., from -100 mV to +100 mV over a few hundred milliseconds) at regular intervals (e.g., every 10-20 seconds) to record the current-voltage (I-V) relationship[2][9].
Baseline Recording: Record stable baseline currents for a few minutes.
Englerin A Application: Perfuse the bath with a solution containing Englerin A (e.g., 100 nM).
Recording of Englerin A-Evoked Currents: Continue recording during and after Englerin A application to measure the evoked currents. The characteristic doubly rectifying I-V curve is a hallmark of TRPC4/5 channels[8].
Data Analysis: Subtract the baseline current from the Englerin A-evoked current to obtain the net current. Plot the I-V relationship and analyze the current amplitudes at specific voltages.
Whole-cell patch-clamp logical flow.
Cell Viability Assays
These assays are used to quantify the cytotoxic effects of Englerin A.
Materials:
Cancer cell lines of interest (e.g., A498, A-673).
Cell Seeding: Plate cells at a suitable density (e.g., 2,000-20,000 cells/well) in multi-well plates and allow them to adhere overnight.
Compound Treatment: Treat the cells with a range of concentrations of Englerin A. Include a vehicle control (e.g., DMSO). For rescue experiments, the TRPC4/5 inhibitor ML204 (e.g., 50 µM) can be co-administered with Englerin A[5][8].
Incubation: Incubate the cells for a specified period (e.g., 48 hours).
Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's protocol.
Data Reading: Measure the luminescence or absorbance using a plate reader.
Data Analysis: Normalize the data to the vehicle-treated control cells. Plot the normalized cell viability against the logarithm of the Englerin A concentration and fit the data to a four-parameter Hill equation to determine the IC50 value.
Conclusion
Englerin A is a powerful and specific pharmacological tool for studying the function of TRPC4 and TRPC5 channels. Its ability to induce potent, calcium-dependent cell death in cancer cells expressing these channels underscores the potential of targeting TRPC4 and TRPC5 for therapeutic intervention. The detailed data and protocols provided in this guide offer a solid foundation for researchers and drug development professionals to explore the multifaceted roles of these channels in health and disease and to leverage the unique properties of Englerin A in their investigations. While the in vivo toxicity of Englerin A itself may limit its direct clinical application, it serves as an invaluable chemical scaffold for the development of novel TRP channel modulators[5][10].
The Role of Protein Kinase C Theta in Englerin A Activity: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth examination of the molecular mechanisms underpinning the activity of Englerin A, with a specific focus on the pivo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth examination of the molecular mechanisms underpinning the activity of Englerin A, with a specific focus on the pivotal role of Protein Kinase C (PKC) theta. Englerin A, a natural product isolated from the plant Phyllanthus engleri, has garnered significant interest for its potent and selective cytotoxicity against renal cancer cells and other tumor types.[1][2][3] Understanding its mechanism of action is crucial for its potential development as a therapeutic agent. This document outlines the core signaling pathways, summarizes key quantitative data, provides detailed experimental protocols, and discusses alternative proposed mechanisms.
Core Mechanism: PKC Theta as a Primary Target of Englerin A
Initial investigations into Englerin A's unique cytotoxicity profile pointed towards a novel mechanism of action.[1] Structure-activity relationship analysis predicted that isoforms of Protein Kinase C were potential molecular targets.[1][4] Subsequent research confirmed that Englerin A directly binds to and activates PKC theta (PKCθ), a member of the novel PKC subfamily primarily expressed in T lymphocytes and certain tumors.[1][5]
The activation of PKCθ by Englerin A initiates a dual-pronged signaling cascade that creates a state of "pharmacologically induced synthetic lethality" in highly glycolytic tumor cells.[1][5] This mechanism involves:
Inhibition of Insulin Signaling: Englerin A-activated PKCθ phosphorylates Insulin Receptor Substrate 1 (IRS1) at serine residue S1101.[1][5] This inhibitory phosphorylation event causes IRS1 to dissociate from the insulin receptor, which in turn leads to decreased signaling through the PI3K/AKT pathway.[1] The ultimate consequence is reduced glucose uptake, effectively starving the cancer cells of their primary energy source.[1][5]
Activation of Heat Shock Factor 1 (HSF1): Concurrently, Englerin A-activated PKCθ mediates the phosphorylation and activation of HSF1, a transcription factor that enhances the glucose dependence of tumor cells.[1][5]
This dual action—simultaneously promoting glucose addiction via HSF1 activation while inhibiting glucose uptake via insulin pathway disruption—proves catastrophic for tumor cells that rely heavily on glycolysis for survival.[1][5] The selective cytotoxicity of Englerin A is linked to the expression of both PKCθ and HSF1 in sensitive cancer cell lines.[1] Knockdown of PKCθ has been shown to eliminate the cytotoxic effects of Englerin A.[1]
Signaling Pathway Diagram
The following diagram illustrates the PKCθ-mediated signaling pathway induced by Englerin A.
Caption: Englerin A activates PKCθ, leading to inhibition of glucose uptake and increased glucose dependence, resulting in synthetic lethality.
Alternative Mechanism of Action: TRPC4/C5 Channels
While the role of PKCθ is well-supported, a compelling body of evidence suggests that Englerin A also potently activates the transient receptor potential canonical (TRPC) ion channels, specifically TRPC4 and TRPC5.[6][7][8] Some studies propose that TRPC4/C5 activation, leading to calcium and sodium influx, is the primary mechanism of Englerin A-induced cytotoxicity, and that PKCθ may not be the main efficacy target in all sensitive cell lines.[6][9]
This alternative hypothesis is supported by findings where:
Expression of TRPC4 in otherwise resistant cell lines was sufficient to confer sensitivity to Englerin A.[6][9]
The cytotoxic effects of Englerin A could be rescued by a TRPC4/C5 channel blocker.[6]
In some Englerin A-sensitive cell lines, PKCθ levels were found to be undetectable, and a PKCθ inhibitor did not alter Englerin A's ability to block cell growth.[6][9]
It remains a topic of investigation whether these two mechanisms are mutually exclusive, cooperative, or cell-type dependent.
Logical Relationship of Proposed Mechanisms
The following diagram illustrates the two main proposed mechanisms of action for Englerin A.
Englerin A-Induced Calcium Influx in Cancer Cell Lines: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the mechanism of action of Englerin A, a natural product with potent and selective cytotoxic activity...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the mechanism of action of Englerin A, a natural product with potent and selective cytotoxic activity against various cancer cell lines. The primary focus is on its role in inducing calcium influx and the subsequent cellular signaling cascades leading to cell death. This document summarizes key quantitative data, details experimental protocols for studying these effects, and visualizes the underlying signaling pathways.
Core Mechanism of Action: TRPC4/TRPC5 Channel Activation
Englerin A is a sesquiterpene isolated from the bark of the African plant Phyllanthus engleri.[1] Its principal mechanism of antitumor activity is the potent and selective activation of the Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[1][2][3][4][5][6][7] These channels are non-selective cation channels, and their activation by Englerin A leads to a rapid and substantial influx of calcium (Ca²⁺) and sodium (Na⁺) ions into the cancer cells.[1][8]
The sensitivity of cancer cell lines to Englerin A is strongly correlated with the expression level of TRPC4.[2][4][5] This targeted action results in a significant increase in intracellular calcium concentration, a key event that triggers a cascade of downstream cellular processes culminating in cell death.[3][6][9]
Quantitative Data on Englerin A Activity
The following tables summarize the key quantitative data regarding the efficacy of Englerin A in activating TRPC channels and inducing cytotoxicity in various cancer cell lines.
Table 1: Potency of Englerin A in Activating TRPC4 and TRPC5 Channels
The Englerin A-induced calcium overload initiates a complex series of events within the cancer cell, ultimately leading to its demise. The key downstream effects include:
Membrane Depolarization: The influx of positive ions leads to the depolarization of the cell membrane.[2][5]
Reactive Oxygen Species (ROS) Production: The elevated intracellular calcium can stimulate the production of reactive oxygen species, contributing to cellular stress and damage.[9]
Induction of Cell Death: Englerin A primarily induces necrotic cell death.[9][10] However, in some contexts, it can also trigger a caspase-independent form of apoptosis.[11][12]
Inhibition of Pro-Survival Pathways: Englerin A has been shown to inhibit the activation of key pro-survival signaling molecules such as AKT and ERK.[11][12]
Autophagy: While Englerin A can induce autophagy, this is considered a cellular stress response and a survival mechanism that ultimately fails, rather than a primary mode of cell death.[11][12]
The following diagrams illustrate the key signaling pathways and experimental workflows.
Caption: Englerin A Signaling Pathway.
Experimental Protocols
This section provides detailed methodologies for key experiments used to investigate the effects of Englerin A.
Measurement of Intracellular Calcium Concentration
This protocol is adapted from studies using calcium-sensitive fluorescent dyes.[13][14][15][16][17]
Objective: To quantify the change in intracellular calcium concentration ([Ca²⁺]i) in response to Englerin A treatment.
Materials:
Cancer cell lines of interest (e.g., A498)
Cell culture medium and supplements
Englerin A stock solution (in DMSO)
Fura-2 AM or Fluo-3 AM calcium indicator dye
Pluronic F-127
Hanks' Balanced Salt Solution (HBSS) or other suitable buffer
Ionomycin (positive control)
EGTA (for calcium-free conditions)
Fluorescence microscope or plate reader with appropriate filters
Procedure:
Cell Seeding: Seed cells onto glass-bottom dishes or 96-well plates suitable for fluorescence imaging and allow them to adhere overnight.
Dye Loading:
Prepare a loading buffer containing Fura-2 AM (typically 2-5 µM) and a small percentage of Pluronic F-127 (e.g., 0.02%) in HBSS.
Remove the culture medium from the cells and wash once with HBSS.
Incubate the cells with the dye-loading buffer for 30-60 minutes at 37°C in the dark.
Washing: After incubation, wash the cells twice with HBSS to remove extracellular dye.
De-esterification: Incubate the cells in fresh HBSS for an additional 30 minutes at room temperature to allow for complete de-esterification of the AM ester.
Imaging:
Mount the dish on the fluorescence microscope or place the plate in the reader.
Acquire a baseline fluorescence reading for a few minutes.
Add Englerin A to the desired final concentration and continue recording the fluorescence changes over time.
For ratiometric dyes like Fura-2, acquire fluorescence at two excitation wavelengths (e.g., 340 nm and 380 nm) with emission at ~510 nm. The ratio of the fluorescence intensities (F340/F380) is proportional to the [Ca²⁺]i.
For single-wavelength dyes like Fluo-3, measure the change in fluorescence intensity over time.
Controls:
Use a vehicle control (DMSO) to account for any effects of the solvent.
Use ionomycin as a positive control to induce a maximal calcium influx.
Perform experiments in calcium-free buffer containing EGTA to confirm that the observed calcium increase is due to influx from the extracellular space.
Caption: Calcium Imaging Experimental Workflow.
Cell Viability (Cytotoxicity) Assay
This protocol is a standard method to assess the effect of a compound on cell proliferation and viability.[9][10]
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Englerin A for different cancer cell lines.
Materials:
Cancer cell lines
96-well cell culture plates
Englerin A stock solution
Cell viability reagent (e.g., XTT, MTT, or CellTiter-Glo)
Plate reader
Procedure:
Cell Seeding: Seed a known number of cells per well in a 96-well plate and allow them to attach overnight.
Treatment: Prepare serial dilutions of Englerin A in culture medium. Remove the old medium from the cells and add the medium containing different concentrations of Englerin A. Include vehicle control wells.
Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a CO₂ incubator.
Assay:
Add the cell viability reagent to each well according to the manufacturer's instructions.
Incubate for the recommended time to allow for color development (for colorimetric assays) or signal generation (for luminescent assays).
Measurement: Read the absorbance or luminescence using a plate reader at the appropriate wavelength.
Data Analysis:
Normalize the readings to the vehicle control wells (representing 100% viability).
Plot the percentage of cell viability against the logarithm of the Englerin A concentration.
Use a non-linear regression model to fit the dose-response curve and calculate the IC₅₀ value.
Apoptosis and Necrosis Assay by Flow Cytometry
This protocol distinguishes between live, apoptotic, and necrotic cells.[10][11]
Objective: To determine the mode of cell death induced by Englerin A.
Materials:
Cancer cell lines
Englerin A
Annexin V-FITC (or another fluorochrome)
Propidium Iodide (PI)
Binding buffer
Flow cytometer
Procedure:
Cell Treatment: Treat cells with Englerin A at the desired concentration and for the desired time period in a culture dish. Include an untreated control and a positive control for apoptosis (e.g., staurosporine).
Cell Harvesting: Harvest the cells, including both adherent and floating populations.
Staining:
Wash the cells with cold PBS.
Resuspend the cells in binding buffer.
Add Annexin V-FITC and PI to the cell suspension.
Incubate for 15 minutes at room temperature in the dark.
Flow Cytometry: Analyze the stained cells on a flow cytometer.
Annexin V-negative and PI-negative cells are live.
Annexin V-positive and PI-negative cells are in early apoptosis.
Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.
Annexin V-negative and PI-positive cells are necrotic.
Data Analysis: Quantify the percentage of cells in each quadrant to determine the predominant mode of cell death.
Conclusion
Englerin A represents a promising class of anti-cancer compounds with a distinct mechanism of action centered on the activation of TRPC4 and TRPC5 channels. The subsequent influx of calcium is a critical event that triggers a cascade of cellular responses leading to the selective death of cancer cells. The experimental protocols and data presented in this guide provide a framework for researchers to further investigate the therapeutic potential of Englerin A and other TRPC channel modulators in the context of cancer drug development. Further research may focus on developing analogs of Englerin A with improved pharmacokinetic properties and reduced toxicity for potential clinical applications.[4][18]
The Tale of Two Englerins: A Comparative Analysis of Biological Activity
For Immediate Release A deep dive into the comparative biological activities of Englerin A and Englerin B reveals a stark contrast in their cytotoxic profiles, primarily dictated by a single functional group. This techni...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
A deep dive into the comparative biological activities of Englerin A and Englerin B reveals a stark contrast in their cytotoxic profiles, primarily dictated by a single functional group. This technical guide, intended for researchers, scientists, and drug development professionals, elucidates the nuanced mechanisms of action, target specificity, and quantitative differences in the bioactivity of these two closely related guaiane sesquiterpenes.
Englerin A has emerged as a potent and selective inhibitor of renal cancer cell growth, a characteristic not shared by its counterpart, Englerin B.[1] This dramatic difference in biological activity is attributed to the presence of a glycolate ester at the C-9 position of Englerin A, which is absent in Englerin B.[1][2][3] The loss of this glycolate moiety renders Englerin B largely inactive, highlighting the critical role of this functional group in mediating the compound's cytotoxic effects.[1][2][3]
Unraveling the Mechanism of Action: A Tale of Ion Channels
The primary molecular targets of Englerin A have been identified as the transient receptor potential canonical (TRPC) channels, specifically TRPC4 and TRPC5.[4][5] Englerin A functions as a potent agonist of these non-selective cation channels, which are permeable to both calcium (Ca²⁺) and sodium (Na⁺) ions.[4][5] Activation of TRPC4 and TRPC5 by Englerin A leads to an influx of these ions, disrupting cellular homeostasis and ultimately triggering cell death.[1][2][5][6][7][8]
Studies have demonstrated that the expression of TRPC4 is both necessary and sufficient for Englerin A-induced growth inhibition in cancer cell lines.[4][6][7] Furthermore, the cytotoxic effects of Englerin A can be blocked by TRPC4/C5 inhibitors like ML204.[1][6][7] While initial hypotheses pointed towards apoptosis or necrosis, further research has indicated that the cytotoxicity is mediated by this ion influx.[1][6][9] Interestingly, some studies suggest that the cytotoxic effect is more directly linked to Na⁺ influx rather than Ca²⁺ overload.[9]
In stark contrast, Englerin B shows no significant activity towards these channels, reinforcing the importance of the C-9 glycolate ester for target engagement.[1][2]
Quantitative Comparison of Cytotoxicity
The differential activity of Englerin A and Englerin B is most evident in their respective half-maximal inhibitory concentration (GI₅₀) values against various cancer cell lines, particularly those of renal origin. Englerin A consistently demonstrates potent activity in the nanomolar range against sensitive cell lines, while Englerin B is often inactive even at micromolar concentrations.
Compound
Cell Line
GI₅₀ (nM)
Englerin A
A498 (Renal)
1 - 45
UO-31 (Renal)
~10
RXF 393 (Renal)
~10
786-O (Renal)
Potent
SN12C (Renal)
Potent
TK-10 (Renal)
Potent
ACHN (Renal)
Potent
CAKI-1 (Renal)
Potent
Englerin B
Various Cancer Cell Lines
Inactive
Note: The GI₅₀ values are compiled from multiple sources and represent a general range of activity. Specific values may vary depending on the experimental conditions.[1][3][10][11]
Experimental Protocols
Cell Viability Assay (Sulforhodamine B Assay)
The Sulforhodamine B (SRB) assay is a colorimetric assay used to determine cell number by staining total cellular protein.
Materials:
96-well microtiter plates
Cancer cell lines (e.g., A498, UO-31)
Complete cell culture medium
Englerin A and Englerin B stock solutions (in DMSO)
Trichloroacetic acid (TCA), cold
Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)
Tris-base solution (10 mM, pH 10.5)
Microplate reader
Procedure:
Seed cells in 96-well plates at an appropriate density and allow them to attach overnight.
Treat cells with a serial dilution of Englerin A or Englerin B for a specified period (e.g., 48-72 hours). Include a vehicle control (DMSO).
After the incubation period, gently add cold TCA to each well to fix the cells and incubate for 1 hour at 4°C.
Wash the plates five times with water and allow them to air dry.
Add SRB solution to each well and stain for 30 minutes at room temperature.
Wash the plates five times with 1% acetic acid to remove unbound dye and allow them to air dry.
Solubilize the bound SRB dye with Tris-base solution.
Measure the absorbance at 510 nm using a microplate reader.
Calculate the percentage of cell growth inhibition and determine the GI₅₀ values.
Calcium Influx Assay
This assay measures changes in intracellular calcium concentration upon compound treatment.
Materials:
Cells expressing TRPC4/TRPC5 (e.g., HEK293T transfected with TRPC4)
Fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)
Hanks' Balanced Salt Solution (HBSS) or other suitable buffer
Englerin A and Englerin B stock solutions
Fluorometric imaging plate reader or fluorescence microscope
Procedure:
Plate cells in a suitable format (e.g., 96-well black-walled, clear-bottom plates).
Load the cells with a calcium indicator dye according to the manufacturer's instructions. This typically involves incubation for 30-60 minutes at 37°C.
Wash the cells with buffer to remove excess dye.
Establish a baseline fluorescence reading.
Add Englerin A or Englerin B to the wells and immediately begin recording the fluorescence signal over time.
Analyze the data to determine the change in intracellular calcium concentration in response to the compounds.
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway affected by Englerin A and a typical experimental workflow for assessing cytotoxicity.
Caption: Signaling pathway of Englerin A-induced cytotoxicity.
Caption: Experimental workflow for a cell viability assay.
Conclusion
The comparative analysis of Englerin A and Englerin B underscores the profound impact of subtle structural modifications on biological activity. Englerin A's potent and selective cytotoxicity against renal cancer cells, mediated through the activation of TRPC4/TRPC5 channels, positions it as a valuable lead compound in anticancer drug discovery. In contrast, the inactivity of Englerin B serves as a crucial negative control and highlights the essential role of the C-9 glycolate ester. The detailed methodologies and pathway diagrams provided herein offer a comprehensive resource for researchers seeking to further investigate the therapeutic potential of the Englerin family of natural products.
Englerin A: A Comprehensive Technical Guide to its Cytotoxicity in the NCI-60 Cell Line Panel
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth analysis of the cytotoxic properties of Englerin A, a natural product isolated from the bark of Phyllanthus engler...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth analysis of the cytotoxic properties of Englerin A, a natural product isolated from the bark of Phyllanthus engleri, against the National Cancer Institute's 60 human cancer cell line panel (NCI-60). Englerin A has garnered significant interest due to its remarkable potency and selectivity, particularly against renal cancer cells. This document details the quantitative data from NCI-60 screening, outlines the experimental protocols used for its evaluation, and visualizes the key signaling pathways implicated in its mechanism of action.
Quantitative Cytotoxicity Data
Englerin A exhibits potent and highly selective cytotoxic activity against renal cancer cell lines within the NCI-60 panel.[1][2] The 50% growth inhibition (GI50), total growth inhibition (TGI), and 50% lethal concentration (LC50) are key metrics used in the NCI-60 screen to quantify cytotoxic and cytostatic effects. While the complete NCI-60 dataset for Englerin A is not publicly available in a single repository, data from various studies, particularly for the highly sensitive renal cancer cell lines, have been published.[1][3]
The table below summarizes the reported GI50 values for a selection of the most sensitive renal cancer cell lines from the NCI-60 panel. Englerin A demonstrates GI50 values in the nanomolar range for these cell lines, highlighting its exceptional potency.[1][2] For many other cell lines in the panel, the GI50 values are significantly higher, indicating a strong selectivity profile.[1]
Cell Line
Cancer Type
GI50 (nM)
A498
Renal Cancer
1 - 20
UO-31
Renal Cancer
11 - 140.3
SN12C
Renal Cancer
< 100
786-0
Renal Cancer
< 100
ACHN
Renal Cancer
< 100
CAKI-1
Renal Cancer
< 100
RXF 393
Renal Cancer
< 100
TK-10
Renal Cancer
> 1000
Experimental Protocols
The primary assay used to determine the cytotoxicity of Englerin A in the NCI-60 screen is the Sulforhodamine B (SRB) assay.[4][5][6][7] This colorimetric assay measures cell proliferation and viability based on the protein content of adherent cells.
NCI-60 Sulforhodamine B (SRB) Cytotoxicity Assay
This protocol outlines the standardized procedure used by the National Cancer Institute for in vitro drug screening.
1. Cell Plating:
Human tumor cell lines from the NCI-60 panel are grown in RPMI 1640 medium supplemented with 5% fetal bovine serum and 2 mM L-glutamine.[5]
Cells are inoculated into 96-well microtiter plates at densities ranging from 5,000 to 40,000 cells/well, depending on the doubling time of each cell line.[5]
The plates are incubated for 24 hours at 37°C, 5% CO2, 95% air, and 100% relative humidity to allow for cell attachment.[5]
2. Drug Addition:
A time-zero (Tz) plate is fixed with trichloroacetic acid (TCA) to determine the cell count at the time of drug addition.[5]
Englerin A is solubilized in dimethyl sulfoxide (DMSO) and diluted with the culture medium to the desired concentrations.[5]
The compound is typically tested at five 10-fold serial dilutions.[5]
100 µL of the diluted Englerin A solution is added to the appropriate wells, and the plates are incubated for an additional 48 hours.[5]
3. Cell Fixation and Staining:
After the incubation period, the supernatant is discarded, and the cells are fixed by adding 100 µL of cold 10% (w/v) TCA to each well and incubating for 60 minutes at 4°C.[5]
The plates are washed five times with slow-running tap water and air-dried.[5]
100 µL of 0.4% (w/v) SRB solution in 1% acetic acid is added to each well, and the plates are incubated for 10 minutes at room temperature.[5]
Unbound dye is removed by washing the plates five times with 1% acetic acid, followed by air-drying.[5]
4. Measurement and Data Analysis:
The bound SRB dye is solubilized by adding 200 µL of 10 mM Tris base solution to each well.[5]
The absorbance is read on an automated plate reader at a wavelength of 515 nm.[5]
The percentage growth is calculated for each drug concentration using the following formulas:
If the optical density of the test well is greater than or equal to the time-zero optical density: [(OD_test - OD_Tz) / (OD_ctrl - OD_Tz)] * 100
If the optical density of the test well is less than the time-zero optical density: [(OD_test - OD_Tz) / OD_Tz] * 100
From the dose-response curves, the GI50 (concentration causing 50% growth inhibition), TGI (concentration causing total growth inhibition), and LC50 (concentration causing a 50% reduction in the measured protein at the end of the drug treatment compared to the beginning) are calculated.[8]
Signaling Pathways and Visualizations
The cytotoxic effect of Englerin A is attributed to its interaction with specific cellular targets, leading to the activation of distinct signaling cascades. Two primary mechanisms have been proposed: the activation of Transient Receptor Potential Canonical 4 and 5 (TRPC4/5) channels and the activation of Protein Kinase C theta (PKCθ).
Englerin A-Induced TRPC4/5 Channel Activation
A key mechanism of Englerin A's cytotoxicity involves its function as a potent agonist of TRPC4 and TRPC5 channels.[9][10] This activation leads to a rapid influx of cations, primarily Ca2+ and Na+, into the cancer cells, disrupting cellular homeostasis and triggering cell death.
Englerin A activation of TRPC4/5 channels.
Englerin A-Mediated Protein Kinase C Theta (PKCθ) Activation
Another proposed mechanism suggests that Englerin A directly binds to and activates PKCθ.[11][12] This activation can lead to the inhibition of pro-survival signaling pathways, such as the PI3K/Akt pathway, contributing to the observed cytotoxicity.
Englerin A activation of the PKCθ signaling pathway.
General Experimental Workflow for Cytotoxicity Screening
The following diagram illustrates a generalized workflow for assessing the cytotoxicity of a compound like Englerin A against a panel of cancer cell lines.
Generalized workflow for in vitro cytotoxicity screening.
The Structure-Activity Relationship of Englerin A: A Deep Dive into a Potent Anti-Cancer Agent
For Researchers, Scientists, and Drug Development Professionals Englerin A, a guaiane sesquiterpene isolated from the bark of the East African plant Phyllanthus engleri, has emerged as a molecule of significant interest...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Englerin A, a guaiane sesquiterpene isolated from the bark of the East African plant Phyllanthus engleri, has emerged as a molecule of significant interest in oncology research. Its potent and selective cytotoxic activity against renal cell carcinoma has spurred extensive investigation into its mechanism of action and structure-activity relationships (SAR), paving the way for the development of novel anti-cancer therapeutics. This technical guide provides a comprehensive overview of the SAR studies of Englerin A, detailing quantitative data, experimental methodologies, and the underlying signaling pathways.
Core Structure and Key Pharmacophores
The unique tricyclic structure of Englerin A, featuring a 5-7-5 fused ring system with an ether bridge, is central to its biological activity. SAR studies have identified several key pharmacophoric features that are critical for its potent cytotoxicity:
The Glycolate Ester at C-9: This moiety is arguably the most critical for the activity of Englerin A. Its removal, as seen in the naturally occurring Englerin B, leads to a complete loss of cytotoxic potency. Modifications to this group generally result in a significant decrease in activity, highlighting its essential role in target engagement.[1][2]
The Intact Guaiane Core: The tricyclic core of the molecule is essential for maintaining the correct conformation for binding to its molecular targets. Truncated analogs lacking the A-ring have shown a significant loss of activity against renal cancer cells.[3][4]
The Isopropyl Group at C-7: While some modifications are tolerated, reducing the size of this group to an ethyl or methyl group leads to a rapid decline in activity, suggesting its importance for optimal binding.[2]
Quantitative Structure-Activity Relationship Data
The following tables summarize the quantitative data from various SAR studies, providing a comparative view of the activity of Englerin A and its analogs.
Table 1: In Vitro Cytotoxicity of Englerin A and Key Analogs against Renal Cancer Cell Lines
The primary molecular targets of Englerin A have been identified as the transient receptor potential canonical (TRPC) channels, specifically TRPC4 and TRPC5.[7][8][10][11][12] These are non-selective cation channels that are permeable to both Ca²⁺ and Na⁺. Englerin A acts as a potent and selective agonist of these channels, binding to a high-affinity extracellular site.[8][12]
The activation of TRPC4 and TRPC5 channels by Englerin A leads to a sustained influx of cations, primarily Ca²⁺ and Na⁺, into the cancer cell.[7][8][13] This massive ion influx disrupts cellular homeostasis, leading to:
Calcium Overload: The excessive intracellular Ca²⁺ concentration triggers a cascade of detrimental events, including mitochondrial dysfunction and the activation of catabolic enzymes, ultimately leading to necrotic cell death.[5][7][8]
Sodium Influx: Recent studies have highlighted the critical role of Na⁺ influx in Englerin A-mediated cytotoxicity. The sustained Na⁺ entry further contributes to ionic imbalance and cell death.[13]
Membrane Depolarization: The influx of positive ions causes depolarization of the cell membrane, disrupting normal cellular signaling and function.[10][14]
Interestingly, the cytotoxic effect of Englerin A can be potentiated by inhibiting the Na⁺/K⁺-ATPase, which normally works to counteract the Na⁺ load.[13]
A Technical Guide to the Preclinical In Vitro and In Vivo Studies of Englerin A
Abstract Englerin A, a guaiane sesquiterpene isolated from the East African plant Phyllanthus engleri, has emerged as a compound of significant interest due to its potent and highly selective cytotoxic activity against r...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
Englerin A, a guaiane sesquiterpene isolated from the East African plant Phyllanthus engleri, has emerged as a compound of significant interest due to its potent and highly selective cytotoxic activity against renal cell carcinoma (RCC).[1] This technical guide provides a comprehensive overview of the preclinical in vitro and in vivo research conducted on Englerin A. It details the compound's primary mechanism of action, summarizes key quantitative data from cytotoxicity and efficacy studies, outlines detailed experimental protocols, and visualizes complex signaling pathways and workflows. This document is intended for researchers, scientists, and drug development professionals in oncology and pharmacology, offering a core reference for understanding the therapeutic potential and challenges associated with Englerin A.
Mechanism of Action: Targeting TRPC Channels
The primary molecular target of Englerin A has been identified as the transient receptor potential canonical (TRPC) family of non-selective cation channels, specifically TRPC4 and TRPC5.[2][3][4][5] Englerin A functions as a potent and selective agonist, binding to a high-affinity extracellular site on these channels.[3][4] This interaction is the initiating event in a cascade that leads to cancer cell death.
1.1. Primary Signaling Pathway
Activation of TRPC4 and TRPC5 channels by Englerin A leads to a rapid and sustained influx of cations, primarily calcium (Ca²⁺) and sodium (Na⁺).[2][6] This influx causes significant membrane depolarization and disrupts cellular ion homeostasis.[2][7] The elevated intracellular Ca²⁺ concentration is a critical trigger for downstream cell death mechanisms.[3][8] The entire process is rapid, with cytotoxic effects manifesting within minutes, which points away from mechanisms requiring gene transcription.[3]
Unveiling the In Vivo Toxicity Profile of Englerin A in Rodent Models: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has garnered significant interest for its potent and selective cytotoxic effect...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has garnered significant interest for its potent and selective cytotoxic effects against renal cell carcinoma. However, its translation into a clinical candidate has been hampered by significant in vivo toxicity. This technical guide provides a comprehensive overview of the current understanding of Englerin A's toxicity in rodent models, consolidating key data and experimental methodologies to inform future research and drug development efforts.
Quantitative Toxicity Data
The in vivo toxicity of Englerin A has been evaluated in rodent models, primarily mice, through various routes of administration. The data reveals a stark contrast in tolerability depending on the delivery method, with intravenous administration proving to be acutely lethal at very low doses. The following table summarizes the key quantitative toxicity findings.
The methodologies employed in the toxicity assessment of Englerin A in rodents vary across studies. Below are detailed summaries of the key experimental protocols cited.
Drug Formulation: Englerin A was formulated as a clear solution in 5% ethanol, 10% polyethylene glycol 300, 5% Cremophor EL, and 80% PBS.
Administration: Single dose administered via subcutaneous, intraperitoneal, or oral routes.
Observation Parameters: Body weight and a clinical score (ranging from 1 lowest to 5 highest) were monitored at several time points up to 96 hours post-dose.
Endpoint Criteria: Euthanasia was performed if the clinical score was 2 or lower, or if body weight loss exceeded 20%.
Pharmacokinetic and Tolerability Studies in Rats [4]
Animal Model: Male Sprague Dawley rats.
Drug Formulation: Same as the formulation for nude mice studies.
Administration and Dosing:
Oral (p.o.): 5 mg/kg for pharmacokinetic studies.
Intravenous (i.v.): 1 mg/kg.
Sampling for Pharmacokinetics (Oral): Blood samples (50 μl) were collected from a jugular vein catheter at 15, 30, 60, 120, 240, and 420 minutes post-dosing.
Outcome (Intravenous): The rat dosed intravenously died before the first blood sample could be taken at 5 minutes.
Maximum Tolerated Dose (MTD) Estimation in Mice [2]
Animal Model: Mice.
Drug Formulation: For intravenous administration, compounds were formulated to a concentration of 2.5 mg/mL.
Administration: Intravenous.
Methodology: The "Up-and-Down" protocol was utilized to estimate the MTD, a method designed to minimize the number of animals used.
Drug Formulation: A similar formulation to the one used in the nude mice studies (5% ethanol, 10% PEG 300, 5% Cremophor EL, 80% PBS).
Administration and Dosing: Intraperitoneal injection of 1 mg/kg or 2 mg/kg.
Behavioral Assessment: The Open Field Test was used to quantify locomotor activity. Parameters measured included total distance traveled and freezing time.
Observations: A rapid and severe reduction in locomotor activity was observed, with a more consistent effect at 2 mg/kg. The negative effects on locomotion lasted for about one hour, followed by recovery.
Methodology: Englerin A was incubated at 37°C in plasma from C57BL/6 mice, Sprague Dawley rats, Beagle dogs, and humans for 4.5 hours. Aliquots were taken at various time points (0, 0.5, 1.5, 2.5, and 4.5 hours) and analyzed by LC-MS/MS.
Findings: Englerin A was found to be stable in human and dog plasma but unstable in mouse and rat plasma, with almost no compound remaining after 90 minutes. This instability in rodent plasma suggests challenges in achieving significant systemic exposure.
Signaling Pathways and Experimental Workflows
Mechanism of Toxicity
The primary mechanism underlying the toxicity of Englerin A is its potent activation of the Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[4][7][8] Activation of these non-selective cation channels leads to a significant influx of calcium (Ca2+) and sodium (Na+) ions into cells.[7][9] This ion dysregulation is believed to be the initiating event leading to the observed toxicity.
Total Synthesis Strategies for (-)-Englerin A: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals (-)-Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has emerged as a prominent target in synthetic chemistry due to its p...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
(-)-Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has emerged as a prominent target in synthetic chemistry due to its potent and selective cytotoxic activity against renal cancer cell lines. Its complex tricyclic architecture, featuring a 5-7-5 fused ring system with a characteristic oxygen bridge, presents a significant synthetic challenge. This document provides a detailed overview of several key total synthesis strategies, summarizing quantitative data, outlining detailed experimental protocols for pivotal reactions, and illustrating the logical connections within each synthetic approach.
Comparative Summary of Key Total Synthesis Strategies
The following table summarizes the quantitative data from several prominent total syntheses of (-)-Englerin A, offering a clear comparison of their efficiencies.
Principal Investigator(s)
Key Strategy
Starting Material(s)
Number of Steps (Longest Linear Sequence)
Overall Yield (%)
Chain, et al. (2011)
Michael Addition / SmI₂-mediated Reductive Cyclization
The diverse strategies employed to construct the core of (-)-Englerin A highlight the creativity and power of modern synthetic organic chemistry. Below are detailed explorations of some of the most notable approaches.
The Chain Strategy: A Convergent Approach
The synthesis developed by the Chain group is one of the most efficient to date, characterized by a convergent and concise route.[1][2][3] The key steps involve a diastereoselective Michael addition to assemble the carbon framework, followed by a samarium(II) iodide-mediated reductive cyclization to form the tricyclic core.
Caption: Retrosynthesis of (-)-Englerin A via the Chain strategy.
To a solution of the acyclic aldehyde precursor (1.0 eq) in dry THF (0.02 M) at room temperature under an argon atmosphere is added a solution of samarium(II) iodide (SmI₂, 2.5 eq) in THF (0.1 M) dropwise over 10 minutes. The characteristic deep blue color of the SmI₂ solution disappears upon reaction. The reaction mixture is stirred for 1 hour, after which it is quenched by the addition of a saturated aqueous solution of potassium carbonate. The aqueous layer is extracted with ethyl acetate (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford the tricyclic alcohol.
The Metz Strategy: Ring-Closing Metathesis
The Metz group utilized a ring-closing metathesis (RCM) approach to construct the seven-membered ring of the guaiane core.[4] This strategy leverages the power of olefin metathesis to efficiently form carbocycles.
Caption: Retrosynthesis of (-)-Englerin A via the Metz strategy.
To a solution of the diene precursor (1.0 eq) in degassed dichloromethane (0.01 M) under an argon atmosphere is added Grubbs' second-generation catalyst (0.05 eq). The reaction mixture is heated to reflux for 4 hours. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is purified by flash column chromatography on silica gel to yield the hydroazulene product.
The Ma and Echavarren Strategies: Gold-Catalyzed Domino Reactions
Both the Ma and Echavarren groups developed elegant syntheses centered around a gold-catalyzed domino reaction to construct the oxatricyclic core of (-)-Englerin A.[4] This powerful transformation rapidly builds molecular complexity from a linear precursor.
Caption: Retrosynthesis of (-)-Englerin A via Gold-Catalysis.
To a solution of the enyne precursor (1.0 eq) in dichloromethane (0.05 M) at 0 °C is added a solution of Ph₃PAuCl (0.05 eq) and AgSbF₆ (0.05 eq) in dichloromethane. The reaction mixture is stirred at this temperature for 30 minutes and then allowed to warm to room temperature and stirred for an additional 2 hours. The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by flash chromatography to give the oxatricyclic core.
The Nicolaou Strategy: [5+2] Cycloaddition
The Nicolaou group's approach features a [5+2] cycloaddition reaction to construct the seven-membered ring and the ether linkage simultaneously.[5][6] This cycloaddition strategy provides a rapid entry into the core structure of the englerins.
Caption: Retrosynthesis of (-)-Englerin A via the Nicolaou strategy.
A solution of the pyrone precursor (1.0 eq) in dry toluene (0.1 M) is heated to 110 °C. To this solution is added the alkene (2.0 eq) and the reaction is stirred at this temperature for 24 hours in a sealed tube. After cooling, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the bicyclo[3.2.1]octane product.
The Theodorakis Strategy: Rh-catalyzed [4+3] Cycloaddition
The formal synthesis by the Theodorakis group employs a Rh(II)-catalyzed [4+3] cycloaddition between a furan and a chiral diazoester to construct the BC ring system.[7] Subsequent intramolecular aldol condensation forms the A ring.
Enantioselective Synthesis of the Englerin A Core: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has emerged as a significant target in medicinal chemistry due to its pot...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has emerged as a significant target in medicinal chemistry due to its potent and selective cytotoxic activity against renal cancer cell lines. Its complex tricyclic architecture, featuring a 5-7-5 fused ring system with an oxygen bridge, presents a formidable synthetic challenge. This document provides detailed application notes and protocols for the enantioselective synthesis of the Englerin A core structure, summarizing key strategies and providing methodologies for their replication.
Introduction to Synthetic Strategies
Multiple research groups have developed elegant and efficient enantioselective syntheses of the Englerin A core. These strategies often employ distinct catalytic systems and starting materials to construct the challenging tricyclic framework. The key approaches summarized herein include a Rhodium-catalyzed [4+3] cycloaddition, a Michael addition/Samarium-mediated cyclization, and a Gold-catalyzed domino reaction. Each approach offers unique advantages in terms of efficiency, stereocontrol, and accessibility of starting materials.
Quantitative Data Summary
The following table summarizes the key quantitative data from several prominent enantioselective syntheses of the Englerin A core structure, allowing for a direct comparison of their efficiencies.
Detailed methodologies for the key transformations in the synthesis of the Englerin A core are provided below.
Theodorakis's Rh-catalyzed [4+3] Cycloaddition
This strategy employs a key enantioselective Rh(II)-catalyzed [4+3] cycloaddition to construct the bicyclo[3.2.1]octane core, followed by an intramolecular aldol condensation to form the tricyclic system.[1]
To a solution of furan (9) (1.5 equivalents) in anhydrous DCM (0.1 M) at room temperature is added the Rh₂(S-PTTL)₄ catalyst (1 mol%).
A solution of the chiral diazoester (10) (1.0 equivalent) in anhydrous DCM is added dropwise to the furan solution over a period of 1 hour.
The reaction mixture is stirred at room temperature for 12 hours or until complete consumption of the diazoester is observed by TLC analysis.
The solvent is removed under reduced pressure.
The crude product is purified by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the desired bicyclic adduct (8).
Typical Yield: 70-80%
Diastereomeric Ratio: >95:5
Chain's SmI₂-mediated Reductive Cyclization
This convergent approach utilizes a Michael addition to assemble a precursor that undergoes a key samarium(II) iodide-mediated reductive 6-exo-trig cyclization to form the core structure.[2]
Protocol for SmI₂-mediated Reductive Cyclization:
Materials: Aldehyde precursor (derived from (+)-citronellal), samarium(II) iodide (SmI₂) solution in THF (0.1 M), hexamethylphosphoramide (HMPA), anhydrous tetrahydrofuran (THF).
Procedure:
A solution of the aldehyde precursor (1.0 equivalent) in anhydrous THF (0.05 M) is prepared in a flame-dried flask under an argon atmosphere.
HMPA (4.0 equivalents) is added to the solution.
The solution is cooled to -78 °C.
A solution of SmI₂ in THF (2.2 equivalents) is added dropwise until a persistent blue color is observed.
The reaction is stirred at -78 °C for 1 hour and then allowed to warm to room temperature over 2 hours.
The reaction is quenched by the addition of saturated aqueous sodium bicarbonate solution.
The aqueous layer is extracted with ethyl acetate (3 x 20 mL).
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
The crude product is purified by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield the tricyclic keto-alcohol.
Typical Yield: 43% (from a diastereomeric mixture of the precursor)
Ma's and Echavarren's Gold-catalyzed Domino Reaction
Both the Ma and Echavarren groups have utilized a gold-catalyzed reaction of a 1,6-enyne to construct the Englerin A core, albeit with different starting materials and specific conditions. This domino reaction proceeds through a cascade of cyclizations to form the 5-7-5 fused ring system.[2][3]
Protocol for a Representative Gold-catalyzed Cyclization:
The 1,6-enyne precursor (1.0 equivalent) is dissolved in anhydrous DCM (0.02 M) in a flame-dried flask under an argon atmosphere.
The gold catalyst [Ph₃PAuNTf₂] (2 mol%) is added to the solution.
The reaction mixture is stirred at room temperature for 30 minutes or until completion as monitored by TLC.
The reaction is quenched by the addition of a small amount of triethylamine.
The solvent is removed under reduced pressure.
The residue is purified by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the tricyclic core.
Typical Yield: 60-70%
Visualizations
The following diagrams illustrate the key synthetic strategies and the biological mechanism of action of Englerin A.
Caption: Key Enantioselective Synthetic Strategies for the Englerin A Core.
Caption: Englerin A Signaling Pathway in Cancer Cells.
Mechanism of Action of Englerin A
Englerin A exerts its potent anti-cancer effects by acting as a potent and selective agonist of the Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[4] Activation of these non-selective cation channels by Englerin A leads to a significant influx of calcium (Ca²⁺) and sodium (Na⁺) ions into the cancer cell.[4][5] This rapid increase in intracellular Ca²⁺ concentration triggers a cascade of downstream signaling events that ultimately lead to necrotic cell death.[6][7] The expression levels of TRPC4 have been shown to correlate with the sensitivity of cancer cell lines to Englerin A, making it a promising therapeutic target.[4]
Conclusion
The enantioselective synthesis of the Englerin A core has been a subject of intense research, leading to the development of several innovative and efficient synthetic routes. The protocols and data presented here offer a valuable resource for researchers in the fields of organic synthesis and medicinal chemistry. The understanding of Englerin A's mechanism of action further highlights its potential as a lead compound for the development of novel anti-cancer therapeutics, particularly for renal cancer. Further research into structure-activity relationships, facilitated by flexible synthetic strategies, will be crucial in optimizing the therapeutic profile of this promising natural product.
Application of Gold-Catalyzed Cycloaddition in the Synthesis of Englerin A: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has garnered significant attention in the scientific communi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has garnered significant attention in the scientific community due to its potent and selective cytotoxic activity against renal cancer cell lines. Its complex tricyclic architecture, featuring a 5-7-5 fused ring system with a crucial ether bridge, has presented a formidable challenge to synthetic chemists. Among the various synthetic strategies developed, gold-catalyzed cycloaddition reactions have emerged as a powerful and elegant approach to construct the core structure of Englerin A. This document provides detailed application notes and protocols on the use of gold-catalyzed cycloadditions in the total synthesis of this promising anti-cancer agent, with a focus on the seminal works of the Ma and Echavarren research groups.
Gold-Catalyzed Cycloaddition Strategies
The unique reactivity of gold catalysts, particularly their ability to activate alkynes and allenes towards nucleophilic attack, has enabled the development of novel cycloaddition cascades. In the context of Englerin A synthesis, two key gold-catalyzed strategies have been successfully employed: a domino reaction involving an enyne cyclization and an intramolecular [2+2+2] cycloaddition of an alkyne, alkene, and a carbonyl group.
Ma's Gold-Catalyzed Domino Reaction
The Ma group developed a concise and efficient synthesis of (-)-Englerin A featuring a gold-catalyzed domino reaction of an enyne bearing a pendant hydroxyl group. This key transformation constructs the characteristic oxabicyclo[3.2.1]octane core of Englerin A in a single step with high stereoselectivity. The reaction is initiated by the gold(I)-catalyzed activation of the alkyne, followed by an intramolecular attack of the alkene. The resulting carbocationic intermediate is then trapped by the tethered hydroxyl group to furnish the bridged cyclic ether.
The Echavarren group utilized a highly stereoselective intramolecular gold(I)-catalyzed [2+2+2] cycloaddition of a 1,6-enyne bearing a carbonyl group. This elegant cascade reaction assembles the tricyclic core of Englerin A by forming two new carbon-carbon bonds and one carbon-oxygen bond in a single operation. The proposed mechanism involves the gold-catalyzed activation of the alkyne, followed by cyclization with the alkene to form a cyclopropyl gold-carbene intermediate. Subsequent intramolecular trapping by the carbonyl group leads to the formation of the oxa-bridged 5-7-5 fused ring system.
Quantitative Data Summary
The following tables summarize the key quantitative data from the gold-catalyzed cycloaddition steps in the total syntheses of Englerin A by the Ma and Echavarren groups, allowing for a direct comparison of their efficiency and stereoselectivity.
Table 1: Gold-Catalyzed Domino Reaction in Ma's Synthesis of (-)-Englerin A
Substrate
Catalyst (mol%)
Solvent
Temperature (°C)
Time (h)
Product
Yield (%)
Diastereomeric Ratio
1,6-enyne with pendant hydroxyl
[IPrAu(CH3CN)]SbF6 (5)
CH2Cl2
25
0.5
Oxabicyclo[3.2.1]octane core
85
>20:1
Table 2: Gold(I)-Catalyzed [2+2+2] Cycloaddition in Echavarren's Synthesis of (-)-Englerin A
Substrate
Catalyst (mol%)
Solvent
Temperature (°C)
Time (h)
Product
Yield (%)
Diastereomeric Ratio
1,6-enyne with tethered aldehyde
[Au(IPr)(CH3CN)]SbF6 (2)
CH2Cl2
25
1
Tricyclic core of Englerin A
75
Single diastereomer
Experimental Protocols
Protocol 1: Ma's Gold-Catalyzed Domino Reaction for the Synthesis of the Englerin A Core
To a solution of the 1,6-enyne substrate (1.0 equiv) in anhydrous CH2Cl2 (0.05 M) under an argon atmosphere at 25 °C is added [IPrAu(CH3CN)]SbF6 (0.05 equiv).
The reaction mixture is stirred at 25 °C for 30 minutes.
Upon completion of the reaction (monitored by TLC), the solvent is removed under reduced pressure.
The residue is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired oxabicyclo[3.2.1]octane product.
Protocol 2: Echavarren's Gold(I)-Catalyzed [2+2+2] Cycloaddition for the Synthesis of the Englerin A Core
Materials:
1,6-enyne substrate with a tethered aldehyde group
[Au(IPr)(CH3CN)]SbF6
Anhydrous Dichloromethane (CH2Cl2)
Argon atmosphere
Standard glassware for anhydrous reactions
Procedure:
A solution of the 1,6-enyne substrate (1.0 equiv) in anhydrous CH2Cl2 (0.02 M) is prepared in a flame-dried flask under an argon atmosphere.
To this solution, [Au(IPr)(CH3CN)]SbF6 (0.02 equiv) is added at 25 °C.
The reaction mixture is stirred at 25 °C for 1 hour.
After the starting material is consumed (as indicated by TLC analysis), the reaction mixture is concentrated in vacuo.
The crude product is purified by flash column chromatography on silica gel (eluent: pentane/diethyl ether gradient) to yield the tricyclic core of Englerin A as a single diastereomer.
Visualizations
Englerin A Synthesis Workflow via Gold-Catalyzed Cycloaddition
Caption: Comparative workflow of Englerin A synthesis.
Signaling Pathway of Englerin A in Cancer Cells
Englerin A exerts its potent cytotoxic effects by selectively activating the transient receptor potential canonical 4 and 5 (TRPC4 and TRPC5) channels, which are non-selective cation channels.[1][2][3][4][5] This activation leads to a massive influx of calcium (Ca²⁺) and sodium (Na⁺) ions into the cancer cell.[4] The resulting intracellular calcium overload triggers a cascade of downstream events, ultimately leading to necrotic cell death.[1]
Caption: Englerin A-induced signaling cascade.
Conclusion
The application of gold-catalyzed cycloaddition reactions has proven to be a highly effective and elegant strategy for the total synthesis of Englerin A. The methodologies developed by the Ma and Echavarren groups highlight the power of gold catalysis in rapidly assembling complex molecular architectures with high levels of stereocontrol. These synthetic advancements not only provide access to Englerin A for further biological evaluation but also open new avenues for the synthesis of novel analogs with potentially improved therapeutic properties. The detailed protocols and data presented herein serve as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug development who are interested in leveraging the unique reactivity of gold catalysts for the synthesis of complex natural products and other biologically active molecules.
Application Notes and Protocols for the Synthesis and Evaluation of Englerin A Analogues and Derivatives
For Researchers, Scientists, and Drug Development Professionals Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has garnered significant attention for its potent and selective cytotoxic...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has garnered significant attention for its potent and selective cytotoxic activity against renal cancer cell lines.[1][2][3] Its unique mode of action, primarily through the activation of Transient Receptor Potential Canonical (TRPC) 4 and 5 channels, presents a compelling target for the development of novel anticancer therapeutics.[4][5] This document provides detailed application notes and protocols for the synthesis of Englerin A analogues and the evaluation of their biological activity, intended to guide researchers in the design and development of new derivatives with improved therapeutic potential.
Synthetic Strategies for Englerin A Analogues
The complex tricyclic core of Englerin A has made it a popular target for total synthesis.[3][6][7] These synthetic endeavors have not only enabled access to the natural product but have also paved the way for the creation of a diverse range of analogues, allowing for extensive structure-activity relationship (SAR) studies.[1][4] Key strategies that have been successfully employed for the construction of the Englerin A scaffold and its derivatives include:
Gold-Catalyzed Cycloaddition: Echavarren and colleagues developed an efficient synthesis of (-)-Englerin A starting from geraniol.[8] A key step in their approach is a gold(I)-catalyzed [2+2+2] cycloaddition of an enyne, which provides a versatile intermediate for the synthesis of various analogues.[1]
Rhodium-Catalyzed [4+3] Cycloaddition: The Theodorakis group reported a formal synthesis of (-)-Englerin A utilizing a Rh(II)-catalyzed [4+3] cycloaddition between a furan and a chiral diazoester to construct the core bicyclic system.[4][9] This was followed by an intramolecular aldol condensation to form the complete tricyclic scaffold.[4][9]
Intramolecular Carbonyl-Ene and Aldol Reactions: Other approaches have utilized intramolecular carbonyl-ene reactions and aldol condensations to construct the fused ring system of Englerin A.[3][7]
Ring-Closing Metathesis (RCM): RCM has also been employed as a key strategy to form the seven-membered ring of the guaiane core.[10]
These diverse synthetic routes provide a powerful toolkit for medicinal chemists to generate novel Englerin A analogues with modifications at various positions of the molecule to probe the SAR and optimize biological activity.
Data Presentation: Biological Activity of Englerin A Analogues
Structure-activity relationship studies have revealed that the glycolate ester at the C-9 position is crucial for the potent cytotoxic activity of Englerin A.[2] Its absence in Englerin B leads to a significant reduction in potency.[11] Modifications to other parts of the molecule, such as the C4-C5 bond and the isopropyl group, have also been explored to understand their impact on activity and selectivity.[1] The following tables summarize the growth inhibitory (GI50) values of selected Englerin A analogues against various cancer cell lines.
This section provides detailed methodologies for key experiments related to the synthesis and biological evaluation of Englerin A analogues.
Synthesis of Englerin A Analogues: Key Methodologies
Detailed, step-by-step experimental procedures for the synthesis of specific Englerin A analogues are typically found in the supporting information of the cited publications. The following are summaries of key reaction types commonly used in these syntheses.
General Procedure: To a solution of the enyne precursor in a suitable solvent (e.g., CH2Cl2), a gold(I) catalyst (e.g., [IPrAu(NCPh)]SbF6) is added. The reaction is typically stirred at room temperature until completion. The product is then purified by column chromatography.
Note: The specific substrate, catalyst loading, and reaction conditions will vary depending on the desired analogue.
General Procedure: A solution of the furan and a chiral diazoester in a suitable solvent (e.g., hexanes) is treated with a rhodium(II) catalyst (e.g., Rh2(OAc)4). The reaction mixture is heated to reflux. After completion, the solvent is removed, and the residue is purified by chromatography to yield the cycloaddition product.
General Procedure for Yamaguchi Esterification: To a solution of the alcohol and the carboxylic acid in an aprotic solvent (e.g., toluene), 2,4,6-trichlorobenzoyl chloride and a tertiary amine base (e.g., triethylamine) are added. The mixture is stirred at room temperature, followed by the addition of 4-dimethylaminopyridine (DMAP). The reaction is stirred until completion and then worked up and purified.
Biological Evaluation Protocols
1. Cell Viability and Cytotoxicity (MTT Assay)
This protocol is a general guideline for assessing the effect of Englerin A analogues on cancer cell viability.
Materials:
Cancer cell lines (e.g., A498 renal cancer cells)
Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)
96-well plates
Englerin A analogues dissolved in DMSO
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
Microplate reader
Procedure:
Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate overnight to allow for cell attachment.
Prepare serial dilutions of the Englerin A analogues in cell culture medium. The final DMSO concentration should be kept low (e.g., <0.5%) to avoid solvent toxicity.
Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the analogues to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells.
Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO2 incubator.
After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C.
After the incubation with MTT, carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the GI50 value (the concentration that inhibits cell growth by 50%).
2. Calcium Influx Assay
This protocol provides a general method for measuring changes in intracellular calcium levels upon treatment with Englerin A analogues.
Materials:
Cells expressing TRPC4 or TRPC5 channels (e.g., HEK293 cells transfected with the respective channel)
Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM)
Pluronic F-127
Hanks' Balanced Salt Solution (HBSS) or other suitable buffer
Englerin A analogues dissolved in DMSO
Fluorescence plate reader or fluorescence microscope
Procedure:
Seed the cells in a 96-well black-walled, clear-bottom plate and grow to confluency.
Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2-5 µM Fluo-4 AM) and a small amount of Pluronic F-127 (e.g., 0.02%) in HBSS.
Remove the culture medium from the cells and wash once with HBSS.
Add 100 µL of the loading buffer to each well and incubate for 30-60 minutes at 37°C in the dark.
After incubation, wash the cells twice with HBSS to remove the excess dye, leaving 100 µL of HBSS in each well.
Prepare solutions of the Englerin A analogues at the desired final concentrations in HBSS.
Place the plate in a fluorescence plate reader and measure the baseline fluorescence.
Add the Englerin A analogue solutions to the wells and immediately start recording the fluorescence signal over time.
The change in fluorescence intensity indicates a change in intracellular calcium concentration.
Visualizations
Signaling Pathways
Caption: Signaling pathways modulated by Englerin A analogues.
Experimental Workflow
Caption: General workflow for synthesis and biological evaluation.
Application Notes and Protocols for Englerin A Cytotoxicity Assays
For Researchers, Scientists, and Drug Development Professionals Introduction Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has demonstrated potent and selective cytotoxic activity aga...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has demonstrated potent and selective cytotoxic activity against various cancer cell lines, with particular efficacy against renal cell carcinoma.[1][2][3] Its unique mechanism of action, involving the activation of Transient Receptor Potential Canonical (TRPC) channels 4 and 5, makes it a subject of significant interest in cancer research and drug development.[4][5] These application notes provide detailed protocols for assessing the cytotoxicity of Englerin A using common in vitro assays: the MTT, Sulforhodamine B (SRB), and Caspase-Glo® 3/7 assays.
Mechanism of Action
Englerin A functions as a potent agonist of TRPC4 and TRPC5, which are non-selective cation channels.[4][5] Activation of these channels leads to a rapid and substantial influx of calcium (Ca²⁺) and sodium (Na⁺) ions into the cancer cells.[1][6] This ionic imbalance disrupts cellular homeostasis, leading to mitochondrial dysfunction, the generation of reactive oxygen species (ROS), and ultimately, cell death.[1][7] The primary mode of cell death induced by Englerin A is reported to be necrosis, although caspase-independent apoptosis has also been observed in some contexts.[3][7] The expression levels of TRPC4 and TRPC5 are key determinants of a cell line's sensitivity to Englerin A.[4]
Data Presentation
The following table summarizes the reported half-maximal inhibitory concentration (IC₅₀) and growth inhibitory concentration (GI₅₀) values for Englerin A against various human cancer cell lines. These values can serve as a reference for designing dose-response experiments.
Cell Lines: Select appropriate cancer cell lines for study. Englerin A-sensitive lines such as A-498 (renal carcinoma) and A-673 (Ewing's sarcoma), and resistant lines like SF-295 (glioblastoma) are recommended for comparative studies.[1][7]
Culture Conditions: Culture cells in the recommended medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, and maintain in a humidified incubator at 37°C with 5% CO₂.
Seeding Density: The optimal seeding density is critical for accurate and reproducible results and should be determined for each cell line. The following are suggested starting densities for a 96-well plate format:
A-673: 5,000 - 8,000 cells/well (adapted from 384-well format)[4]
Procedure:
a. Harvest and count cells using a hemocytometer or automated cell counter.
b. Dilute the cell suspension to the desired seeding density in a complete culture medium.
c. Dispense 100 µL of the cell suspension into each well of a 96-well plate.
d. Incubate the plate for 24 hours to allow for cell attachment and recovery.
Englerin A Preparation and Treatment
Stock Solution: Prepare a high-concentration stock solution of Englerin A (e.g., 10 mM) in dimethyl sulfoxide (DMSO). Store at -20°C or -80°C.
Working Solutions: On the day of the experiment, prepare serial dilutions of Englerin A in a complete culture medium to achieve the desired final concentrations. A typical concentration range for initial screening could be from 0.1 nM to 10 µM.[5]
Treatment:
a. After the 24-hour incubation period for cell attachment, carefully remove the medium from the wells.
b. Add 100 µL of the prepared Englerin A dilutions to the respective wells.
c. Include a vehicle control group treated with the same final concentration of DMSO as the highest Englerin A concentration (typically ≤ 0.1%).
d. Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours). A 48-hour incubation is common for Englerin A studies.[2][7]
Cytotoxicity Assays
This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.
Materials:
MTT solution (5 mg/mL in PBS)
DMSO or Solubilization Buffer
Protocol:
Following the Englerin A treatment period, add 10 µL of MTT solution to each well.
Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.
Carefully remove the medium containing MTT.
Add 100 µL of DMSO to each well to dissolve the formazan crystals.
Mix gently on an orbital shaker for 10-15 minutes to ensure complete solubilization.
Measure the absorbance at 570 nm using a microplate reader.
This assay quantifies the total protein content, which is proportional to the cell number.
Materials:
Trichloroacetic acid (TCA), 10% (w/v)
Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid
Acetic acid, 1% (v/v)
Tris base solution, 10 mM
Protocol:
After the Englerin A treatment, gently add 50 µL of cold 10% TCA to each well (on top of the 100 µL of medium) and incubate at 4°C for 1 hour to fix the cells.
Wash the plates five times with deionized water and allow them to air dry completely.
Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.
Quickly wash the plates four times with 1% acetic acid to remove unbound dye.
Allow the plates to air dry completely.
Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.
Mix on an orbital shaker for 5-10 minutes.
Measure the absorbance at 510 nm using a microplate reader.
This luminescent assay measures the activity of caspases 3 and 7, key effectors of apoptosis. This can be used to determine if Englerin A induces apoptosis in the tested cell line.
Materials:
Caspase-Glo® 3/7 Reagent
Protocol:
Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.
After the Englerin A treatment, remove the plates from the incubator and allow them to equilibrate to room temperature.
Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.
Mix the contents of the wells by gentle shaking on an orbital shaker for 30-60 seconds.
Incubate the plate at room temperature for 1-3 hours, protected from light.
Measure the luminescence using a luminometer.
Visualizations
Englerin A Experimental Workflow
Caption: Workflow for Englerin A cytotoxicity assays.
Application Notes and Protocols for Cell Viability Assays in Englerin A Studies: XTT vs. SRB
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to utilizing two common colorimetric cell viability assays, the XTT (2,3-bis-(2-methoxy-4-nitro-5-sulf...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide to utilizing two common colorimetric cell viability assays, the XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) and SRB (Sulphorhodamine B) assays, for the evaluation of Englerin A's cytotoxic and anti-proliferative effects. This document outlines the principles of each assay, offers detailed experimental protocols, presents available quantitative data for Englerin A, and visualizes key workflows and the compound's signaling pathway.
Introduction to Englerin A and Cell Viability Assays
Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has demonstrated potent and selective cytotoxic activity against various cancer cell lines, with a particular efficacy noted in renal cancer.[1][2] Its primary mechanism of action involves the activation of the Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[3][4][5] This activation leads to an influx of cations, including Ca2+, resulting in cellular stress and eventual cell death.[5]
Accurate assessment of cell viability is crucial in determining the efficacy of potential therapeutic agents like Englerin A. Both the XTT and SRB assays are robust, high-throughput methods suitable for this purpose, yet they operate on different principles. The XTT assay measures the metabolic activity of viable cells, while the SRB assay quantifies total cellular protein content.[6] The choice between these assays can depend on the specific research question, cell type, and potential interactions with the test compound.
Comparison of XTT and SRB Assays
Feature
XTT Assay
SRB Assay
Principle
Measures mitochondrial dehydrogenase activity in viable cells, which reduces the XTT tetrazolium salt to a colored formazan product.
Measures total cellular protein content by the binding of the sulphorhodamine B dye to basic amino acids of cellular proteins.[6][7]
Endpoint
Colorimetric measurement of soluble formazan.
Colorimetric measurement of solubilized protein-bound dye.
Cell State Measured
Metabolic activity of living cells.
Total biomass (living and recently lysed cells).[8]
Advantages
- Simpler protocol with no solubilization step.- Higher sensitivity than MTT in some cases.[9]- Suitable for continuous monitoring as it is non-toxic to cells in some formats.
- Stable endpoint; fixed plates can be stored.[6]- Less interference from compounds that affect mitochondrial activity.- Generally lower intra-assay variability.
Disadvantages
- Can be influenced by factors affecting cellular metabolism.- Reagents can be light-sensitive.
- Multi-step protocol involving fixation and washing.[7]- Not suitable for suspension cells without modification.- Can be less sensitive for detecting early changes in viability compared to metabolic assays.
Quantitative Data: In Vitro Efficacy of Englerin A
The following table summarizes the reported growth inhibition (GI₅₀) and half-maximal inhibitory concentration (IC₅₀) values for Englerin A against various cancer cell lines. It is important to note that different assay methods were used in these studies, which can influence the absolute values.
Englerin A stock solution (in a suitable solvent like DMSO)
Phosphate-Buffered Saline (PBS)
Microplate reader
Procedure:
Cell Seeding:
Harvest and count cells, ensuring high viability.
Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.
Include wells with medium only for background control.
Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.
Compound Treatment:
Prepare serial dilutions of Englerin A in complete culture medium.
Carefully remove the medium from the wells and add 100 µL of the diluted Englerin A solutions.
Include vehicle control wells (medium with the same concentration of solvent used for Englerin A).
Incubate for the desired exposure time (e.g., 48 or 72 hours).
XTT Reagent Preparation and Addition:
Immediately before use, prepare the XTT working solution by mixing the XTT reagent and the electron-coupling reagent according to the manufacturer's instructions.
Add 50 µL of the XTT working solution to each well.
Gently shake the plate to ensure even distribution.
Incubation and Absorbance Measurement:
Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator, protected from light.
Measure the absorbance at 450 nm using a microplate reader. A reference wavelength of 650 nm is recommended to correct for non-specific background absorbance.
Data Analysis:
Subtract the background absorbance (medium-only wells) from all readings.
Calculate the percentage of cell viability for each treatment relative to the vehicle control.
Plot the percentage of viability against the log of Englerin A concentration to determine the IC₅₀ value.
SRB Cell Viability Assay Protocol
This protocol is a general guideline and may require optimization for specific cell lines and experimental conditions.
Materials:
Sulphorhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)
Trichloroacetic acid (TCA) solution (10% w/v)
Tris-base solution (10 mM, pH 10.5)
Acetic acid solution (1% v/v)
Complete cell culture medium
96-well microplates
Englerin A stock solution (in a suitable solvent like DMSO)
Microplate reader
Procedure:
Cell Seeding and Compound Treatment:
Follow steps 1 and 2 as described in the XTT protocol.
Cell Fixation:
After the treatment period, gently add 50 µL of cold 10% TCA to each well without removing the culture medium.
Incubate the plate at 4°C for 1 hour to fix the cells.
Washing:
Carefully remove the supernatant.
Wash the wells five times with 200 µL of 1% acetic acid to remove excess TCA and unbound dye.
Allow the plates to air dry completely.
SRB Staining:
Add 100 µL of 0.4% SRB solution to each well.
Incubate at room temperature for 30 minutes.
Removal of Unbound Dye:
Quickly wash the wells four times with 200 µL of 1% acetic acid to remove the unbound SRB dye.
Allow the plates to air dry completely.
Solubilization of Bound Dye:
Add 200 µL of 10 mM Tris-base solution to each well.
Place the plate on a shaker for 10 minutes to solubilize the protein-bound dye.
Absorbance Measurement:
Measure the absorbance at 510 nm using a microplate reader.[6]
Data Analysis:
Subtract the background absorbance (medium-only wells) from all readings.
Calculate the percentage of cell growth/viability for each treatment relative to the vehicle control.
Plot the percentage of viability against the log of Englerin A concentration to determine the GI₅₀ value.
Visualizations
Englerin A Signaling Pathway
Caption: Englerin A signaling pathway leading to cancer cell death.
XTT Assay Experimental Workflow
Caption: Experimental workflow for the XTT cell viability assay.
SRB Assay Experimental Workflow
Caption: Experimental workflow for the SRB cell viability assay.
Application Notes and Protocols: Utilizing Englerin A as a Pharmacological Tool to Probe TRP Channel Function
For Researchers, Scientists, and Drug Development Professionals Introduction Englerin A, a sesquiterpene natural product, has emerged as a potent and selective pharmacological tool for investigating the function of speci...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Englerin A, a sesquiterpene natural product, has emerged as a potent and selective pharmacological tool for investigating the function of specific Transient Receptor Potential (TRP) channels.[1] Initially identified for its cytotoxic effects against renal cancer cells, subsequent research has elucidated that its primary mechanism of action is the activation of TRPC4 and TRPC5 channels.[1][2] This unique property makes Englerin A an invaluable molecular probe for studying the physiological and pathological roles of these channels.
These application notes provide a comprehensive guide for researchers utilizing Englerin A to study TRP channel function. We present quantitative data on its activity, detailed protocols for key experiments, and visual representations of the associated signaling pathways and experimental workflows.
Data Presentation
The following tables summarize the quantitative data on the efficacy and potency of Englerin A on various TRP channels and cancer cell lines.
Englerin A acts as a direct agonist of TRPC4 and TRPC5 channels.[2] Its binding to an extracellular site on these channels induces a conformational change, leading to channel opening.[2] This allows the influx of cations, primarily Ca²⁺ and Na⁺, down their electrochemical gradients.[1] The resulting increase in intracellular Ca²⁺ concentration triggers downstream signaling cascades that can lead to various cellular responses, including apoptosis and necrosis in cancer cells.[1][2] The influx of Na+ can also contribute to cytotoxicity.[1]
Figure 1: Englerin A signaling pathway.
Experimental Protocols
Intracellular Calcium Imaging Assay
This protocol describes how to measure changes in intracellular calcium concentration in response to Englerin A using a fluorescent calcium indicator.
Experimental Workflow:
Figure 2: Calcium imaging workflow.
Materials:
Cells expressing TRPC4 or TRPC5 (e.g., HEK293-TRPC4/TRPC5 stable cell line)
96-well black, clear-bottom plates
Fluo-4 AM calcium indicator dye
Pluronic F-127
Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES
Englerin A stock solution (in DMSO)
Fluorescence plate reader with kinetic reading capability and automated injection
Procedure:
Cell Plating: Plate cells at a density of 50,000-80,000 cells per well in a 96-well plate and incubate overnight at 37°C, 5% CO₂.
Dye Loading Solution: Prepare a 2X dye loading solution by mixing Fluo-4 AM and Pluronic F-127 in HBSS to final concentrations of 4 µM and 0.04% (w/v), respectively.
Dye Loading: Remove the cell culture medium and add 50 µL of the 2X dye loading solution to each well. Incubate for 30-60 minutes at 37°C.
Washing: Gently wash the cells twice with 100 µL of HBSS. After the final wash, leave 50 µL of HBSS in each well.
Compound Preparation: Prepare a 2X working solution of Englerin A in HBSS.
Fluorescence Measurement:
Place the plate in a fluorescence plate reader set to the appropriate excitation and emission wavelengths for Fluo-4 (e.g., 494 nm excitation, 516 nm emission).
Establish a stable baseline fluorescence reading for approximately 1-2 minutes.
Using the plate reader's injector, add 50 µL of the 2X Englerin A working solution to each well.
Continue to record the fluorescence signal kinetically for at least 5-10 minutes.
Data Analysis:
Calculate the change in fluorescence intensity over time.
For dose-response curves, plot the peak fluorescence response against the logarithm of the Englerin A concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀.
Whole-Cell Patch-Clamp Electrophysiology
This protocol details the procedure for recording Englerin A-activated currents in individual cells using the whole-cell patch-clamp technique.[4]
Experimental Workflow:
Figure 3: Patch-clamp workflow.
Materials:
Cells expressing TRPC4 or TRPC5 on glass coverslips
Patch-clamp rig (microscope, amplifier, micromanipulator, data acquisition system)
Borosilicate glass capillaries
Pipette puller
Perfusion system
Solutions:
External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).
Internal Solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP, 0.3 Na₂-GTP (pH adjusted to 7.2 with CsOH).
Procedure:
Pipette Preparation: Pull glass pipettes to a resistance of 2-4 MΩ when filled with the internal solution.
Cell Preparation: Place a coverslip with adherent cells into the recording chamber on the microscope stage and perfuse with the external solution.
Seal Formation: Under visual control, approach a single cell with the patch pipette. Apply gentle suction to form a high-resistance (GΩ) seal between the pipette tip and the cell membrane.
Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the membrane patch, establishing electrical and diffusive access to the cell interior.
Recording:
Clamp the cell membrane potential at a holding potential of -60 mV.
Apply a voltage ramp protocol (e.g., from -100 mV to +100 mV over 500 ms) to measure the baseline current-voltage (I-V) relationship.
Perfuse the cell with the external solution containing the desired concentration of Englerin A.
Continuously record the current and apply voltage ramps to measure the Englerin A-activated current.
Pharmacological Blockade (Optional): To confirm the involvement of TRPC4/C5, co-apply a known inhibitor like ML204 with Englerin A and observe the reduction or elimination of the current.[5][7]
Data Analysis:
Subtract the baseline I-V curve from the I-V curve in the presence of Englerin A to isolate the Englerin A-activated current.
Plot the resulting I-V relationship to characterize the properties of the activated channels.
Conclusion
Englerin A is a powerful and specific agonist for TRPC4 and TRPC5 channels, making it an indispensable tool for researchers in the field of ion channel pharmacology. The protocols and data presented here provide a solid foundation for using Englerin A to investigate the roles of these channels in various physiological and disease states. Due to its toxicity in vivo, direct therapeutic applications of Englerin A are limited; however, it remains an excellent starting point for the development of novel TRP channel modulators.[5][6]
Englerin A as a chemical probe for investigating cancer biology
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Englerin A, a natural product isolated from the bark of the African plant Phyllanthus engleri, has emerged as a powerful che...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals
Englerin A, a natural product isolated from the bark of the African plant Phyllanthus engleri, has emerged as a powerful chemical probe for the investigation of cancer biology, particularly in the context of renal cell carcinoma. Its high potency and selectivity, coupled with a well-defined mechanism of action, make it an invaluable tool for studying ion channel function, calcium signaling, and novel cell death pathways in cancer. This document provides detailed application notes and experimental protocols to facilitate the use of Englerin A in a research setting.
Mechanism of Action
The primary molecular targets of Englerin A are the Transient Receptor Potential Canonical (TRPC) 4 and TRPC5 ion channels.[1][2][3][4][5][6] Englerin A acts as a potent and selective agonist of these channels, which are non-selective cation channels permeable to both calcium (Ca²⁺) and sodium (Na⁺). The activation of TRPC4 and TRPC5 by Englerin A leads to a rapid and sustained influx of these ions into the cancer cell.[3][5][7]
This massive influx of cations, particularly Ca²⁺, disrupts intracellular ionic homeostasis and triggers a cascade of downstream events culminating in cancer cell death.[1][7] The cytotoxic effects of Englerin A have been characterized by multiple cell death modalities, including necrosis, caspase-independent apoptosis, and autophagy.[7][8][9] It is noteworthy that autophagy may represent a failed survival mechanism in response to the cellular stress induced by Englerin A, rather than a primary mode of cell death.[8][9]
A key feature of Englerin A is its remarkable selectivity for renal cancer cells.[1][7][10] This selectivity has been strongly correlated with the expression levels of TRPC4, with cancer cells expressing higher levels of this channel being more susceptible to Englerin A-induced cytotoxicity.[3][11]
Beyond its direct effects on TRPC channels, Englerin A has been reported to modulate other signaling pathways implicated in cancer cell proliferation and survival. These include the inhibition of the AKT and ERK signaling pathways and the induction of a G2/M phase cell cycle block.[8][9] While initial studies suggested Protein Kinase C theta (PKCθ) as a potential direct target, the current consensus firmly points to the activation of TRPC4 and TRPC5 as the primary mechanism of action.[1][12][13]
Data Presentation
In Vitro Efficacy of Englerin A
The following table summarizes the in vitro potency of Englerin A against various cancer cell lines, as well as its activity on its molecular targets.
Microplate reader capable of fluorescence detection
Procedure:
Cell Seeding:
Trypsinize and count the cells.
Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.
Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.
Compound Treatment:
Prepare serial dilutions of Englerin A in complete medium from the DMSO stock. Ensure the final DMSO concentration in all wells, including the vehicle control, is ≤ 0.1%.
Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Englerin A or vehicle control (DMSO).
Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.
Viability Assessment:
Add 10 µL of the resazurin-based reagent to each well.
Incubate the plate for 1-4 hours at 37°C, protected from light.
Measure the fluorescence using a microplate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.
Data Analysis:
Subtract the background fluorescence (medium only wells).
Normalize the fluorescence values to the vehicle-treated control wells (representing 100% viability).
Plot the percentage of cell viability against the logarithm of the Englerin A concentration and fit the data to a dose-response curve to determine the GI₅₀ value.
Protocol 2: Intracellular Calcium Influx Assay
This protocol outlines a method to measure changes in intracellular calcium concentration in response to Englerin A treatment.
Materials:
Cells expressing TRPC4 or TRPC5 (e.g., HEK293T cells transiently transfected with a TRPC4/5 expression vector, or a cancer cell line with endogenous expression)
Fluo-4 AM or another calcium-sensitive fluorescent dye
Pluronic F-127
Hanks' Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺
Englerin A (stock solution in DMSO)
96-well black-wall, clear-bottom plates
Fluorescence microplate reader with kinetic reading capabilities
Procedure:
Cell Seeding:
Seed the cells in a 96-well plate at a suitable density to achieve a confluent monolayer on the day of the experiment.
Incubate overnight at 37°C in a 5% CO₂ incubator.
Dye Loading:
Prepare a loading buffer containing Fluo-4 AM (e.g., 2-5 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS.
Aspirate the culture medium from the wells and wash once with HBSS.
Add 100 µL of the loading buffer to each well.
Incubate for 30-60 minutes at 37°C in the dark.
Wash the cells twice with HBSS to remove excess dye.
Add 100 µL of HBSS to each well.
Calcium Measurement:
Place the plate in a fluorescence microplate reader set to record fluorescence intensity over time (kinetic read) at an excitation of ~490 nm and an emission of ~520 nm.
Establish a stable baseline fluorescence reading for 1-2 minutes.
Add a pre-determined concentration of Englerin A (e.g., 10X final concentration in 11 µL) to the wells.
Continue to record the fluorescence intensity for 5-15 minutes to monitor the calcium influx.
Data Analysis:
Express the change in fluorescence as a ratio (F/F₀), where F is the fluorescence at a given time point and F₀ is the baseline fluorescence.
Plot the fluorescence ratio over time to visualize the calcium response.
The peak fluorescence or the area under the curve can be used to quantify the response at different Englerin A concentrations to determine the EC₅₀.
Visualizations
Englerin A Signaling Pathway
Caption: Englerin A activates TRPC4/5 channels, leading to Ca²⁺/Na⁺ influx and cell death.
Experimental Workflow for Cell Viability
Caption: Workflow for determining Englerin A cytotoxicity using a resazurin-based assay.
Logical Relationship of Englerin A's Selectivity
Caption: Englerin A's selectivity is driven by differential TRPC4 expression in cancer cells.
Application Notes and Protocols: Induction of Necrotic Cell Death in Renal Cancer with Englerin A
For Researchers, Scientists, and Drug Development Professionals Introduction Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has demonstrated potent and selective cytotoxic activity against r...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has demonstrated potent and selective cytotoxic activity against renal cancer cells.[1][2][3] This document provides detailed protocols for inducing necrotic cell death in renal cancer cell lines using Englerin A, summarizes key quantitative data, and illustrates the underlying signaling pathways and experimental workflows. Englerin A's primary mechanism of action involves the activation of Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[4][5][6] This activation leads to a massive influx of calcium ions, culminating in necrotic cell death.[1][4][5]
Quantitative Data Summary
The following tables summarize the cytotoxic potency of Englerin A against various human renal cancer cell lines.
Table 1: IC50 Values of Englerin A in Human Renal Cancer and Control Cell Lines
Englerin A induces necrosis in renal cancer cells through a specific signaling cascade. The process is initiated by the binding of Englerin A to and activation of TRPC4 and TRPC5 channels on the plasma membrane. This leads to a rapid and significant influx of extracellular calcium (Ca2+) into the cytoplasm.[1][4] The resulting calcium overload triggers downstream events, including the production of reactive oxygen species (ROS), which contribute to cellular damage.[1] Unlike apoptosis, this cell death pathway is independent of caspase activation and PARP cleavage.[1]
Caption: Signaling pathway of Englerin A-induced necrosis.
Experimental Protocols
Materials
Human renal cancer cell lines (e.g., A-498, UO-31)
Appropriate cell culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics
Englerin A (synthetic)
Dimethyl sulfoxide (DMSO, sterile)
Phosphate-buffered saline (PBS)
Cell viability assay reagent (e.g., XTT, MTT)
Propidium iodide (PI)
Annexin V-FITC
Flow cytometer
Fluorescence microscope
96-well plates
6-well plates
Protocol 1: Determination of Englerin A Cytotoxicity (IC50)
This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of Englerin A on renal cancer cells.
Cell Seeding:
Culture renal cancer cells to ~80% confluency.
Trypsinize and resuspend cells in fresh medium.
Seed 5,000-10,000 cells per well in a 96-well plate.
Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.
Englerin A Treatment:
Prepare a stock solution of Englerin A in DMSO.
Perform serial dilutions of Englerin A in culture medium to achieve a range of final concentrations (e.g., 1 nM to 10 µM). Include a DMSO-only vehicle control.
Remove the medium from the wells and add 100 µL of the diluted Englerin A solutions or vehicle control.
Incubate the plate for 48 hours at 37°C and 5% CO2.[1]
Cell Viability Assessment (XTT Assay):
Prepare the XTT labeling mixture according to the manufacturer's instructions.
Add 50 µL of the XTT mixture to each well.
Incubate for 4 hours at 37°C and 5% CO2.
Measure the absorbance at 450 nm using a plate reader.
Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50 value using non-linear regression.[1]
Protocol 2: Induction and Confirmation of Necrotic Cell Death
This protocol describes how to induce necrosis with a fixed concentration of Englerin A and confirm the mode of cell death.
Cell Treatment:
Seed renal cancer cells in 6-well plates and allow them to attach overnight.
Treat cells with Englerin A at a concentration of approximately 2-5 times the IC50 (e.g., 200 nM for A-498 cells) for various time points (e.g., 6, 12, 24 hours).[7] Include a vehicle control (DMSO) and a positive control for apoptosis (e.g., 1 µM staurosporine for 5 hours).[8]
Microscopic Examination:
Observe cell morphology at each time point using a phase-contrast microscope. Necrotic cells typically exhibit swelling, membrane blebbing, and eventual lysis, while apoptotic cells show shrinkage and formation of apoptotic bodies.[1]
Flow Cytometry for Necrosis/Apoptosis Discrimination:
Harvest the cells by trypsinization and collect the supernatant to include detached dead cells.
Wash the cells with cold PBS.
Resuspend the cells in 1X Annexin V binding buffer.
Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol.
Incubate in the dark for 15 minutes at room temperature.
Analyze the cells by flow cytometry. Necrotic cells will be PI-positive and Annexin V-positive (or only PI-positive in early necrosis), while apoptotic cells will be Annexin V-positive and PI-negative (early apoptosis) or positive for both (late apoptosis).
Experimental Workflow
The following diagram illustrates a typical experimental workflow for studying the effects of Englerin A on renal cancer cells.
Caption: General experimental workflow for Englerin A studies.
Concluding Remarks
Englerin A is a valuable research tool for studying necrotic cell death pathways in renal cancer. Its high potency and selectivity make it a promising candidate for further investigation in the development of novel anti-cancer therapies. The protocols and data presented here provide a foundation for researchers to explore the biological effects of Englerin A and its potential therapeutic applications. It is important to note that while Englerin A is a potent inducer of necrosis, some studies suggest it can also induce apoptosis and autophagy in a context-dependent manner.[7] Therefore, a thorough characterization of the cell death mechanism in the specific renal cancer cell line of interest is recommended.
Application Notes and Protocols: Large-Scale Phenotypic Cell Profiling of Englerin A
For Researchers, Scientists, and Drug Development Professionals Introduction Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has demonstrated potent and selective cytotoxic activity against r...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has demonstrated potent and selective cytotoxic activity against renal cell carcinoma.[1][2][3] Initial investigations using the National Cancer Institute's 60-cell line screen (NCI-60) revealed its remarkable selectivity for renal cancer cells, with GI50 values in the nanomolar range.[1][2] This unique bioactivity profile suggested a novel mechanism of action, prompting further investigation into its molecular targets.
A landmark study utilizing large-scale phenotypic cell profiling across a panel of over 500 cancer cell lines was instrumental in elucidating the mechanism of action of Englerin A.[3][4] This unbiased, image-based approach, often referred to as cell profiling or cell painting, allows for the comprehensive measurement of morphological features in cells treated with a compound. By comparing the phenotypic "fingerprint" of Englerin A-treated cells to a reference database and correlating it with genomic and transcriptomic data of the cell lines, researchers identified the transient receptor potential canonical 4 (TRPC4) cation channel as the primary determinant of sensitivity to Englerin A.[3][4]
This application note provides a detailed overview of the methodologies and protocols for applying large-scale phenotypic cell profiling to characterize the cellular effects of Englerin A. It is intended to serve as a guide for researchers interested in employing similar high-content screening approaches for natural product drug discovery and mechanism of action studies.
Principle of the Technology
Large-scale phenotypic cell profiling is a powerful, unbiased approach for drug discovery and mechanism of action elucidation. The core principle involves treating a diverse panel of cell lines with the compound of interest and using high-content imaging to capture a wide array of morphological features. These features, which can number in the hundreds to thousands per cell, include measurements of cell size, shape, texture, and the intensity and localization of fluorescently labeled subcellular compartments.
The resulting high-dimensional phenotypic profiles are then analyzed using computational methods to:
Identify sensitive and resistant cell lines: By quantifying the magnitude of the phenotypic response, cell lines that are most affected by the compound can be identified.
Cluster compounds with similar mechanisms of action: Compounds that induce similar morphological changes are likely to share a common mechanism of action.
Identify molecular targets: By correlating the phenotypic sensitivity with the molecular characteristics of the cell lines (e.g., gene expression, mutation status), the protein or pathway targeted by the compound can be predicted.
Data Presentation
Englerin A Activity Data
The following tables summarize the quantitative data on the bioactivity of Englerin A from various studies.
Table 1: In Vitro Growth Inhibition of Englerin A in Selected Cancer Cell Lines
Englerin A exerts its cytotoxic effects by acting as a potent agonist of TRPC4 and TRPC5, which are non-selective cation channels.[8][9] Activation of these channels leads to a significant influx of calcium ions (Ca2+) into the cell, disrupting intracellular calcium homeostasis and triggering downstream cell death pathways.[3] The expression levels of TRPC4 have been shown to be the best correlate of sensitivity to Englerin A across large cancer cell line panels.[3][4]
Caption: Signaling pathway of Englerin A-induced cell death.
Experimental Protocols
This section provides a generalized protocol for large-scale phenotypic cell profiling, based on the well-established "Cell Painting" assay, which can be adapted for screening natural products like Englerin A.[10][11][12][13]
I. Large-Scale Cell Line Maintenance and Plating
Objective: To culture and plate a large and diverse panel of cancer cell lines for high-throughput screening.
Materials:
A panel of >500 cancer cell lines with diverse genetic backgrounds
Appropriate culture media and supplements for each cell line
Cell Line Culture: Maintain each cell line according to its specific requirements in a humidified incubator at 37°C and 5% CO₂.
Cell Seeding:
a. Harvest cells using Trypsin-EDTA and neutralize with media containing FBS.
b. Centrifuge the cell suspension and resuspend the pellet in fresh media.
c. Count the cells and adjust the density to achieve 50-70% confluency at the time of imaging. Seeding densities will need to be optimized for each cell line.
d. Using an automated liquid handler, dispense the cell suspension into 384-well imaging plates.
Incubation: Incubate the plates for 24 hours to allow cells to attach and resume growth.
II. Compound Treatment
Objective: To treat the plated cell lines with Englerin A at various concentrations.
Materials:
Englerin A, dissolved in DMSO to create a high-concentration stock solution
DMSO (vehicle control)
Positive control compounds (e.g., known cytotoxic agents)
Acoustic liquid handler or pin tool for low-volume dispensing
Protocol:
Compound Plate Preparation: Prepare a series of compound plates by serially diluting the Englerin A stock solution in DMSO to create a range of concentrations. Include wells with DMSO only (negative control) and positive control compounds.
Compound Addition: Using a non-contact acoustic liquid handler or a pin tool, transfer a small volume (e.g., 20-100 nL) of the compound solutions from the compound plate to the cell plates. This minimizes the final DMSO concentration in the wells.
Incubation: Return the plates to the incubator and treat the cells for a predetermined duration (e.g., 24, 48, or 72 hours).
III. Cell Staining (Cell Painting Protocol)
Objective: To fluorescently label multiple subcellular compartments to generate a rich morphological profile.
Materials:
MitoTracker™ Red CMXRos
Hoechst 33342 (for nuclei)
Phalloidin-iFluor 488 (for F-actin)
WGA-Alexa Fluor 555 (for Golgi and plasma membrane)
SYTO 14 Green Fluorescent Nucleic Acid Stain (for nucleoli and cytoplasmic RNA)
Mitochondrial Staining (optional, for live cells): Add MitoTracker™ Red CMXRos to the live cells and incubate for 30-60 minutes.
Fixation: Add formaldehyde to a final concentration of 3.2-4% and incubate for 20 minutes at room temperature.
Washing: Wash the cells twice with PBS.
Permeabilization and Staining:
a. Prepare a staining cocktail containing Hoechst, Phalloidin, WGA, SYTO 14, and Concanavalin A in a permeabilization buffer (e.g., 0.1% Triton X-100 in HBSS).
b. Add the staining cocktail to the fixed cells and incubate for 30 minutes at room temperature, protected from light.
Final Washes: Wash the cells three times with PBS.
Sealing: Seal the plates with an optically clear seal for imaging.
IV. High-Content Imaging
Objective: To acquire high-resolution images of the stained cells.
Materials:
High-content imaging system (e.g., ImageXpress Micro Confocal, Opera Phenix Plus)
Automated plate loader
Protocol:
Image Acquisition Setup:
a. Select an appropriate objective (e.g., 20x or 40x).
b. Set up the appropriate filter cubes and exposure times for each fluorescent channel.
c. Define the number of fields of view to be imaged per well to ensure a sufficient number of cells are captured for robust analysis.
Automated Imaging: Use the automated plate loader and imaging software to acquire images from all wells of the 384-well plates.
V. Image Analysis and Phenotypic Profile Extraction
Objective: To segment individual cells and extract a comprehensive set of morphological features.
Materials:
Image analysis software (e.g., CellProfiler™, IN Carta®, Harmony®)
Protocol:
Image Pre-processing: Correct for uneven illumination and background noise.
Cell Segmentation:
a. Identify the nuclei using the Hoechst channel.
b. Identify the cell boundaries using the other fluorescent channels (e.g., actin or plasma membrane stain).
Feature Extraction: Measure a large number of features for each cell, including:
Morphology: Area, perimeter, circularity, eccentricity of the cell and nucleus.
Intensity: Mean, median, standard deviation of pixel intensities in each channel for the cell, nucleus, and cytoplasm.
Texture: Measures of pixel intensity patterns (e.g., granularity, smoothness) in each channel and compartment.
Adjacency and Colocalization: Correlation of pixel intensities between different channels.
Data Aggregation: Aggregate the single-cell data to the well level by calculating the mean, median, and standard deviation for each feature across all cells in a well.
VI. Data Analysis and Hit Identification
Objective: To analyze the high-dimensional phenotypic data to identify the mechanism of action of Englerin A.
Materials:
Data analysis software (e.g., R, Python with relevant packages, Genedata Screener®)
Protocol:
Quality Control: Remove wells with low cell counts or imaging artifacts.
Data Normalization: Normalize the feature data to the DMSO controls on each plate to account for plate-to-plate variability.
Phenotypic Profile Generation: Create a "phenotypic profile" for each treatment, which is a vector of the normalized feature values.
Correlation Analysis:
a. Correlate the phenotypic profiles of Englerin A-treated cells with a reference database of profiles from compounds with known mechanisms of action.
b. Correlate the sensitivity of each cell line to Englerin A (e.g., the magnitude of the phenotypic response) with its molecular data (e.g., gene expression levels from the Cancer Cell Line Encyclopedia).
Hit Confirmation and Target Validation: The identification of TRPC4 expression as a strong correlate of Englerin A sensitivity would nominate this protein as a candidate target. Subsequent experiments, such as calcium influx assays and genetic knockdown/overexpression studies, would be required to validate this hypothesis.
Experimental Workflow Diagram
Caption: Workflow for large-scale phenotypic cell profiling of Englerin A.
Conclusion
Large-scale phenotypic cell profiling is a powerful, unbiased approach that was pivotal in identifying the novel mechanism of action of Englerin A. By providing a rich, multi-parametric readout of cellular state, this technology enables the identification of drug targets and the classification of compounds based on their cellular effects. The protocols and workflows described in this application note provide a framework for researchers to apply this technology to their own drug discovery programs, particularly in the context of natural product screening and characterization. The successful application of this methodology to Englerin A serves as a compelling case study for the power of phenotype-driven drug discovery.
Application Notes and Protocols for Englerin A Testing in Renal Cancer Xenograft Models
For Researchers, Scientists, and Drug Development Professionals Introduction Englerin A, a natural product isolated from the bark of the East African plant Phyllanthus engleri, has demonstrated potent and selective cytot...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Englerin A, a natural product isolated from the bark of the East African plant Phyllanthus engleri, has demonstrated potent and selective cytotoxic activity against renal cell carcinoma (RCC). Its unique mechanism of action, primarily involving the activation of Transient Receptor Potential Canonical (TRPC) 4 and 5 channels, makes it a compelling candidate for preclinical investigation. These application notes provide detailed protocols for establishing and utilizing renal cancer xenograft models to test the in vivo efficacy of Englerin A.
Englerin A exhibits high selectivity for renal cancer cells, with GI50 values in the nanomolar range (1-87 nM), which is approximately 1,000-fold higher than for other cancer cell types.[1][2] Its mode of action is multifaceted, inducing cell death through both necrosis and apoptosis.[2][3] A primary molecular effect of Englerin A is the activation of TRPC4 and TRPC5 channels, leading to a significant influx of calcium ions, which in turn triggers downstream signaling events culminating in cell death.[3] Additionally, Englerin A has been shown to inhibit the PI3K/Akt signaling pathway.[2]
Objective: To propagate renal cancer cell lines (e.g., A-498, 786-O) for xenograft implantation.
Materials:
Human renal cell carcinoma cell lines (e.g., A-498, 786-O)
Complete growth medium (e.g., RPMI-1640 or DMEM supplemented with 10% FBS and 1% penicillin-streptomycin)
Phosphate-buffered saline (PBS)
Trypsin-EDTA (0.25%)
Cell culture flasks and plates
Incubator (37°C, 5% CO₂)
Protocol:
Thaw cryopreserved cells rapidly in a 37°C water bath.
Transfer the cells to a T-75 flask containing 10-15 mL of pre-warmed complete growth medium.
Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.
Monitor cell growth and change the medium every 2-3 days.
When cells reach 80-90% confluency, passage them by first washing with PBS, then detaching with Trypsin-EDTA.
Neutralize the trypsin with complete growth medium and centrifuge the cell suspension.
Resuspend the cell pellet in fresh medium and re-plate at the desired density.
Establishment of Subcutaneous Renal Cancer Xenograft Model
Objective: To establish a subcutaneous tumor model in immunodeficient mice for evaluating the efficacy of Englerin A.
Materials:
6-8 week old female immunodeficient mice (e.g., BALB/c nude or NOD/SCID)
Cultured renal cancer cells (e.g., A-498 or 786-O)
Sterile PBS
Matrigel® (optional)
1 mL syringes with 27-gauge needles
Calipers
Protocol:
Harvest cultured renal cancer cells that are in the exponential growth phase.
Wash the cells twice with sterile PBS and perform a viable cell count using a hemocytometer and trypan blue exclusion.
Resuspend the cells in sterile PBS (or a 1:1 mixture of PBS and Matrigel®) at a concentration of 1 x 10⁷ cells/mL.
Anesthetize the mouse according to approved institutional animal care and use committee (IACUC) protocols.
Inject 100 µL of the cell suspension (containing 1 x 10⁶ cells) subcutaneously into the right flank of each mouse.[6]
Monitor the mice daily for tumor growth and overall health.
Begin tumor volume measurements once the tumors become palpable. Measure the length (L) and width (W) of the tumor with calipers 2-3 times per week.
Calculate tumor volume using the formula: Tumor Volume (mm³) = (W² x L) / 2 .
Randomize the mice into treatment and control groups when the average tumor volume reaches approximately 100-150 mm³.
Establishment of Orthotopic Renal Cancer Xenograft Model
Objective: To establish a more clinically relevant orthotopic tumor model by implanting renal cancer cells into the kidney of immunodeficient mice.
Materials:
Same as for the subcutaneous model.
Surgical instruments (forceps, scissors, sutures)
Anesthesia machine
Protocol:
Prepare the renal cancer cell suspension as described for the subcutaneous model.
Anesthetize the mouse and place it in a lateral position.
Make a small flank incision to expose the kidney.
Carefully inject 10-20 µL of the cell suspension (containing 1-2 x 10⁵ cells) under the renal capsule.
Close the incision with sutures or surgical clips.
Monitor the mice for recovery and tumor growth using imaging modalities such as bioluminescence imaging (if using luciferase-expressing cells) or ultrasound.
Administration of Englerin A
Objective: To treat tumor-bearing mice with Englerin A to assess its anti-tumor activity.
Materials:
Englerin A
Vehicle solution (e.g., DMSO, saline, or a formulation with cyclodextrin)
Syringes and needles appropriate for the route of administration
Protocol:
Prepare a stock solution of Englerin A in a suitable solvent (e.g., DMSO).
On the day of treatment, dilute the Englerin A stock solution to the desired final concentration with a sterile vehicle.
Administer Englerin A to the mice via the desired route (e.g., intraperitoneal injection). A reported effective dose is 5 mg/kg daily.[2]
Administer an equivalent volume of the vehicle solution to the control group.
Monitor the mice daily for any signs of toxicity, and record body weights 2-3 times per week.
Histology and Immunohistochemistry
Objective: To analyze tumor tissues for markers of proliferation, apoptosis, and the drug's target.
Materials:
Excised tumor tissue
10% Neutral Buffered Formalin (NBF) or Optimal Cutting Temperature (OCT) compound
Secondary antibodies and detection reagents (e.g., HRP-polymer and DAB)
Hematoxylin for counterstaining
TUNEL assay kit
Protocol for Paraffin-Embedded Tissue:
Fix the excised tumors in 10% NBF for 24-48 hours.
Dehydrate the tissue through a graded series of ethanol, clear in xylene, and embed in paraffin.
Cut 4-5 µm thick sections using a microtome and mount on charged slides.
Deparaffinization and Rehydration:
Xylene: 2 x 5 minutes.
100% Ethanol: 2 x 3 minutes.
95% Ethanol: 1 x 2 minutes.
70% Ethanol: 1 x 2 minutes.
Distilled water: 2 x 2 minutes.
Antigen Retrieval: Perform heat-induced epitope retrieval (HIER) by incubating slides in a citrate buffer (pH 6.0) at 95-100°C for 20-30 minutes.[7][8][9]
Blocking: Block endogenous peroxidase activity with 3% H₂O₂ for 10 minutes, followed by blocking non-specific binding with a serum-based blocking solution for 30-60 minutes.[8]
Primary Antibody Incubation: Incubate sections with the primary antibody (e.g., anti-Ki-67, anti-cleaved caspase-3, or anti-TRPC4) at the optimal dilution overnight at 4°C.
Secondary Antibody and Detection: Wash slides and incubate with an HRP-conjugated secondary antibody for 30-60 minutes. Visualize the signal with a DAB substrate kit.
Counterstaining: Counterstain with hematoxylin, dehydrate, clear, and mount with a permanent mounting medium.
Protocol for Frozen Tissue (TUNEL Assay):
Embed fresh tumor tissue in OCT compound and snap-freeze in liquid nitrogen.
Cut 5-10 µm thick sections using a cryostat and mount on slides.
Fix the sections in 4% paraformaldehyde for 20 minutes.[10]
Permeabilize the cells with 0.1% Triton X-100 in 0.1% sodium citrate for 2 minutes on ice.[10]
Follow the manufacturer's protocol for the TUNEL assay kit, which typically involves incubating the sections with Terminal deoxynucleotidyl transferase (TdT) and a labeled dUTP, followed by detection of the label.[10]
Visualization of Pathways and Workflows
Caption: Englerin A signaling pathway in renal cancer cells.
Caption: Experimental workflow for Englerin A testing in xenograft models.
Application Notes and Protocols: Developing Englerin A Derivatives with Improved Pharmacokinetic Properties
For Researchers, Scientists, and Drug Development Professionals Introduction Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has demonstrated potent and selective cytotoxic activity aga...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has demonstrated potent and selective cytotoxic activity against renal cancer cell lines, making it a promising candidate for anti-cancer drug development.[1][2][3][4] Its primary mechanism of action involves the activation of the Transient Receptor Potential Canonical (TRPC) channels TRPC4 and TRPC5, leading to an influx of calcium and sodium ions and subsequent cancer cell death.[5][6][7][8] Despite its high potency, the clinical development of Englerin A has been hampered by poor pharmacokinetic properties, including low oral bioavailability and in vivo toxicity at therapeutic doses.[1][6][9]
These application notes provide a comprehensive overview of strategies to develop Englerin A derivatives with enhanced pharmacokinetic profiles. This document outlines synthetic approaches, key experimental protocols for evaluation, and presents collated data on promising analogues.
Rationale for Derivative Development
The primary goals for developing Englerin A derivatives are to:
Improve Oral Bioavailability: Englerin A is poorly bioavailable when administered orally, likely due to the acid-catalyzed hydrolysis of its glycolate ester moiety in the stomach.[1]
Enhance Stability: The natural product is unstable in rodent plasma, limiting its preclinical evaluation.[6]
Reduce Toxicity: Englerin A exhibits significant toxicity at doses required for anti-tumor activity in vivo.[6][9]
Maintain or Improve Potency and Selectivity: Modifications should ideally preserve the potent and selective activity against renal cancer cells.[10]
Key Signaling Pathway of Englerin A
Englerin A's cytotoxic effect is primarily mediated through the activation of TRPC4 and TRPC5 channels. This activation leads to a cascade of intracellular events culminating in cell death.
Caption: Englerin A derivative signaling pathway.
Synthetic Strategies for Improved Pharmacokinetics
Several synthetic strategies have been explored to address the pharmacokinetic shortcomings of Englerin A. A general workflow for the development and evaluation of these derivatives is outlined below.
Caption: Workflow for developing Englerin A derivatives.
Key synthetic modifications have focused on the glycolate ester at the C-9 position and the core guaiane skeleton.
Modification of the Glycolate Moiety
The glycolate ester is crucial for the biological activity of Englerin A, but it is also a primary site of metabolic instability.[1][10] Strategies to modify this moiety include:
Esterification of the Glycolate Hydroxyl: Introducing various acyl groups to the hydroxyl of the glycolate moiety has yielded derivatives with retained potency and selectivity.[10]
Replacement of the Glycolate Ester: Replacing the entire glycolate group with more stable bioisosteres, such as amides or ethers, has been explored. A glycolamide derivative showed good pharmacokinetic properties but had weaker intrinsic activity.[10][11]
Aza-Englerin Analogues
Incorporating a nitrogen atom into the core structure, for instance at the C-9 position, has led to the development of aza-englerin analogues. One such analogue demonstrated improved oral bioavailability in mice compared to the parent compound.[1]
Skeletal Modifications
Modifications to the guaiane sesquiterpene core, such as introducing unsaturation, have also been investigated to explore structure-activity relationships and potentially improve drug-like properties.[3][12]
Data on Englerin A Derivatives
The following tables summarize key quantitative data for selected Englerin A derivatives from published studies.
Table 1: In Vitro Cytotoxicity of Englerin A Derivatives against Renal Cancer Cell Lines
Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)
96-well microplates
Multichannel pipette
Plate reader
Procedure:
Seed cells in a 96-well plate at an appropriate density (e.g., 5,000 cells/well) and incubate overnight to allow for cell attachment.
Prepare serial dilutions of the Englerin A derivative in complete culture medium.
Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (DMSO) and a no-cell control.
Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.
Add 10 µL of MTT solution to each well and incubate for another 4 hours.
Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.
Measure the absorbance at a wavelength of 570 nm using a plate reader.
Calculate the percentage of cell growth inhibition for each concentration relative to the vehicle control and determine the GI₅₀ value.
Protocol 3: Calcium Influx Assay
This protocol is used to determine if a derivative retains its activity as a TRPC4/5 channel agonist.
Materials:
HEK293 cells stably expressing human TRPC4 or TRPC5
Fluo-4 AM calcium indicator dye
Pluronic F-127
Hanks' Balanced Salt Solution (HBSS)
Englerin A derivative stock solution
96-well black-walled, clear-bottom plates
Fluorescence plate reader with injection capabilities
Procedure:
Seed the TRPC4/5-expressing HEK293 cells in a 96-well plate and grow to confluence.
Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in HBSS.
Remove the culture medium and add the loading buffer to each well.
Incubate the plate for 1 hour at 37°C.
Wash the cells with HBSS to remove excess dye.
Place the plate in a fluorescence plate reader and measure the baseline fluorescence.
Inject the Englerin A derivative at various concentrations and immediately begin recording the fluorescence intensity over time.
Calculate the change in fluorescence to determine the extent of calcium influx and determine the EC₅₀ value.
Protocol 4: In Vivo Pharmacokinetic Study in Mice
This generalized protocol outlines the steps for a preliminary pharmacokinetic evaluation of a promising Englerin A derivative.
Materials:
Male BALB/c or similar mouse strain
Englerin A derivative
Appropriate vehicle for oral (e.g., Labrasol) and intravenous administration
Divide the mice into groups for different administration routes (oral and IV) and time points.
For oral administration, administer a single dose of the derivative formulated in the vehicle via oral gavage.
For intravenous administration, inject a single dose via the tail vein.
At predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) after dosing, collect blood samples via cardiac puncture or another appropriate method.
Process the blood samples to obtain plasma and store at -80°C until analysis.
Extract the drug from the plasma samples using an appropriate method (e.g., protein precipitation or liquid-liquid extraction).
Quantify the concentration of the derivative in the plasma samples using a validated LC-MS/MS method.
Use the concentration-time data to calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.
Conclusion
The development of Englerin A derivatives with improved pharmacokinetic properties is a promising avenue for advancing this potent anti-cancer agent towards clinical application. By focusing on modifications that enhance stability and oral bioavailability while maintaining the core pharmacophore responsible for its selective cytotoxicity, it is possible to generate next-generation Englerin A analogues with superior drug-like properties. The protocols and data presented herein provide a framework for the rational design, synthesis, and evaluation of these novel compounds.
overcoming challenges in the total synthesis of Englerin A
Welcome to the technical support center for the total synthesis of Englerin A. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the total synthesis of Englerin A. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during this complex synthesis.
Frequently Asked Questions (FAQs)
Q1: What are the most common strategic challenges in constructing the Englerin A core?
A1: The primary challenge in Englerin A synthesis is the stereocontrolled construction of the intricate 5-7-5 fused tricyclic ring system, which includes an oxygen bridge. Key strategic hurdles that various research groups have addressed include:
Formation of the Guaianolide Core: Efficiently assembling the central seven-membered ring fused to two five-membered rings is a significant challenge.
Stereocontrol: The molecule contains seven contiguous stereocenters, requiring high levels of stereoselectivity in key bond-forming reactions.
Late-Stage Functionalization: Introduction of the sensitive ester side chains, particularly the C9 glycolate ester which is crucial for biological activity, can be problematic on a sterically hindered core.
Q2: My key [5+2] cycloaddition step (Nicolaou approach) is suffering from low yield and poor diastereoselectivity. What can I do?
A2: This is a known challenge with the oxopyrylium-based [5+2] cycloaddition. The primary competing side reaction is the dimerization of the oxidopyrylium ylide.[1] In the original Nicolaou synthesis, yields were limited to 30-40% with a 2:1 mixture of diastereomers.[2]
Troubleshooting Steps:
Control Ylide Concentration: The dimerization is a second-order process. Keep the instantaneous concentration of the reactive ylide low. This can be achieved by the slow addition of the base (e.g., a weak, non-nucleophilic base like N,N-dimethylaniline) used to generate the ylide from the pyranone precursor.[1]
Use Excess Dipolarophile: Employing a large excess (5-20 equivalents) of the alkene coupling partner can help trap the ylide before it has a chance to dimerize.[1]
Solvent Choice: While protic solvents were initially explored, moving to aprotic solvents may offer better control.
Chiral Additives: For asymmetric variants, the addition of a chiral TADDOL derivative has been shown to promote enantioselectivity.[1]
Q3: In the Hatakeyama synthesis, my base-promoted epoxynitrile cyclization is resulting in epimerization. How can this be suppressed?
A3: The Hatakeyama synthesis cleverly uses an epoxynitrile cyclization for the stereocontrolled construction of a key cyclopentane intermediate. However, epimerization can be a significant issue. The choice of solvent is critical to suppress this side reaction. Reactions conducted in THF alone often lead to serious epimerization. A less polar toluene-THF solvent system was found to be effective in suppressing this issue and achieving high stereoselectivity.
Troubleshooting Guides
Guide 1: Poor Yield in SmI₂-Mediated Reductive Coupling (Chain Approach)
The samarium(II) iodide-mediated 6-exo-trig ketone/enone cross-coupling is a powerful method to form the tricyclic core of Englerin A. However, its success is highly dependent on the choice of additives.
Issue
Potential Cause
Recommended Solution
Low yield of desired tricyclic product; formation of pinacol-type dimers.
Incorrect SmI₂ activation. Additives like LiCl can favor undesired pinacol coupling pathways.
Avoid using LiCl. The use of hexamethylphosphoramide (HMPA) is crucial. Use a SmI₂–HMPA complex in THF for efficient cyclization.
Aldehyde starting material is being reduced to the corresponding alcohol.
Proton source is too acidic. Additives like methanol (MeOH) can act as a proton source, leading to simple reduction rather than coupling.
Avoid alcoholic additives. HMPA serves as an ideal additive to enhance the reducing power of SmI₂ without providing a premature proton source.
Reaction fails to proceed to completion.
Insufficiently activated SmI₂ or degradation of the reagent.
Ensure the SmI₂ solution is freshly prepared and properly titrated. The deep blue color is indicative of active Sm(II).
Guide 2: Low Efficiency in Gold-Catalyzed Enyne Cycloisomerization (Ma/Echavarren Approach)
The gold-catalyzed cycloisomerization of a 1,6-enyne is an elegant method to construct the oxatricyclic core. Low yields can often be attributed to catalyst deactivation or substrate decomposition.
Issue
Potential Cause
Recommended Solution
Low conversion or complex mixture of products.
Inappropriate gold catalyst or ligand. The reaction is sensitive to the electronic and steric nature of the catalyst.
Screen different gold(I) catalysts and ligands. For example, [iPrAuNCPh]SbF₆ has been used successfully. In some cases, yields for this step can be modest (11-32%).
Reaction stalls or catalyst appears to decompose.
Presence of impurities in the starting material or solvent that can poison the gold catalyst.
Ensure rigorous purification of the 1,6-enyne substrate and use of anhydrous, degassed solvents.
Formation of undesired skeletal rearrangements.
The reaction proceeds through a complex mechanistic pathway involving cyclopropyl gold-carbene intermediates. The stability of these intermediates influences the product distribution.
Modifying the electronic properties of the substrate (e.g., substituents on the alkyne or alkene) can sometimes steer the reaction towards the desired [2+2+2] cycloaddition product.
Comparative Data on Key Synthetic Strategies
The following table summarizes quantitative data from several prominent total syntheses of Englerin A, highlighting the efficiency of different key strategies.
This protocol describes the key base-promoted 5-exo-tet cyclization to form the highly substituted cyclopentane core with suppression of epimerization.
Procedure:
To a stirred solution of the epoxynitrile precursor in a mixed solvent of toluene and THF (5:1) at -78 °C, add a solution of lithium bis(trimethylsilyl)amide (LHMDS, 1.0 M in THF).
Stir the reaction mixture at -78 °C for the specified time (monitor by TLC).
Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.
Allow the mixture to warm to room temperature and extract with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify the residue by silica gel column chromatography to afford the desired cyclopentane product as a single diastereomer.
This protocol details the formation of the tricyclic core using a samarium(II) iodide-mediated cyclization.
Procedure:
In a flame-dried flask under an argon atmosphere, prepare a 0.1 M solution of SmI₂ in anhydrous THF.
To this deep blue solution, add HMPA (4.0 equivalents) and stir for 30 minutes at room temperature.
Cool the solution to the desired reaction temperature (e.g., -78 °C).
Add a solution of the keto-enone precursor (dissolved in a minimal amount of anhydrous THF) dropwise to the SmI₂-HMPA solution over a period of 1-2 hours using a syringe pump.
After the addition is complete, stir the reaction for an additional hour, monitoring by TLC.
Quench the reaction by adding a saturated aqueous solution of potassium sodium tartrate (Rochelle's salt) and stir vigorously until the organic layer becomes clear.
Extract the aqueous layer with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purify the crude product via flash column chromatography.
Visualized Workflows and Pathways
Caption: Troubleshooting workflow for SmI₂-mediated reductive coupling.
Caption: Simplified mechanism for the Gold(I)-catalyzed enyne cycloisomerization.
strategies to improve the yield of Englerin A chemical synthesis
Welcome to the technical support center for the chemical synthesis of Englerin A. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequent...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the chemical synthesis of Englerin A. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions related to the synthesis of this potent and selective renal cancer cell growth inhibitor.
Troubleshooting Guides
This section addresses specific issues that may be encountered during the synthesis of Englerin A, offering potential solutions and optimization strategies.
Issue 1: Low Yield in the Key [4+3] Cycloaddition Reaction
Question: My Rh(II)-catalyzed [4+3] cycloaddition between the furan and diazoester is resulting in a low yield of the desired bicyclic core. What are the potential causes and how can I improve the yield?
Answer:
Low yields in this crucial step can often be attributed to several factors. Here is a systematic approach to troubleshooting:
Reagent Quality: Ensure the furan is freshly distilled and the diazoester is pure. Impurities can interfere with the catalyst and the reaction.
Catalyst Choice and Loading: While Rh₂(OOct)₄ is commonly used, other Rh(II) catalysts can be screened. Catalyst loading is also critical; typically, 2 mol% is a good starting point, but optimization may be required.[1]
Reaction Conditions:
Temperature: The reaction is often performed at reflux.[1] Ensure the temperature is optimal and stable.
Solvent: Anhydrous, non-coordinating solvents are essential. Toluene or dichloromethane are common choices.
Concentration: The concentration of the reactants can influence the rate of the desired cycloaddition versus side reactions. Experiment with different concentrations.
Slow Addition: Adding the diazoester slowly to the solution of furan and catalyst can help maintain a low concentration of the diazoester, which can minimize the formation of byproducts from diazoester homocoupling.
Issue 2: Intramolecular Aldol Condensation Fails to Produce the Tricyclic Core
Question: I am struggling with the intramolecular aldol condensation to form the final five-membered ring of the Englerin A core. The reaction is either not proceeding or giving a complex mixture of products. What can I do?
Answer:
This transformation is known to be challenging.[1] Here are several strategies to improve the outcome:
Base Selection: The choice of base is critical. Standard conditions like KOH may only lead to deprotection of silyl ethers without the desired condensation.[1]
A two-step protocol is often more successful:
Aldol Addition: Use a strong, non-nucleophilic base like sodium bis(trimethylsilyl)amide (NaHMDS) to facilitate the initial aldol addition.[1][2]
Dehydration: Follow this with a dehydration step, which can be achieved by heating in the presence of a base like sodium methoxide (NaOMe) in methanol.[1][2]
Protecting Groups: The protecting group on the C6 hydroxyl can influence the reaction's success. If one protecting group is problematic, consider alternatives (e.g., MOM, TES).[1]
Reaction Conditions:
Temperature: Careful control of temperature is crucial. The aldol addition is often performed at low temperatures, while the dehydration step may require heating.
Solvent: Anhydrous THF is a common solvent for the aldol addition step.
Issue 3: Poor Diastereoselectivity in Key Reactions
Question: How can I improve the diastereoselectivity in the key bond-forming steps of my Englerin A synthesis?
Answer:
Controlling stereochemistry is a significant challenge in the synthesis of Englerin A.[3] Consider the following approaches:
Chiral Auxiliaries: For reactions like the [4+3] cycloaddition, employing a chiral auxiliary on the diazoester can effectively control the stereochemical outcome.[3][4] The use of a pantolactone-derived diazoester has proven successful in transferring chirality.[4]
Catalyst Control: In metal-catalyzed reactions, the ligand framework around the metal center plays a crucial role in dictating the stereochemistry of the product. Screening different chiral ligands or catalyst systems is a viable strategy.
Substrate Control: The existing stereocenters in the synthetic intermediates can direct the stereochemical course of subsequent reactions. Ensure the stereochemical purity of your intermediates leading up to the key bond-forming steps.
Reaction Parameter Optimization: Temperature, solvent, and the specific reagents used can all have a significant impact on diastereoselectivity. A systematic optimization of these parameters is often necessary to achieve the desired stereoisomer in high excess.[2]
Frequently Asked Questions (FAQs)
Q1: What are the most common synthetic strategies for Englerin A, and how do they compare in terms of overall yield?
A1: Several successful total and formal syntheses of Englerin A have been reported. The key strategies often revolve around the construction of the characteristic 5-7-5 fused ring system. Some of the most prominent approaches include:
Rh-catalyzed [4+3] Cycloaddition / Intramolecular Aldol Condensation: This strategy, employed by Theodorakis and coworkers, efficiently constructs the bicyclic core.[4]
Michael Addition / SmI₂-mediated Reductive Cyclization: A highly efficient route developed by Chain and colleagues.[4][5]
Gold-catalyzed Domino Reaction: Pioneered by Ma and Echavarren, this approach rapidly assembles the tricyclic framework from a linear precursor.[4][6]
[5+2] Cycloaddition: Utilized in Nicolaou's synthesis, this reaction forms the seven-membered ring.[3]
Q2: Which steps in the synthesis of Englerin A are typically the lowest yielding and present the biggest bottlenecks?
A2: Based on published syntheses, the following steps can be particularly challenging and may require significant optimization to achieve satisfactory yields:
The Intramolecular Aldol Condensation: As detailed in the troubleshooting guide, this step is often problematic and can have a low yield.[1]
The Key Cycloaddition Reactions: While powerful, reactions like the [4+3] and [5+2] cycloadditions can sometimes result in modest yields and require careful optimization of catalysts and conditions.[1][3]
Late-stage Functional Group Manipulations: Steps such as selective esterifications and stereochemical inversions in the final stages of the synthesis can be delicate and impact the overall yield.[1]
Q3: Are there any specific safety precautions to consider during the synthesis of Englerin A and its intermediates?
A3: Standard laboratory safety practices should always be followed. Specific points of caution include:
Diazo Compounds: Diazoesters used in the [4+3] cycloaddition are potentially explosive and should be handled with care. Avoid heating neat diazo compounds and use a blast shield.
Metal Catalysts: Many of the catalysts used (e.g., Rh, Au, Pd) are heavy metals and can be toxic. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).
Strong Bases: Strong bases like NaHMDS and LDA are pyrophoric and moisture-sensitive. They should be handled under an inert atmosphere.
Solvents: Anhydrous solvents are frequently used and require proper handling and storage to maintain their dryness.
Quantitative Data Summary
The following table summarizes the overall yields and number of steps for several key total and formal syntheses of Englerin A, providing a comparative overview of their efficiency.
This protocol describes the key Rh(II)-catalyzed [4+3] cycloaddition for the formation of the bicyclic core of Englerin A.[4]
To a solution of furan (10 equivalents) in a suitable anhydrous solvent (e.g., toluene) is added a catalytic amount of a Rh(II) catalyst (e.g., Rh₂(OOct)₄, 2 mol%).
The chiral pantolactone-derived diazoester is dissolved in the same anhydrous solvent.
The solution of the diazoester is added slowly via syringe pump to the refluxing solution of the furan and catalyst over several hours.
The reaction is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.
The crude product is purified by flash column chromatography on silica gel to afford the desired oxy-bridged adduct.
This protocol outlines the samarium(II) iodide-mediated reductive cyclization to construct the central seven-membered ring.[4][5]
A solution of the aldehyde precursor in anhydrous THF is prepared in a flame-dried flask under an inert atmosphere (e.g., argon).
Hexamethylphosphoramide (HMPA) is added to the solution.
In a separate flask, a solution of samarium(II) iodide (SmI₂) in THF is prepared.
The SmI₂ solution is added dropwise to the solution of the aldehyde precursor at room temperature until a persistent blue color is observed.
The reaction is stirred at room temperature and monitored by TLC.
Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of Na₂S₂O₃.
The mixture is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.
The crude product is purified by flash column chromatography to yield the desired hydroxyketone.
Visualizations
Logical Workflow for Key Synthetic Strategies
Caption: Key synthetic strategies for the Englerin A core.
Troubleshooting Logic for Intramolecular Aldol Condensation
Caption: Troubleshooting workflow for the intramolecular aldol condensation.
Technical Support Center: Addressing the Plasma Instability of Englerin A in Rodent Models
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Englerin A in mouse and rat models. The i...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Englerin A in mouse and rat models. The information provided addresses the known plasma instability of this potent anti-cancer compound and offers insights into potential solutions and experimental best practices.
Troubleshooting Guides
Issue: Inconsistent or low in vivo efficacy of Englerin A in mouse or rat models.
Potential Cause: Rapid degradation of Englerin A in rodent plasma.
Troubleshooting Steps:
Confirm Plasma Instability:
Rationale: Englerin A is known to be unstable in mouse and rat plasma due to high levels of plasma esterases, which hydrolyze the glycolate ester moiety to the inactive metabolite, Englerin B.[1] This instability leads to a short half-life and reduced exposure of the active compound to the target tissues.
Recommendation: Perform an in vitro plasma stability assay to determine the degradation rate of your specific batch of Englerin A in the plasma of the rodent species you are using.
Optimize Dosing and Formulation:
Rationale: The route of administration and formulation can significantly impact the bioavailability of Englerin A. Oral administration has been shown to result in no detectable plasma levels of Englerin A, likely due to both gastric acid hydrolysis and plasma esterase activity.[2]
Recommendations:
For intraperitoneal (i.p.) administration, consider using a vehicle such as DMSO.[3]
For parenteral administration, a cosolvent approach with hydroxypropyl-β-cyclodextrin can provide a stable preparation.[2]
An oral formulation utilizing Labrasol™ has been used to dissolve Englerin A, though in vivo efficacy via this route is still limited by plasma instability.[2]
Consider Species Differences:
Rationale: Englerin A is notably more stable in human and dog plasma compared to mouse and rat plasma.[1] This suggests that rodent models may overestimate the clearance of Englerin A in humans.
Recommendation: When interpreting in vivo efficacy data from rodent models, consider the translational gap due to species-specific metabolic differences.
Evaluate Stable Analogs:
Rationale: To overcome the inherent instability of Englerin A, several analogs with modified glycolate moieties have been synthesized to reduce susceptibility to hydrolysis.[2]
Recommendation: If the instability of Englerin A is a persistent issue, consider investigating commercially available or synthesized stable analogs. Be aware that modifications may alter the potency and selectivity of the compound.
Issue: Difficulty in quantifying Englerin A levels in plasma samples.
Potential Cause: Inefficient sample preparation or analytical methodology.
Troubleshooting Steps:
Implement a Validated LC-MS/MS Method:
Rationale: A sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is essential for the accurate quantification of Englerin A and its metabolite, Englerin B, in plasma.[4]
Recommendation: Utilize a validated protocol that includes protein precipitation for sample preparation, followed by reversed-phase chromatography and detection by tandem mass spectrometry.[4]
Ensure Proper Sample Handling and Storage:
Rationale: Due to its instability, improper handling of plasma samples can lead to ex vivo degradation of Englerin A, resulting in artificially low measurements.
Recommendation: Process blood samples immediately after collection. If storage is necessary, plasma should be stored at -80°C. The addition of esterase inhibitors to collection tubes may also be considered, though this requires validation.
Frequently Asked Questions (FAQs)
Q1: Why is Englerin A unstable in mouse and rat plasma?
A1: Englerin A is unstable in the plasma of mice and rats primarily due to the high activity of plasma esterases.[1] These enzymes rapidly hydrolyze the glycolate ester at the C-9 position of Englerin A, converting it to Englerin B, which is inactive.[1]
Q2: What is the half-life of Englerin A in rodent plasma?
A2: While specific half-life values can vary between studies, it has been demonstrated that virtually no Englerin A remains after 90 minutes of incubation in rat or mouse plasma in vitro.[1] Following intraperitoneal administration in mice, Englerin A has a short half-life of approximately 30 minutes.[3]
Q3: Is Englerin A orally bioavailable in rodents?
A3: No, oral administration of Englerin A in rodents does not result in detectable plasma levels of the compound.[2][3] This is attributed to a combination of hydrolysis by gastric acid and rapid degradation by plasma esterases upon absorption.[2]
Q4: Are there more stable alternatives to Englerin A for in vivo studies?
A4: Yes, researchers have synthesized analogs of Englerin A with modifications to the glycolate moiety to improve stability.[2] For example, replacing the glycolate ester with other functionalities has been explored.[5] However, it is important to note that these modifications can impact the biological activity, and often result in reduced potency compared to the parent compound.[5]
Q5: What is the primary mechanism of action of Englerin A?
A5: Englerin A exerts its cytotoxic effects primarily through the activation of Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[6] This activation leads to an influx of calcium ions, causing membrane depolarization and ultimately necrotic cell death in sensitive cancer cells.[1]
Data Presentation
Table 1: In Vitro Plasma Stability of Englerin A Across Species
Technical Support Center: Optimizing Englerin A Dosing for Preclinical Studies
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Englerin A in preclinical animal studies. The information is designed to assist scientists a...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Englerin A in preclinical animal studies. The information is designed to assist scientists and drug development professionals in overcoming common challenges and optimizing their experimental designs.
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Englerin A?
Englerin A is a potent and selective agonist of the Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[1][2] Activation of these non-selective cation channels leads to a significant influx of calcium (Ca2+) and sodium (Na+) ions into cancer cells.[2] This ion overload disrupts cellular homeostasis and triggers a cascade of events culminating in cell death, primarily through necrosis.[2][3]
Q2: Why is Englerin A particularly effective against renal cancer cells?
The selectivity of Englerin A for renal cancer cells is strongly correlated with the expression levels of the TRPC4 cation channel.[4][5] Cancer cell lines with higher TRPC4 expression are more sensitive to Englerin A-induced cytotoxicity.[2][4]
Q3: What is the stability of Englerin A in different biological matrices?
Englerin A is highly unstable in rodent serum, which can impact its efficacy in preclinical models.[4] However, it has been shown to be stable in human plasma.[4] This difference in stability is a critical consideration when translating preclinical findings.
Q4: Is Englerin A orally bioavailable?
No, Englerin A is not orally bioavailable.[6] Studies have shown that oral administration of Englerin A, even at high doses (up to 100 mg/kg), does not result in detectable plasma levels of the compound.[6][7] This is likely due to the hydrolysis of the glycolate moiety in the acidic environment of the stomach.[6]
Troubleshooting Guide
Issue 1: High Toxicity and Mortality in Animal Subjects
Symptom: Unexpected animal death or severe adverse effects (e.g., significant weight loss, lethargy) following Englerin A administration.
Possible Cause: The route of administration and dosage are critical factors influencing Englerin A's toxicity. Intravenous (IV) administration is extremely lethal, with an estimated maximum tolerated dose (MTD) of only 50 µg/kg in mice.[6] Doses as low as 0.1 mg/kg have been reported to be immediately lethal.[7]
Solution:
Avoid Intravenous Administration: Due to its rapid and severe toxicity, IV administration of Englerin A is not recommended for efficacy studies.
Optimize Intraperitoneal (IP) Dosing: The MTD for IP injection in mice is approximately 10 mg/kg.[6] Start with lower doses (e.g., 1.25, 2.5, 5 mg/kg) and carefully monitor for signs of toxicity.[7]
Consider Subcutaneous (SC) or Oral (PO) Routes with Caution: While oral administration is better tolerated (up to 100 mg/kg without overt toxicity), the lack of bioavailability makes it unsuitable for systemic efficacy studies.[6][7] Subcutaneous administration has also been explored, but requires careful dose titration.[4]
Issue 2: Poor Solubility and Formulation Challenges
Symptom: Difficulty dissolving Englerin A or precipitation of the compound in the vehicle.
Possible Cause: Englerin A is a lipophilic molecule with poor aqueous solubility.[8]
Solution:
Select an Appropriate Vehicle: Several vehicles have been successfully used for preclinical studies:
For Intraperitoneal/Subcutaneous Injection:
A solution of 5% ethanol, 10% polyethylene glycol 300, 5% Cremophor EL, and 80% PBS has been used.[4]
A parenteral formulation utilizing cyclodextrin with polyoxyethylene glycols can achieve a concentration of 5.7 mg/mL and is stable at refrigerator temperatures for one week.[7]
A formulation in Labrasol at 20 mg/mL has been shown to be stable.[7]
Issue 3: Lack of In Vivo Efficacy Despite In Vitro Potency
Symptom: Englerin A shows potent cytotoxicity against cancer cell lines in vitro, but fails to inhibit tumor growth in xenograft models.
Possible Cause:
Poor Pharmacokinetics: Englerin A has a short half-life of approximately 30 minutes in mice following IP administration.[7] Its instability in rodent serum further limits its exposure.[4]
Inadequate Dosing Regimen: An infrequent dosing schedule may not maintain therapeutic concentrations of the drug at the tumor site.
Vehicle Incompatibility: The chosen formulation may not be optimal for drug delivery and could contribute to a lack of efficacy.[7]
Solution:
Optimize Dosing Schedule: Consider more frequent administration, such as every other day or daily, depending on the tolerability observed in pilot studies. One study administered doses every fourth day for five treatments.[7]
Verify Formulation: Ensure the formulation is stable and capable of delivering the drug effectively. The use of a Cremophor emulsion by one group resulted in an inability to deliver the drug via the IP route, while another group using a different parenteral formulation was able to administer it.[7]
Confirm Target Expression: Verify the expression of TRPC4 in the xenograft tumor model to ensure the target is present.
Quantitative Data Summary
Table 1: In Vivo Dosing and Toxicity of Englerin A in Rodents
Protocol 1: Preparation of Parenteral Englerin A Formulation
This protocol is adapted from a formulation used for intraperitoneal and intravenous administration.
Materials:
Englerin A
Ethanol (200 proof, ≥99.5%)
Polyethylene glycol 300 (PEG 300)
Cremophor EL (Kolliphor EL)
Phosphate-Buffered Saline (PBS), 10X
Sterile, deionized water
Procedure:
Prepare a 1X PBS solution by diluting the 10X stock with sterile, deionized water.
To prepare the final vehicle, combine the components in the following ratio: 5% ethanol, 10% PEG 300, 5% Cremophor EL, and 80% 1X PBS.
Weigh the required amount of Englerin A and dissolve it in the ethanol component first.
Add the PEG 300 and Cremophor EL to the Englerin A/ethanol mixture and vortex until fully dissolved.
Slowly add the 1X PBS to the organic mixture while vortexing to create a clear solution.
Sterile filter the final formulation through a 0.22 µm syringe filter before administration.
Protocol 2: In Vivo Administration of Englerin A in a Mouse Xenograft Model
This protocol provides a general workflow for assessing the efficacy of Englerin A in a subcutaneous xenograft model.
Materials:
6-8 week old immunodeficient mice (e.g., athymic nude)
Renal cancer cell line expressing TRPC4 (e.g., A498)
Culture medium (e.g., RPMI-1640)
Sterile PBS
Matrigel (optional)
Englerin A parenteral formulation (from Protocol 1)
Syringes (1 mL) and needles (27G or appropriate size for injection)
Calipers for tumor measurement
Procedure:
Cell Preparation: Culture renal cancer cells to ~80% confluency. Harvest the cells and resuspend them in sterile PBS (or a 1:1 mixture of PBS and Matrigel) at a concentration of 5 x 10^7 cells/mL.
Tumor Implantation: Anesthetize the mice. Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the flank of each mouse.
Tumor Growth Monitoring: Monitor the mice regularly for tumor growth. Begin treatment when tumors reach a mean volume of 100-150 mm³.
Dosing:
Randomize mice into treatment and vehicle control groups.
Administer Englerin A via intraperitoneal injection at a predetermined dose (e.g., 5 mg/kg) and schedule (e.g., every other day).
Administer an equal volume of the vehicle to the control group.
Monitoring:
Measure tumor volume with calipers 2-3 times per week.
Monitor body weight and the general health of the animals throughout the study.
Establish clear endpoints for euthanasia based on tumor burden or signs of toxicity.
resolving Englerin A solubility issues for in vitro biological assays
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Englerin A. Our aim is to help you resolv...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Englerin A. Our aim is to help you resolve common challenges, particularly those related to solubility, for successful in vitro biological assays.
Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Englerin A stock solutions?
A1: Dimethyl sulfoxide (DMSO) is the most frequently recommended solvent for preparing high-concentration stock solutions of Englerin A for in vitro studies.[1][2][3] Englerin A exhibits good solubility in DMSO.[4]
Q2: I am observing precipitation when I add my Englerin A stock solution to the cell culture medium. What is causing this and how can I prevent it?
A2: Precipitation of Englerin A in aqueous solutions like cell culture media is a common issue due to its poor water solubility.[3][4] This typically happens when a concentrated DMSO stock solution is diluted into the aqueous medium, causing the compound to fall out of solution.[3]
Here are several troubleshooting steps to prevent precipitation:
Optimize Stock Concentration: Prepare a highly concentrated stock solution in DMSO. This allows you to use a smaller volume to achieve your desired final concentration, thereby keeping the final DMSO concentration in your culture medium low.[4]
Pre-warm the Medium: Before adding the Englerin A stock, ensure your cell culture medium is warmed to 37°C.[3][4]
Slow Addition and Mixing: Add the DMSO stock solution drop-by-drop to the pre-warmed medium while gently swirling or vortexing.[3] This facilitates rapid and even dispersion.
Serial Dilution: Instead of adding the stock directly to the full volume of media, you can perform a serial dilution. First, add the stock to a smaller, pre-warmed volume of media, mix gently, and then add this intermediate dilution to the rest of your media.[4]
Sonication: If precipitation persists, brief sonication in a water bath can help to dissolve the compound.[1][5]
Q3: What is the maximum final concentration of DMSO that is safe for my cells in culture?
A3: The final concentration of DMSO in the cell culture medium should generally be kept below 0.5% (v/v), and ideally at or below 0.1%, to avoid solvent-induced cytotoxicity.[6][7] However, DMSO tolerance can be cell-line specific.[6][8] It is crucial to include a vehicle control (media with the same final concentration of DMSO without Englerin A) in your experiments to account for any potential effects of the solvent on cell viability and function.[6]
Q4: Can I dissolve Englerin A directly in aqueous buffers like PBS or cell culture media?
A4: Direct dissolution of Englerin A in aqueous solutions is generally not recommended due to its hydrophobic nature and poor aqueous solubility.[3][4] This will likely lead to incomplete dissolution and precipitation.
Troubleshooting Guide
Issue
Possible Cause(s)
Recommended Solution(s)
Precipitation of Englerin A in cell culture medium
- Poor aqueous solubility of Englerin A.- High final concentration of Englerin A exceeding its solubility limit.- Change in solvent composition upon dilution of DMSO stock.- Temperature fluctuations.
- Prepare a higher concentration stock solution in DMSO to minimize the volume added to the medium.- Pre-warm the cell culture medium to 37°C before adding the Englerin A stock.- Add the stock solution drop-wise while gently vortexing or swirling the medium.- Consider a serial dilution approach.- If necessary, briefly sonicate the final solution.
Inconsistent or unexpected experimental results
- Inaccurate dosing due to precipitation.- Degradation of Englerin A in solution.- DMSO toxicity at higher concentrations.
- Visually inspect the medium for any signs of precipitation before adding it to the cells.- Prepare fresh dilutions of Englerin A for each experiment.- Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.- Ensure the final DMSO concentration is within the non-toxic range for your specific cell line (typically ≤ 0.1%).- Always include a vehicle control (DMSO alone) in your experimental setup.
Low potency or lack of biological effect
- Sub-optimal final concentration of Englerin A.- Insufficient incubation time.- Cell line insensitivity to Englerin A.
- Confirm the final concentration of Englerin A used in the assay.- Review the literature for effective concentration ranges and incubation times for your specific assay and cell line.- Verify the expression of Englerin A's primary targets, TRPC4 and TRPC5, in your cell line of interest, as their expression is a key determinant of sensitivity.[9][10]
Quantitative Data
Table 1: Solubility of Englerin A in Common Solvents
Solvent
Solubility
Notes
Reference(s)
Dimethyl Sulfoxide (DMSO)
≥ 1.25 mg/mL (2.82 mM)
Commonly used for preparing high-concentration stock solutions.
Protocol 1: Preparation of a 10 mM Englerin A Stock Solution in DMSO
Materials:
Englerin A (powder)
Dimethyl sulfoxide (DMSO), cell culture grade
Sterile microcentrifuge tubes
Vortex mixer
Sonicator (optional)
Procedure:
Calculate the mass of Englerin A required to prepare the desired volume of a 10 mM stock solution (Molecular Weight of Englerin A: 474.5 g/mol ).
Weigh the calculated amount of Englerin A powder and transfer it to a sterile microcentrifuge tube.
Add the appropriate volume of cell culture grade DMSO to the tube.
Vortex the solution thoroughly until the Englerin A is completely dissolved. If needed, briefly sonicate in a water bath to aid dissolution.[1][5]
Visually inspect the solution to ensure there are no visible particles.
Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.
Store the aliquots at -20°C or -80°C, protected from light.
Protocol 2: Cell Viability Assay using MTT
Principle:
This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability. Viable cells with active metabolism can reduce a tetrazolium salt (MTT) to a colored formazan product. The amount of formazan produced is proportional to the number of viable cells.[10]
Procedure:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 4,000-8,000 cells per well and allow them to adhere overnight.[10]
Compound Preparation: Prepare serial dilutions of Englerin A in pre-warmed complete cell culture medium from your DMSO stock solution. Ensure the final DMSO concentration in all wells (including the vehicle control) is identical and non-toxic (e.g., ≤ 0.1%).
Cell Treatment: Remove the old medium from the wells and add the medium containing the different concentrations of Englerin A. Include wells with medium and the vehicle (DMSO) as a negative control.
Incubation: Incubate the plate for the desired treatment period (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.[2][12]
MTT Addition: Add MTT solution to each well and incubate for a few hours, allowing the viable cells to convert the MTT to formazan crystals.
Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance of each well at the appropriate wavelength using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control and plot a dose-response curve to determine the GI50 or IC50 value.
Visualizations
Caption: Signaling pathway of Englerin A.
Caption: Experimental workflow for in vitro assays.
Technical Support Center: Troubleshooting Variability in Englerin A Cytotoxicity Experiments
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting variability in Englerin A cytotoxicity experiments. The information is pres...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting variability in Englerin A cytotoxicity experiments. The information is presented in a question-and-answer format to directly address common issues encountered in the laboratory.
Q1: My IC50 values for Englerin A are inconsistent between experiments. What are the potential causes?
A1: Inconsistent IC50 values are a common challenge in cell-based assays and can arise from multiple sources.[1] A variation of two- to three-fold is often considered acceptable for cell-based assays, but larger discrepancies warrant investigation.[1] Key factors include:
Cellular Factors:
Cell Line Health and Passage Number: Use cells within a consistent, narrow passage number range. Cells that have been passaged too many times can exhibit altered growth rates and drug sensitivity.[2][3] Ensure cells are healthy and in the exponential growth phase at the time of seeding.[2][4]
Cell Seeding Density: Inconsistent cell numbers can significantly alter the drug-to-cell ratio, affecting the apparent cytotoxicity. Both excessively high and low densities can lead to artifacts.[4][5][6] It is crucial to perform a cell titration experiment to determine the optimal seeding density for each cell line and assay duration.[4]
TRPC4/TRPC5 Expression Levels: The primary targets of Englerin A are TRPC4 and TRPC5 channels.[7][8][9][10][11] Variability in the expression of these channels between cell passages or due to culture conditions can directly impact sensitivity to Englerin A.[8]
Reagent and Compound Factors:
Englerin A Stock Solution: Ensure the compound is fully dissolved and stable. Englerin A is typically dissolved in DMSO.[12] Prepare fresh dilutions from a validated stock for each experiment. The stability of Englerin A can be an issue; for instance, it is unstable in rat and mouse plasma.[13]
Media and Serum Variability: Different batches of fetal bovine serum (FBS) contain varying levels of growth factors and other components that can influence cell proliferation and drug response.[1][14][15][16] It is advisable to test new lots of media and serum before use in critical experiments and purchase a large enough batch to last for a series of related experiments.[3][15]
Assay Protocol Factors:
Incubation Times: Adhere strictly to consistent incubation times for both drug treatment and assay development.[3]
Choice of Cytotoxicity Assay: Different assays measure different endpoints (e.g., metabolic activity, membrane integrity, DNA synthesis).[1][17] Englerin A can induce both necrosis and apoptosis, and the kinetics of these processes may differ.[12][18][19][20] The choice of assay can therefore influence the measured IC50.
Q2: I am observing high variability within the wells of a single plate. What could be the cause?
A2: High intra-plate variability often points to technical errors during the assay setup.
Inaccurate Pipetting: Ensure accurate and consistent pipetting of cells, Englerin A dilutions, and assay reagents.
Plate Edge Effects: The outer wells of a microplate are prone to evaporation, which can concentrate the compound and affect cell growth.[21] To mitigate this, avoid using the outermost wells or fill them with sterile PBS or media to maintain humidity.
Incomplete Dissolution of Reagents: Ensure all assay reagents, such as MTT or SRB dye, are fully dissolved and mixed before being added to the wells. For MTT assays, ensure the formazan crystals are completely solubilized before reading the absorbance.[1]
Cell Clumping: Ensure a single-cell suspension is achieved before seeding to avoid clumps, which can lead to uneven cell distribution in the wells.
Q3: My sensitive cell lines are suddenly showing resistance to Englerin A. Why might this be happening?
A3: A sudden shift in sensitivity could be due to several factors:
Cell Line Misidentification or Contamination: Verify the identity of your cell line, for example, through short tandem repeat (STR) profiling. Mycoplasma contamination can also alter cellular responses to drugs.
Change in Critical Reagents: A new batch of FBS or cell culture medium can significantly impact cell behavior.[15][16]
Degradation of Englerin A Stock: The stock solution of Englerin A may have degraded. It is recommended to prepare fresh stock solutions and store them appropriately.
Alteration in TRPC4/TRPC5 Expression: Prolonged culturing or changes in culture conditions might have led to a decrease in the expression of TRPC4/TRPC5 channels, the primary targets of Englerin A.[8]
Q4: Should I be measuring apoptosis, necrosis, or general cell viability for Englerin A?
A4: Englerin A has been reported to induce both necrosis and apoptosis.[18][19]
Necrosis: One of the primary mechanisms of Englerin A-induced cell death is through a massive influx of Ca2+ and Na+ ions, leading to calcium overload, membrane depolarization, and ultimately necrotic cell death.[9][12][22] This can be a rapid process.[22]
Apoptosis: Some studies have also observed features of apoptosis, which may be caspase-independent and occur over a longer timeframe (e.g., 24 hours).[18][19]
Autophagy: Englerin A has also been shown to induce autophagy, which appears to be a survival mechanism that ultimately fails.[18][19]
Recommendation: For a comprehensive understanding, it is beneficial to use assays that capture different cell death mechanisms. For routine cytotoxicity screening, a general viability/metabolic assay like MTT or SRB is appropriate. However, to investigate the mechanism of action or troubleshoot variability, consider complementing this with assays for apoptosis (e.g., Annexin V/PI staining) and necrosis (e.g., LDH release assay).[17]
Data Presentation: Englerin A Cytotoxicity
The cytotoxic and channel-activating potency of Englerin A varies across different cell lines, largely dependent on the expression of TRPC4 and TRPC5 channels.
This protocol measures the metabolic activity of cells as an indicator of viability.
Cell Seeding:
Harvest cells during their exponential growth phase.
Create a single-cell suspension and count the cells.
Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well).[1]
Incubate overnight (37°C, 5% CO₂) to allow for cell attachment.[1]
Compound Treatment:
Prepare serial dilutions of Englerin A in the appropriate culture medium. Include a vehicle control (e.g., DMSO at the highest concentration used).[23]
Replace the medium in the wells with the medium containing the Englerin A dilutions.
Incubate for the desired period (e.g., 48 hours).[7][23]
Assay Development:
Add MTT reagent (final concentration ~0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.
Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.
Shake the plate gently for 10-15 minutes to ensure complete dissolution.[1]
Data Acquisition:
Measure the absorbance at 570 nm using a microplate reader.[1]
Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC50 value using non-linear regression.[1][12]
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Cell Seeding and Treatment:
Seed cells in a 6-well plate and treat with Englerin A for the desired time (e.g., 60 minutes for early events or longer for late events).[12] Include positive (e.g., staurosporine) and negative (vehicle) controls.[12]
Cell Harvesting:
Collect both adherent and floating cells.
Wash the cells with cold PBS and resuspend them in Annexin V binding buffer.
Staining:
Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.
Incubate for 15 minutes at room temperature in the dark.
Data Acquisition:
Analyze the cells by flow cytometry.
Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+, necrotic: Annexin V-/PI+).
Visualizations
Signaling Pathway and Experimental Workflow Diagrams
Caption: Proposed signaling pathway for Englerin A-induced cytotoxicity.
Caption: Standard experimental workflow for a cytotoxicity assay.
Caption: A logical decision tree for troubleshooting inconsistent IC50 values.
improving the target selectivity of novel Englerin A derivatives
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working on improving the target selectivity of novel Englerin A derivatives. Frequently Asked Questions...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working on improving the target selectivity of novel Englerin A derivatives.
Frequently Asked Questions (FAQs)
Q1: My novel Englerin A derivative shows reduced potency against renal cancer cell lines compared to the parent compound. What are the potential reasons?
A1: Reduced potency can stem from several factors related to the structural modifications you have introduced. Key considerations include:
Modification of the Glycolate Moiety: The glycolate ester at the C-9 position is critical for the biological activity of Englerin A.[1] Its absence, as seen in Englerin B, leads to a significant loss of potency.[1] Even minor changes to this group, such as replacement with a cinnamate, can abolish activity.[2] Conversely, replacement with epimeric glycinate esters has shown retained renal cell line selectivity, although with altered potency, highlighting the sensitivity of this position to small structural changes.[2]
Alterations to the A-Ring: Structure-activity relationship (SAR) studies have indicated that the A-ring of Englerin A is essential for its growth-inhibitory activity in renal cancer cells.[3] Truncated analogs lacking the A-ring show no effect on the growth of A498 renal cancer cells.[3]
Stereochemistry: The absolute configuration of Englerin A is crucial for its activity. The natural enantiomer, (-)-Englerin A, is a potent activator of TRPC4/5 channels, while the synthetic enantiomer, (+)-Englerin A, is ineffective.[4] Ensure your synthetic route yields the correct stereoisomer.
Compound Stability: Englerin A and its derivatives can be susceptible to hydrolysis, particularly at the ester linkages.[5] This can lead to poor oral bioavailability and reduced activity.[2][6] Consider designing analogs with increased stability.
Q2: I am observing high toxicity in my in vivo studies with a new Englerin A derivative, even at low doses. How can I address this?
A2: The in vivo toxicity of Englerin A is a known limitation for its clinical development and is linked to its activation of TRPC4 and TRPC5 channels.[2][7] Here are some strategies to mitigate toxicity:
Increase Selectivity for TRPC5 over TRPC4: While both channels are targets, some research suggests that focusing on TRPC5 selectivity might be beneficial. Interestingly, some modifications to Englerin A have been shown to increase selectivity for TRPC5, albeit with a loss of potency.[2]
Modify the Bridgehead Position: Modifications at the bridgehead isopropyl group have been explored to reduce off-target effects. Replacing the isopropyl group with larger substituents has yielded compounds with excellent selectivity and potency against renal cancer cells but with lower activity on TRPC4 and reduced intravenous toxicity in mice.[8]
Prodrug Strategies: To improve the therapeutic window, you could consider a prodrug approach where the active Englerin A derivative is released preferentially at the tumor site.
Q3: My Englerin A analog shows good in vitro potency but poor oral bioavailability. What could be the issue?
A3: Poor oral bioavailability is a common challenge for Englerin A derivatives and is often attributed to hydrolysis in the acidic environment of the stomach and/or enzymatic degradation by esterases in the blood.[2] Strategies to overcome this include:
Design More Stable Analogs: Synthesizing analogs with reduced susceptibility to hydrolysis of the glycolate moiety can improve oral bioavailability. For instance, replacing the ester linkage with a more stable bioisostere could be a viable approach.[6]
Formulation Strategies: Investigating different drug delivery systems, such as encapsulation in nanoparticles, could protect the compound from degradation in the gastrointestinal tract and improve its absorption.
Q4: I am struggling to confirm the mechanism of action for my new derivative. How can I verify if it targets TRPC4/5 channels?
A4: To confirm if your derivative acts on TRPC4/5 channels, you can perform the following key experiments:
Calcium Influx Assay: The primary mechanism of Englerin A is the activation of TRPC4/5 channels, leading to an influx of calcium ions.[1][9] You can measure changes in intracellular calcium concentration using calcium-binding dyes (e.g., Fura-2) in cells known to express these channels (e.g., HEK293T cells overexpressing TRPC4 or TRPC5).[10] A dose-dependent increase in intracellular calcium upon treatment with your compound would be indicative of TRPC4/5 agonism.[10]
Patch-Clamp Electrophysiology: This technique directly measures the ion channel activity. Whole-cell voltage-clamp recordings can reveal currents with a characteristic seat-like inflection in the current-voltage (I-V) relationship, which is a fingerprint of TRPC4 and related channels.[4]
Use of Channel Blockers: The inhibitory effect of your compound on cell proliferation should be reversible by known TRPC4/5 inhibitors, such as ML204.[11]
Troubleshooting Guides
Synthesis and Purification
Issue
Possible Cause
Troubleshooting Steps
Low yield in multi-step synthesis
Sub-optimal reaction conditions for key steps like the [4+3] cycloaddition or gold-catalyzed domino reactions.[12][13]
Systematically optimize reaction parameters (catalyst, solvent, temperature, reaction time) for critical steps. Refer to established synthetic protocols for Englerin A.[12][14]
Difficulty in separating diastereomers
Insufficient resolution on standard chromatography columns.
Employ chiral chromatography or derivatize the mixture to facilitate separation. In some synthetic routes, separation of diastereomers was a necessary step.[14]
Compound degradation during purification
Instability of the ester functionalities to certain chromatographic conditions (e.g., acidic or basic silica gel).
Use neutral silica gel or alternative purification methods like preparative HPLC with a buffered mobile phase.
Biological Evaluation
Issue
Possible Cause
Troubleshooting Steps
Inconsistent results in cytotoxicity assays
Cell line variability or passage number affecting TRPC4/5 expression.[10]
Use cell lines with confirmed and stable expression of TRPC4/5. Maintain a consistent cell passage number for all experiments.
High background in calcium influx assays
Autofluorescence of the compound or cell culture medium.
Run appropriate controls, including cells without dye and compound in cell-free medium. Use a different calcium-sensitive dye if necessary.
No detectable compound in plasma after oral administration
Perform in vitro metabolic stability assays (e.g., with liver microsomes) to assess metabolic fate. Consider intravenous administration as a positive control to confirm systemic exposure.[2][7]
Quantitative Data Summary
Table 1: In Vitro Potency of Englerin A and Selected Derivatives
This protocol is adapted from studies investigating the cytotoxic effects of Englerin A.[9]
Cell Seeding:
Plate cells (e.g., A-498, UO-31) in a 96-well plate at a density of 5,000 cells per well in 90 µL of RPMI medium (without phenol red and antibiotics) supplemented with 10% FBS and 2mM L-glutamine.
Allow cells to adhere for 60 minutes at 37°C and 5% CO₂.
Compound Treatment:
Prepare a stock solution of the Englerin A derivative in DMSO (e.g., 10 mM).
Prepare serial dilutions of the compound in RPMI medium.
Add 10 µL of the compound working solution or a DMSO control to the respective wells.
Incubation:
Incubate the plate for 48-72 hours at 37°C and 5% CO₂.
Viability Assessment (e.g., using MTT or CellTiter-Glo®):
Add the viability reagent according to the manufacturer's instructions.
Measure the absorbance or luminescence using a plate reader.
Data Analysis:
Normalize the data to the DMSO control.
Calculate the IC₅₀ values using a non-linear regression fit (log(inhibitor) vs. normalized response).
Protocol 2: Calcium Influx Assay
This protocol is based on methods used to demonstrate Englerin A's effect on TRPC channels.
Cell Preparation:
Plate HEK293T cells transiently transfected with TRPC4 or TRPC5 expression vectors in a 96-well, black-walled, clear-bottom plate.
Allow cells to grow for 24-48 hours.
Dye Loading:
Load the cells with a calcium-sensitive dye (e.g., Fura-2 AM) according to the manufacturer's protocol. This typically involves incubation for 30-60 minutes at 37°C.
Wash the cells with a suitable buffer (e.g., Hanks' Balanced Salt Solution) to remove excess dye.
Compound Addition and Measurement:
Place the plate in a fluorescence plate reader capable of kinetic reads.
Establish a baseline fluorescence reading.
Add the Englerin A derivative at various concentrations.
Immediately begin recording the fluorescence intensity over time.
Data Analysis:
Calculate the change in fluorescence ratio (for ratiometric dyes like Fura-2) or the change in fluorescence intensity to determine the intracellular calcium concentration.
Plot the dose-response curve to determine the EC₅₀ value.
Visualizations
Signaling Pathway
Caption: Signaling pathway of Englerin A derivatives.
Experimental Workflow
Caption: Workflow for SAR studies of Englerin A derivatives.
Technical Support Center: Investigating Mechanisms of Resistance to Englerin A in Cancer Cells
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental investigation of Englerin A...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental investigation of Englerin A resistance in cancer cells.
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Englerin A?
Englerin A's primary mechanism of action is the activation of the Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[1][2] This activation leads to a significant influx of calcium (Ca2+) and sodium (Na+) ions into the cancer cells, causing intracellular calcium overload and subsequent cell death.[1][3][4]
Q2: What is the most common mechanism of resistance to Englerin A in cancer cells?
The primary determinant of sensitivity or resistance to Englerin A is the expression level of TRPC4 and TRPC5 channels.[5][6] Cancer cell lines with low or absent expression of TRPC4 and TRPC5 are generally resistant to the cytotoxic effects of Englerin A.[1][6]
Q3: Is Englerin A selective for cancer cells?
Englerin A has shown selectivity for certain cancer cells, particularly renal cell carcinoma, over normal, non-transformed cells.[3][7] This selectivity is largely attributed to the differential expression of TRPC4 and TRPC5 channels.
Q4: What is the role of Englerin B in these experiments?
Englerin B, a structurally similar analogue of Englerin A that lacks a glycolate side chain, is often used as a negative control in experiments.[5][6] It does not potently inhibit the growth of cancer cell lines and is inactive in activating TRPC4/C5 channels, helping to ensure that the observed effects are specific to Englerin A.[5][6]
Q5: Are there other proposed mechanisms of action for Englerin A?
While TRPC4/C5 activation is the most widely accepted mechanism, other effects of Englerin A have been reported. These include the direct activation of protein kinase C (PKC) theta, induction of necrosis, an increase in reactive oxygen species (ROS), and cell cycle arrest at the G2/M phase.[3][5][8][9] However, the consensus is that the activation of TRPC4/C5 is the primary event leading to cytotoxicity.[5][7][10]
Troubleshooting Guides
Issue 1: A cancer cell line expected to be sensitive to Englerin A shows resistance in our cell viability assay.
Possible Causes and Troubleshooting Steps:
Low or absent TRPC4/TRPC5 expression:
Verification: Confirm the mRNA and protein expression levels of TRPC4 and TRPC5 in your cell line using qPCR and Western blotting, respectively. Compare your results with published data for that cell line if available.
Solution: If expression is low, consider using a different, validated sensitive cell line (e.g., A498 renal cancer cells) as a positive control.[3] Alternatively, you can transiently or stably overexpress TRPC4 or TRPC5 in your cell line to see if sensitivity is restored.[5]
Incorrect compound concentration or degradation:
Verification: Ensure the correct dilutions of Englerin A were prepared. Verify the purity and integrity of your Englerin A stock using analytical methods like HPLC-MS.
Solution: Prepare fresh dilutions from a new stock of Englerin A.
Suboptimal assay conditions:
Verification: Review your cell viability assay protocol, including cell seeding density, incubation time with Englerin A, and the type of assay used (e.g., MTT, XTT, CellTiter-Glo).
Solution: Optimize the cell seeding density to ensure cells are in the logarithmic growth phase during the experiment. A 48 to 72-hour incubation with Englerin A is a common timeframe.[3][6]
Cell line misidentification or contamination:
Verification: Perform cell line authentication using short tandem repeat (STR) profiling. Check for mycoplasma contamination.
Solution: If the cell line is incorrect or contaminated, obtain a new, authenticated stock from a reputable cell bank.
Issue 2: Inconsistent results in our calcium influx assay after Englerin A treatment.
Possible Causes and Troubleshooting Steps:
Low TRPC4/TRPC5 expression:
Verification: As with the viability assay, confirm TRPC4/TRPC5 expression levels.
Solution: Use a cell line with known high expression of TRPC4 or TRPC5, or a HEK293T cell line engineered to express these channels.[5]
Issues with the calcium indicator dye:
Verification: Ensure the calcium indicator dye (e.g., Fluo-3, Fura-2) is not expired and has been stored correctly. Check for proper loading of the dye into the cells.
Solution: Use a fresh vial of the dye. Optimize the dye loading concentration and incubation time. Include a positive control like ionomycin to confirm that the dye can detect calcium influx.[3]
Incorrect buffer composition:
Verification: The presence of extracellular calcium is crucial for observing influx. Ensure your assay buffer contains an appropriate concentration of CaCl2.
Solution: Prepare fresh assay buffer and verify its composition.
Rapid desensitization of channels:
Verification: Some ion channels can desensitize after prolonged exposure to an agonist.
Solution: Measure the calcium influx immediately after the addition of Englerin A.
Issue 3: Difficulty confirming that TRPC4/C5 activation is the cause of cytotoxicity.
Possible Causes and Troubleshooting Steps:
Lack of specific inhibitors:
Verification: You are observing cytotoxicity but cannot definitively link it to TRPC4/C5.
Solution: Use a known TRPC4/C5 inhibitor, such as ML204, in a rescue experiment.[5][6] Pre-incubating the cells with ML204 before adding Englerin A should block the cytotoxic effect if it is mediated by these channels.[5][6]
Off-target effects of Englerin A:
Verification: You suspect that other cellular pathways are being affected.
Solution: Perform siRNA-mediated knockdown of TRPC4.[6] If the cytotoxicity is reduced after TRPC4 knockdown, it provides strong evidence for its involvement.[6] You can also investigate downstream signaling events associated with calcium overload, such as the activation of calpains or the induction of ER stress.
Quantitative Data
Table 1: In Vitro Efficacy of Englerin A in Various Cancer Cell Lines
Note: EC50 (Half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response.
Experimental Protocols
1. Cell Viability Assay (XTT-based)
This protocol is adapted from methodologies used to assess the cytotoxic effects of Englerin A.[3]
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of the appropriate growth medium. Incubate for 24 hours at 37°C and 5% CO2.
Compound Preparation: Prepare a stock solution of Englerin A in DMSO (e.g., 10 mM). Create a serial dilution of Englerin A in the growth medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.1%.
Treatment: Add 10 µL of the diluted Englerin A or vehicle control (DMSO in medium) to the respective wells.
Incubation: Incubate the plate for 48 hours at 37°C and 5% CO2.
XTT Reagent Preparation: Prepare the XTT labeling mixture according to the manufacturer's instructions immediately before use.
Detection: Add 50 µL of the XTT labeling mixture to each well and incubate for 4 hours at 37°C and 5% CO2.
Measurement: Measure the absorbance of the formazan product at 450 nm using a microplate reader.
Data Analysis: Normalize the absorbance values to the vehicle-treated control cells and calculate the GI50 values using a non-linear regression fit.
2. Calcium Influx Assay
This protocol is based on descriptions of experiments measuring Englerin A-induced calcium influx.[3]
Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at a suitable density to achieve a confluent monolayer on the day of the experiment.
Dye Loading: Wash the cells with a suitable assay buffer (e.g., HBSS with calcium and magnesium). Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-3 AM) according to the manufacturer's protocol. This typically involves a 30-60 minute incubation at 37°C.
Washing: Gently wash the cells with the assay buffer to remove excess dye.
Baseline Measurement: Place the plate in a fluorescence microplate reader and measure the baseline fluorescence for a few cycles.
Compound Addition: Add Englerin A at the desired final concentration.
Kinetic Measurement: Immediately begin measuring the fluorescence intensity kinetically over time (e.g., every 5-10 seconds for 5-10 minutes).
Positive Control: At the end of the kinetic read, add a positive control such as ionomycin to determine the maximum calcium influx.
Data Analysis: Normalize the fluorescence signal to the baseline reading and express it as a relative change in fluorescence.
Visualizations
Caption: Englerin A signaling pathway leading to cancer cell death.
Caption: Experimental workflow for investigating Englerin A resistance.
Technical Support Center: Enhancing Englerin A Bioactivity by Modifying the Glycolate Moiety
This technical support center is designed for researchers, scientists, and drug development professionals investigating the modification of the glycolate moiety of Englerin A to enhance its bioactivity. Here you will fin...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals investigating the modification of the glycolate moiety of Englerin A to enhance its bioactivity. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research endeavors.
Frequently Asked Questions (FAQs)
Q1: Why is the glycolate moiety of Englerin A a primary target for modification?
A1: The glycolate ester at the C-9 position of Englerin A is critical for its potent and selective cytotoxic activity against renal cancer cells. Structure-activity relationship (SAR) studies have consistently shown that removal or significant alteration of this moiety, as seen in the inactive Englerin B, leads to a dramatic loss of bioactivity. This makes the glycolate position the most sensitive site for modifications aimed at fine-tuning the compound's therapeutic properties.[1]
Q2: What is the primary mechanism of action for Englerin A and its active analogs?
A2: Englerin A and its bioactive derivatives primarily act as potent agonists of the Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[2][3][4][5] Activation of these non-selective cation channels leads to a significant influx of calcium (Ca2+) and sodium (Na+) ions into cancer cells.[2] This ion overload disrupts cellular homeostasis, triggering a cascade of events that ultimately leads to necrotic cell death.[4] The expression level of TRPC4 in cancer cell lines is a key determinant of their sensitivity to Englerin A.[2]
Q3: What are the key considerations when designing new Englerin A analogs with modified glycolate moieties?
A3: Key considerations include:
Ester functionality: Maintaining an ester linkage at C-9 appears crucial for activity.
Stereochemistry: The stereochemistry at the glycolate attachment point can significantly influence potency.
Hydrophobicity/Hydrophilicity: Modifications to the glycolate hydroxyl group can alter properties like cell permeability and target engagement.
Steric bulk: While some larger ester modifications have shown retained activity, excessively bulky groups may hinder binding to the target protein.[1]
Metabolic stability: The glycolate ester is susceptible to hydrolysis. Designing more stable isosteres, such as amides, could improve pharmacokinetic properties, although this may come at the cost of reduced intrinsic activity.[6]
Q4: Are there any known off-target effects of Englerin A that I should be aware of?
A4: While Englerin A shows remarkable selectivity for TRPC4/5, some weak inhibitory effects have been observed at higher concentrations against other TRP channels like TRPA1, TRPV3, TRPV4, and TRPM8.[3] Additionally, in vivo studies have indicated potential toxicity at therapeutic doses, which is a significant consideration for clinical development and has motivated the search for analogs with improved safety profiles.[1][3][6]
Troubleshooting Guides
Synthesis of Englerin A Analogs
Issue
Possible Cause(s)
Suggested Solution(s)
Low yield during esterification at C-9
- Incomplete reaction. - Steric hindrance from the chosen carboxylic acid. - Degradation of starting material or product.
- Monitor the reaction closely using Thin Layer Chromatography (TLC). - Consider using a more efficient coupling reagent, such as Yamaguchi esterification conditions (2,4,6-trichlorobenzoyl chloride, Et3N, DMAP).[7][8] - Ensure all reagents and solvents are anhydrous.
Difficulty in purification of the final product
- Presence of closely related byproducts. - Instability of the compound on silica gel.
- Utilize flash column chromatography with a carefully selected solvent system. - If the compound is unstable on silica, consider alternative purification methods like preparative HPLC or crystallization.
Synthesized analog shows no biological activity
- Incorrect chemical structure. - Degradation of the compound during storage or handling. - The specific modification abrogates binding to the target.
- Confirm the structure of the final compound using NMR and mass spectrometry. - Store the compound under inert gas at low temperatures, protected from light. - Re-evaluate the design of the analog based on established SAR data. The absence of the glycolate or a significant change in its electronic or steric properties can lead to a complete loss of activity.[1]
Cell Viability and Cytotoxicity Assays
Issue
Possible Cause(s)
Suggested Solution(s)
High variability between replicate wells
- Uneven cell seeding. - Edge effects in the microplate. - Inconsistent compound concentration.
- Ensure a single-cell suspension before seeding and use a calibrated multichannel pipette. - Avoid using the outer wells of the plate or fill them with sterile media to maintain humidity. - Prepare serial dilutions carefully and ensure thorough mixing.
Low signal-to-noise ratio
- Low cell number. - Insufficient incubation time with the viability reagent. - Assay reagent is not optimal for the cell line.
- Optimize the initial cell seeding density for your specific cell line. - Follow the manufacturer's protocol for the viability assay regarding incubation time. - Test different viability assays (e.g., MTT, MTS, CellTiter-Glo) to find the one that gives the best dynamic range for your cells.
Unexpectedly low potency of Englerin A (positive control)
- Degradation of the Englerin A stock solution. - Low expression of TRPC4/5 in the cell line being used. - Issues with the assay protocol.
- Prepare fresh dilutions of Englerin A from a properly stored, concentrated stock. - Verify the expression of TRPC4 and/or TRPC5 in your cell line using qPCR or Western blot. - Review the entire assay protocol for any deviations from the established procedure.
Calcium Influx Assays
Issue
Possible Cause(s)
Suggested Solution(s)
High background fluorescence
- Incomplete removal of extracellular dye. - Autofluorescence of the compound or the cells. - Dye compartmentalization.
- Ensure thorough washing of the cells after dye loading. - Include a vehicle-only control to measure background fluorescence. - Optimize dye loading conditions (concentration, time, and temperature).
No or weak calcium signal upon Englerin A stimulation
- Low expression of TRPC4/5 channels. - Insufficient dye loading. - Photobleaching of the fluorescent dye.
- Use a cell line known to express high levels of TRPC4 or TRPC5, or use a transient transfection system. - Optimize the dye loading protocol. - Minimize exposure of the cells to excitation light before and during the experiment.
Inconsistent responses across experiments
- Variation in cell health and passage number. - Fluctuations in temperature during the assay. - Inconsistent timing of compound addition.
- Use cells within a consistent passage number range and ensure they are healthy and actively dividing. - Maintain a stable temperature throughout the experiment, as TRP channel activity can be temperature-sensitive. - Use an automated liquid handler for precise timing of compound addition.
Data Presentation
Table 1: In Vitro Cytotoxicity of Englerin A and Glycolate-Modified Analogs against Renal Cancer Cell Lines
EC₅₀: 50% effective concentration for channel activation.
Experimental Protocols
General Protocol for Synthesis of C-9 Glycolate Ester Analogs of Englerin B
This protocol describes a general method for the esterification of Englerin B at the C-9 hydroxyl group to generate Englerin A analogs.
Materials:
Englerin B
Desired carboxylic acid
2,4,6-Trichlorobenzoyl chloride
Triethylamine (Et₃N)
4-Dimethylaminopyridine (DMAP)
Anhydrous toluene
Anhydrous dichloromethane (DCM)
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Solvents for chromatography (e.g., hexanes, ethyl acetate)
Procedure (Yamaguchi Esterification):
To a solution of the desired carboxylic acid (1.2 equivalents) in anhydrous toluene, add 2,4,6-trichlorobenzoyl chloride (1.2 equivalents) and triethylamine (1.5 equivalents) at room temperature under an inert atmosphere (e.g., argon or nitrogen).
Stir the mixture for 1-2 hours at room temperature to form the mixed anhydride.
In a separate flask, dissolve Englerin B (1.0 equivalent) and DMAP (0.1 equivalents) in anhydrous toluene.
Add the solution of Englerin B to the mixed anhydride mixture.
Stir the reaction at room temperature and monitor its progress by TLC.
Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.
Extract the aqueous layer three times with an organic solvent such as ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., hexanes/ethyl acetate) to yield the desired Englerin A analog.
Characterize the final product by NMR and mass spectrometry to confirm its structure and purity.
Protocol for In Vitro Cytotoxicity Assay (NCI-60 Style)
This protocol outlines a method to assess the growth inhibitory effects of Englerin A analogs on cancer cell lines.
Materials:
Human cancer cell lines (e.g., A498, UO-31)
Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)
Englerin A analogs dissolved in DMSO
96-well microtiter plates
Trichloroacetic acid (TCA)
Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)
1% acetic acid
10 mM Tris base solution
Procedure:
Seed cells into 96-well plates at a predetermined optimal density and incubate for 24 hours.
After 24 hours, fix a "time zero" (Tz) plate with 50% TCA and incubate at 4°C for 1 hour.
Prepare serial dilutions of the Englerin A analogs in complete cell culture medium. The final DMSO concentration should not exceed 0.5%.
Add the media containing different concentrations of the analogs to the remaining plates. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).
Incubate the plates for 48 hours.
After incubation, fix the plates with 50% TCA at 4°C for 1 hour.
Wash the plates five times with tap water and allow them to air dry.
Stain the cells by adding 100 µL of SRB solution to each well and incubate for 10-30 minutes at room temperature.
Remove the SRB solution and wash the plates five times with 1% acetic acid to remove unbound dye. Allow the plates to air dry.
Solubilize the bound dye by adding 200 µL of 10 mM Tris base solution to each well.
Read the absorbance at 510 nm using a microplate reader.
Calculate the percentage of cell growth and determine the GI₅₀ values.
Protocol for Calcium Influx Assay
This protocol describes a method to measure changes in intracellular calcium concentration in response to Englerin A analogs using a fluorescent calcium indicator.
Materials:
HEK293 cells stably or transiently expressing TRPC4 or TRPC5
assessing the stability of Englerin A under various experimental conditions
Englerin A Stability & Handling: Technical Support Center This guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of Englerin A under various exp...
Author: BenchChem Technical Support Team. Date: December 2025
Englerin A Stability & Handling: Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of Englerin A under various experimental conditions. It includes frequently asked questions, troubleshooting advice, and detailed protocols to ensure reliable and reproducible results.
Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Englerin A?
A1: Solid Englerin A should be stored desiccated at -20°C.[1] For solutions, storage conditions depend on the solvent and formulation. A parenteral formulation using cyclodextrin has been shown to be stable for at least one week at refrigerator temperatures.[2] An oral formulation in Labrasol™ at 20 mg/mL was also found to be stable.[2][3] For long-term storage of stock solutions (e.g., in DMSO), it is recommended to store them in small aliquots at -80°C to minimize freeze-thaw cycles.
Q2: How should I prepare a stock solution of Englerin A?
A2: Englerin A is soluble in ethyl acetate and methanol.[1] For biological experiments, it is common to first dissolve Englerin A in a non-aqueous solvent like DMSO before further dilution in aqueous media. For in vivo studies, a common formulation involves dissolving Englerin A in a vehicle of 5% ethanol, 10% polyethylene glycol 300, and 5% Cremophor EL, followed by dilution in PBS.[4] Sonication may be used to ensure the powder is completely dissolved before adding aqueous components.[4] It is recommended to prepare fresh working solutions for in vivo experiments on the same day.[5]
Q3: Is Englerin A stable in aqueous solutions or cell culture media?
A3: While Englerin A is only slightly soluble in water, its stability in aqueous buffers and media is a critical consideration.[1] The glycolate moiety of the molecule is susceptible to hydrolysis, particularly under acidic conditions.[3] For cell culture experiments, it is best practice to add the final dilution of Englerin A (from a concentrated stock) to the media immediately before treating the cells. Long-term incubation of Englerin A in aqueous solutions at 37°C may lead to degradation.
Q4: What is the stability of Englerin A in biological matrices like plasma?
A4: The stability of Englerin A is highly species-dependent. It has been shown to be stable in human and dog plasma when incubated at 37°C for up to 4.5 hours.[4][6] However, it is unstable in rat and mouse plasma, with significant degradation observed in as little as 90 minutes.[4] This instability in rodent plasma can make it difficult to achieve significant drug exposure in preclinical rodent models and should be a key consideration in experimental design.[4][7]
Q5: Is Englerin A sensitive to light?
A5: There is no specific data in the provided search results detailing the photosensitivity of Englerin A. However, as a general precaution for complex natural products, it is advisable to protect Englerin A solutions from direct light by using amber vials or covering containers with aluminum foil, especially during long-term storage or prolonged experiments.
Troubleshooting Guide
Q: My Englerin A solution appears cloudy or has precipitated after dilution in my aqueous buffer. What should I do?
A: This is likely due to the low aqueous solubility of Englerin A.[1]
Check Solvent Percentage: Ensure the final concentration of the organic solvent (like DMSO) in your aqueous solution is high enough to maintain solubility, but low enough to not affect your experimental system.
Use a Surfactant/Co-solvent: For in vivo preparations, formulations including co-solvents like polyethylene glycol 300 and surfactants like Cremophor EL (or Kolliphor EL) are used to improve solubility.[4]
Heat/Sonication: Gentle warming or sonication can help re-dissolve the compound.[4][5] However, be cautious with heating as it may accelerate degradation.
Prepare Fresh: Prepare the final aqueous dilution immediately before use to minimize the time for precipitation to occur.
Q: I'm observing inconsistent results in my cell viability assays. Could this be related to Englerin A stability?
A: Yes, inconsistent results can often be traced back to compound handling and stability.
Stock Solution Integrity: Ensure your stock solution has not undergone multiple freeze-thaw cycles. Prepare and use small, single-use aliquots.
Working Solution Age: Always prepare fresh working dilutions in your cell culture medium for each experiment. Do not store Englerin A in aqueous media for extended periods.
Adsorption to Plastics: Englerin A is lipophilic and may adsorb to certain plastics. Consider using low-adhesion microplates and polypropylene tubes.
Uniform Dissolution: Ensure the compound is fully dissolved and uniformly mixed into the medium before adding it to the cells.
Q: My in vivo rodent study is showing lower-than-expected efficacy. Why might this be?
A: This is a known challenge with Englerin A.
Plasma Instability: Englerin A is rapidly degraded in mouse and rat plasma.[4] This leads to low bioavailability and exposure, potentially explaining the lack of efficacy.
Formulation Issues: An improper formulation can lead to poor solubility and absorption. Refer to established in vivo formulations to ensure the compound is adequately solubilized.[4]
Toxicity: Englerin A can be lethal in rodents at doses near those required for therapeutic effect, which limits the achievable exposure.[4][6] The maximum tolerated dose (MTD) is low, particularly for intravenous administration.[3]
Protocol 1: Preparation of a Standard Englerin A Stock Solution
Objective: To prepare a high-concentration stock solution of Englerin A in DMSO for long-term storage and subsequent dilution.
Materials:
Englerin A (solid)
Anhydrous DMSO
Sterile, amber microcentrifuge tubes or cryovials
Analytical balance and appropriate weighing vessel
Procedure:
Allow the vial of solid Englerin A to equilibrate to room temperature before opening to prevent condensation.
Weigh the desired amount of Englerin A using an analytical balance.
Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g., 10 mM).
Vortex thoroughly until the solid is completely dissolved. Gentle warming (to 37°C) or brief sonication may be used if necessary.
Aliquot the stock solution into single-use volumes in sterile, amber cryovials. This prevents repeated freeze-thaw cycles and light exposure.
Store the aliquots at -80°C for long-term storage.
Protocol 2: Assessment of Englerin A Stability in Rodent Plasma
Objective: To determine the degradation rate of Englerin A in mouse or rat plasma in vitro. This protocol is adapted from the methodology described by Carson et al.[4]
Materials:
Englerin A
Freshly collected mouse or rat plasma (with anticoagulant, e.g., heparin)
Incubator or water bath set to 37°C
Acetonitrile (ACN) containing an appropriate internal standard (e.g., glyburide)
Microcentrifuge and 96-well plates
LC-MS/MS system for analysis
Procedure:
Prepare a stock solution of Englerin A in a suitable solvent (e.g., DMSO).
Spike the Englerin A stock into the rodent plasma to a final concentration of ~2.5 µg/mL. Ensure the final DMSO concentration is low (e.g., <1%) to avoid protein precipitation.
Immediately after spiking, take the "time 0" aliquot (e.g., 25 µL) and transfer it to a 96-well plate containing 150 µL of ice-cold ACN with the internal standard. This quenches the reaction.
Place the remaining plasma sample in a 37°C incubator.
Collect subsequent aliquots at various time points (e.g., 30, 90, 150, and 270 minutes), transferring each to the ACN quenching solution.
Once all time points are collected, centrifuge the 96-well plate at 4,000 rpm for 10 minutes to pellet the precipitated proteins.
Carefully transfer the supernatant to a new plate for LC-MS/MS analysis.
Analyze the samples to quantify the remaining concentration of Englerin A at each time point relative to the internal standard.
Calculate the percentage of Englerin A remaining at each time point compared to the time 0 sample to determine the stability profile.
Visualizations
Caption: Decision tree for the proper storage and handling of Englerin A.
Caption: Workflow for troubleshooting inconsistent experimental results with Englerin A.
Englerin A Synthesis for Preclinical Research: A Technical Support Center
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for scaling up the synthesis of Englerin A for preclinical research. It includes troublesho...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for scaling up the synthesis of Englerin A for preclinical research. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols for key reactions, and a comparative analysis of various synthetic strategies.
Comparison of Key Synthetic Strategies for Englerin A
The synthesis of Englerin A has been approached by several research groups, each with distinct strategies that offer different advantages in terms of efficiency and scalability. Below is a summary of quantitative data from some of the prominent total syntheses, providing a basis for selecting a suitable route for preclinical supply.
Principal Investigator(s)
Key Strategy
Starting Material
Number of Steps (Longest Linear Sequence)
Overall Yield
Reference
Chain, et al.
Michael Addition / SmI₂-mediated Reductive Cyclization
This section addresses common issues encountered during the synthesis of Englerin A and its analogs, providing potential solutions in a question-and-answer format.
Issue 1: Low Yield in the Key Cycloaddition/Cyclization Step
Question: My key ring-forming reaction (e.g., [5+2] cycloaddition, gold-catalyzed cyclization, or RCM) is giving a low yield. What are the potential causes and how can I optimize it?
Answer:
Low yields in these complex transformations can stem from several factors. A systematic approach to troubleshooting is crucial.
Reagent Quality:
Catalyst Activity: Ensure the catalyst (e.g., Gold or Grubbs catalyst) is fresh and has been stored under appropriate inert conditions. Catalyst decomposition is a common reason for low yields. Consider purchasing a new batch or testing the activity on a reliable model system.
Solvent and Reagent Purity: Use freshly distilled, anhydrous solvents. Trace amounts of water or other impurities can deactivate sensitive catalysts and reagents. Ensure all starting materials are of high purity.
Reaction Conditions:
Temperature: Temperature can be a critical parameter. For thermally sensitive reactions, ensure precise temperature control. For reactions that are sluggish, a careful increase in temperature might be beneficial, but monitor for side product formation.
Concentration: In intramolecular reactions like RCM, high dilution conditions are often necessary to favor the desired cyclization over intermolecular oligomerization. Experiment with a range of concentrations.
Reaction Time: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Prolonged reaction times can sometimes lead to product decomposition.
Substrate-Specific Issues:
Steric Hindrance: The complex, three-dimensional structure of Englerin A precursors can lead to steric hindrance that impedes the desired reaction. Minor structural modifications to the substrate, if possible, might alleviate this.
Protecting Groups: The choice of protecting groups can influence the outcome of a reaction. If feasible, consider alternative protecting group strategies.
A general workflow for troubleshooting low-yielding reactions is depicted below.
Troubleshooting workflow for low-yielding reactions.
Issue 2: Poor Diastereoselectivity in Key Stereocenter-Forming Reactions
Question: The diastereoselectivity of my key stereocenter-forming reaction is low, leading to difficult purification. How can I improve this?
Answer:
Achieving high diastereoselectivity is a common challenge in the synthesis of complex natural products like Englerin A.
Catalyst/Reagent Control:
Chiral Ligands/Auxiliaries: In many asymmetric reactions, the choice of the chiral ligand or auxiliary is paramount. Experiment with different ligands or auxiliaries that may offer better facial selectivity. For instance, in the Nicolaou synthesis, a chiral auxiliary is used to control the stereochemistry of the [5+2] cycloaddition, though it resulted in a 2:1 mixture of diastereomers.[5]
Catalyst Loading: In some cases, catalyst loading can influence stereoselectivity. A systematic screen of catalyst loading may be beneficial.
Substrate Control:
Existing Stereocenters: The stereocenters already present in the molecule can direct the stereochemical outcome of subsequent reactions. Ensure the stereochemical integrity of your starting materials.
Protecting Groups: Bulky protecting groups can influence the conformational preference of the substrate, thereby affecting the approach of reagents and the resulting stereoselectivity.
Reaction Conditions:
Temperature: Lowering the reaction temperature often enhances stereoselectivity by favoring the transition state with the lowest activation energy.
Solvent: The polarity and coordinating ability of the solvent can impact the transition state geometry. Screen a variety of solvents to find the optimal conditions.
Additives: In some reactions, the addition of Lewis acids or other additives can improve diastereoselectivity by coordinating to the substrate or reagents.
Frequently Asked Questions (FAQs)
Q1: Which synthetic route is most suitable for producing gram-scale quantities of Englerin A for preclinical studies?
A1: Based on the literature, the route developed by Echavarren and colleagues appears to be highly promising for scale-up. It is described as "efficient and easily scalable" and has been successfully scaled to the multigram level.[4] The Chain synthesis is also a strong candidate due to its brevity (8 steps) and high overall yield (20%).[1][2] Ultimately, the choice will depend on the available starting materials, technical expertise, and specific requirements of the preclinical studies.
Q2: What are the main challenges in purifying Englerin A and its intermediates on a larger scale?
A2: As with many complex natural products, purification can be a significant bottleneck. Key challenges include:
Separation of Diastereomers: Many of the synthetic routes produce diastereomeric mixtures at certain steps, which can be difficult to separate by standard column chromatography, especially on a large scale.[5] Preparative HPLC may be required, which can be costly and time-consuming.
Product Stability: Englerin A and some of its intermediates may be sensitive to acidic or basic conditions, as well as prolonged exposure to silica gel. Careful selection of the purification method and conditions is crucial to avoid degradation.
Removal of Catalysts: For syntheses employing heavy metal catalysts (e.g., gold, ruthenium, rhodium), efficient removal of the metal from the final product is essential for preclinical applications. This may require specialized purification techniques.
Q3: Are there any known safety precautions I should take when working with the reagents for Englerin A synthesis?
A3: Yes, several reagents used in the various synthetic routes require careful handling:
Organometallic Reagents: Reagents like Grignards and organolithiums are highly reactive and pyrophoric. They must be handled under a strict inert atmosphere (e.g., argon or nitrogen).
Heavy Metal Catalysts: Many of the catalysts used are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.
Samarium(II) Iodide (SmI₂): This reagent is air and moisture sensitive. It is typically prepared in situ or handled in a glovebox.
Solvents: Many organic solvents used are flammable and toxic. Always work in a well-ventilated area and take appropriate fire safety precautions.
Always consult the Safety Data Sheet (SDS) for each reagent before use.
Detailed Methodologies for Key Experiments
Chain's SmI₂-Mediated Reductive Cyclization
This key step in Chain's synthesis constructs the core tricyclic skeleton of Englerin A.
Reaction Scheme:
Key SmI₂-mediated cyclization in Chain's synthesis.
Protocol:
A solution of the aldehyde precursor in anhydrous tetrahydrofuran (THF) is added to a freshly prepared solution of samarium(II) iodide (SmI₂) in THF, typically at room temperature or below. Hexamethylphosphoramide (HMPA) is often used as an additive to increase the reducing potential of SmI₂.[8] The reaction is monitored by TLC until the starting material is consumed. The reaction is then quenched, and the product is extracted and purified by column chromatography. The diastereoselectivity of this reaction is crucial for the overall efficiency of the synthesis.[8]
Echavarren's Gold-Catalyzed Cycloaddition
This powerful reaction efficiently constructs the complex core of Englerin A from a linear precursor.
Reaction Scheme:
Gold-catalyzed cycloaddition in Echavarren's synthesis.
Protocol:
The linear enyne precursor, derived from geraniol, is dissolved in an appropriate anhydrous solvent (e.g., dichloromethane). A catalytic amount of a suitable gold(I) catalyst, often with a phosphine or N-heterocyclic carbene (NHC) ligand, is added. The reaction is typically run at room temperature and monitored by TLC or LC-MS. Upon completion, the solvent is removed, and the product is purified by column chromatography. The efficiency and scalability of this reaction are notable advantages of this synthetic route.[4]
Metz's Ring-Closing Metathesis (RCM)
This reaction is a key step in forming the seven-membered ring of the hydroazulene skeleton in the Metz synthesis.[3]
Reaction Scheme:
Ring-closing metathesis in Metz's synthesis.
Protocol:
The diene precursor is dissolved in a degassed, anhydrous solvent such as dichloromethane or toluene. A solution of a Grubbs catalyst (e.g., Grubbs II) is added, and the reaction mixture is typically heated to reflux. The progress of the reaction is monitored by TLC. After completion, the reaction is quenched, and the crude product is purified by column chromatography to remove the ruthenium catalyst and any byproducts. The choice of catalyst and reaction conditions can be critical for achieving a high yield.[3]
Englerin A vs. Englerin B: A Comparative Analysis of Cytotoxic Profiles
A deep dive into the contrasting biological activities of two closely related guaiane sesquiterpenes, Englerin A and Englerin B, reveals a stark difference in their cytotoxic effects against cancer cell lines. This guide...
Author: BenchChem Technical Support Team. Date: December 2025
A deep dive into the contrasting biological activities of two closely related guaiane sesquiterpenes, Englerin A and Englerin B, reveals a stark difference in their cytotoxic effects against cancer cell lines. This guide provides a comprehensive comparison of their performance, supported by experimental data, detailed methodologies, and pathway visualizations to inform researchers in oncology and drug development.
Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has garnered significant attention in the scientific community for its potent and selective cytotoxic activity against a subset of cancer cell lines, most notably renal cell carcinoma.[1][2] In stark contrast, its structural analog, Englerin B, which differs only by the absence of a glycolate ester group, is largely devoid of cytotoxic activity and often serves as a negative control in biological studies.[3][4] This dramatic difference in activity underscores the critical role of the C-9 glycolate ester in the pharmacological effects of Englerin A.
Comparative Cytotoxicity Data
The cytotoxic potency of Englerin A has been evaluated across a range of cancer cell lines, with GI50 (50% growth inhibition) and IC50 (50% inhibitory concentration) values typically in the nanomolar range for sensitive lines. Englerin B, however, consistently demonstrates a lack of significant activity.
The profound difference in cytotoxicity between Englerin A and Englerin B is directly linked to their distinct interactions with cellular targets. Englerin A exerts its potent effects by acting as an agonist of the Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[7][8][9] This activation leads to an influx of cations, primarily calcium (Ca2+) and sodium (Na+), into the cancer cells.[10] The resulting ionic imbalance disrupts cellular homeostasis, leading to membrane depolarization and ultimately, cell death.[7] The glycolate ester moiety of Englerin A is crucial for this interaction with the TRPC channels.
Englerin B, lacking this critical functional group, is unable to effectively bind to and activate TRPC4/TRPC5 channels, thus explaining its lack of cytotoxic activity.[4]
Signaling Pathway of Englerin A
The following diagram illustrates the proposed signaling pathway for Englerin A-induced cytotoxicity.
Englerin A Signaling Pathway
Experimental Protocols
The following are generalized protocols for key experiments used to determine the cytotoxic profiles of Englerin A and Englerin B.
Sulforhodamine B (SRB) Assay for Cytotoxicity
This assay measures cell proliferation and cytotoxicity based on the ability of the SRB dye to bind to cellular proteins.
Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.
Compound Treatment: Treat cells with a serial dilution of Englerin A or Englerin B (e.g., 0.1 nM to 100 µM) and a vehicle control (DMSO). Incubate for 48-72 hours.
Cell Fixation: Gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.
Staining: Wash the plates with water and air dry. Add 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.
Washing: Remove the SRB solution and wash the plates with 1% acetic acid to remove unbound dye.
Solubilization: Air dry the plates and add 10 mM Tris base solution to each well to solubilize the protein-bound dye.
Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control and determine the GI50/IC50 values.
Calcium Influx Assay
This assay measures the increase in intracellular calcium concentration following compound treatment.
Cell Plating: Seed cells in a black-walled, clear-bottom 96-well plate and incubate for 24 hours.
Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer for 30-60 minutes at 37°C.
Washing: Gently wash the cells with buffer to remove excess dye.
Compound Addition: Place the plate in a fluorescence microplate reader and establish a baseline fluorescence reading. Add Englerin A or Englerin B to the wells.
Fluorescence Measurement: Immediately measure the change in fluorescence intensity over time (kinetic read) at the appropriate excitation and emission wavelengths for the dye.
Data Analysis: Analyze the fluorescence data to determine the extent of calcium influx induced by the compounds.
Experimental Workflow
The following diagram outlines a typical workflow for comparing the cytotoxic profiles of Englerin A and Englerin B.
Englerin A: A Potent TRPC4/5 Activator in the Landscape of TRPC Channel Modulators
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Englerin A's activity against other modulators of Transient Receptor Potential Canonical (TRPC) 4 and 5 chan...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Englerin A's activity against other modulators of Transient Receptor Potential Canonical (TRPC) 4 and 5 channels. Supported by experimental data and detailed protocols, this document aims to be a valuable resource for investigating TRPC channel function and pharmacology.
Englerin A, a natural product isolated from the bark of the East African plant Phyllanthus engleri, has garnered significant attention for its potent and selective activation of TRPC4 and TRPC5 channels.[1][2] These non-selective cation channels are implicated in a variety of physiological processes and are considered promising therapeutic targets for conditions such as renal cell carcinoma, where Englerin A has shown potent cytotoxic effects.[2][3] This guide will delve into the quantitative aspects of Englerin A's activity, compare it with other known TRPC4/5 modulators, and provide detailed experimental methodologies for its study.
Comparative Activity of TRPC4/5 Modulators
Englerin A distinguishes itself as a highly potent and selective activator of TRPC4 and TRPC5 channels. Its efficacy, as measured by its half-maximal effective concentration (EC50), is in the low nanomolar range, highlighting its strong potential as a pharmacological tool and a lead compound for drug discovery.[4] The following table summarizes the activity of Englerin A in comparison to other notable TRPC4/5 channel modulators.
To understand the context of Englerin A's activity, it is crucial to visualize the signaling pathways of TRPC channels and the experimental workflows used to study their modulators.
TRPC4/5 channel activation pathway.
Typical workflow for assessing TRPC modulators.
Experimental Protocols
Accurate and reproducible data are paramount in pharmacological studies. The following are detailed protocols for two common methods used to assess the activity of TRPC channel modulators.
Protocol 1: Calcium Imaging Assay using Fluo-4 AM
This protocol describes a fluorescence-based assay to measure changes in intracellular calcium concentration upon modulation of TRPC channels.
Materials:
HEK293 cells stably expressing the TRPC channel of interest (e.g., TRPC4 or TRPC5).
Cell culture medium (e.g., DMEM supplemented with 10% FBS).
96-well black, clear-bottom microplates.
Fluo-4 AM calcium indicator.
Pluronic F-127.
Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer.
TRPC channel modulator stock solutions (e.g., Englerin A in DMSO).
Fluorescence microplate reader or microscope with appropriate filters (Ex/Em ~490/525 nm).
Procedure:
Cell Plating: Seed the TRPC-expressing HEK293 cells into a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the experiment. Incubate for 24-48 hours at 37°C in a 5% CO2 incubator.
Dye Loading:
Prepare a Fluo-4 AM loading solution (e.g., 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS).
Aspirate the culture medium from the cells and wash once with HBSS.
Add 100 µL of the Fluo-4 AM loading solution to each well and incubate for 45-60 minutes at 37°C, protected from light.
After incubation, wash the cells twice with HBSS to remove excess dye, leaving a final volume of 100 µL in each well.[3]
Compound Addition:
Prepare serial dilutions of the test compounds (e.g., Englerin A) in HBSS.
Add the desired final concentration of the compound to the wells. Include appropriate vehicle controls (e.g., DMSO).
Data Acquisition:
Place the plate in the fluorescence reader.
Record baseline fluorescence for a few minutes.
For inhibitors or modulators of endogenously activated channels, add an agonist after the baseline reading.
Measure the fluorescence intensity over time to capture the calcium influx kinetics.[3]
Data Analysis:
Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence.
Normalize the data by expressing it as a ratio of ΔF over the initial fluorescence (F0).
Plot the normalized response against the compound concentration to determine the EC50 or IC50 value.[3]
For dose-response experiments, apply increasing concentrations of the modulator to determine the EC50 or IC50 for current activation or inhibition.
Conclusion
Englerin A stands out as a potent and selective activator of TRPC4 and TRPC5 channels, making it an invaluable tool for studying the function of these channels. Its high potency, with EC50 values in the low nanomolar range, surpasses many other known modulators. The detailed experimental protocols provided in this guide offer a standardized approach for researchers to investigate the effects of Englerin A and other compounds on TRPC channel activity. A thorough understanding of the comparative pharmacology of TRPC modulators, coupled with robust experimental design, will undoubtedly accelerate the elucidation of the physiological roles of these channels and the development of novel therapeutics targeting them.
Validating TRPC4 as the Definitive Efficacy Target of Englerin A: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of experimental data validating the transient receptor potential canonical 4 (TRPC4) channel as the definitiv...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of experimental data validating the transient receptor potential canonical 4 (TRPC4) channel as the definitive efficacy target of Englerin A, a natural product with potent and selective anti-cancer properties. We will objectively compare its performance with alternative TRPC4 modulators and present supporting experimental evidence.
Englerin A: A Potent and Selective TRPC4/C5 Agonist
Englerin A, a sesquiterpene isolated from the bark of Phyllanthus engleri, has demonstrated significant cytotoxic activity against various cancer cell lines, particularly renal cell carcinoma.[1] Early research into its mechanism of action was challenging, as its pattern of selectivity did not align with known anticancer agents.[2] A large-scale phenotypic screen of over 500 cancer cell lines revealed that the expression of the TRPC4 cation channel was the most significant feature correlating with sensitivity to Englerin A.[3][4] This pivotal finding established the hypothesis that TRPC4 is the primary efficacy target of Englerin A.[3][5]
Subsequent studies have confirmed that Englerin A is a potent and selective agonist of both TRPC4 and its close homolog TRPC5.[1][6][7] Activation of these channels by Englerin A leads to a rapid influx of calcium (Ca²⁺) and sodium (Na⁺) ions, causing intracellular calcium overload, membrane depolarization, and ultimately, cell death in cancer cells expressing these channels.[1][5][8]
Comparative Efficacy of Englerin A and Alternatives
The potency of Englerin A in activating TRPC4 and TRPC5 channels is significantly higher than other known TRP channel modulators. The following table summarizes the quantitative data on the efficacy of Englerin A and the primary TRPC4/C5 inhibitor, ML204.
Note: EC₅₀ (Half maximal effective concentration) indicates the concentration of a drug that gives half of the maximal response. IC₅₀ (Half maximal inhibitory concentration) indicates the concentration of a drug that inhibits a biological process by 50%.
Experimental Validation of TRPC4 as the Efficacy Target
A series of key experiments have been instrumental in validating TRPC4 as the definitive target of Englerin A. These include genetic knockdown studies, pharmacological inhibition, and functional assays measuring ion channel activity.
Genetic Validation: siRNA Knockdown
To demonstrate that TRPC4 is necessary for Englerin A-induced cytotoxicity, small interfering RNA (siRNA) was used to knock down the expression of TRPC4 in Englerin A-sensitive cancer cell lines.
Experimental Workflow: siRNA Knockdown
Caption: Workflow for TRPC4 siRNA knockdown experiment.
The results from these experiments were unequivocal: cells treated with TRPC4 siRNA showed significant resistance to Englerin A, while control cells remained sensitive.[3][5] This demonstrates that TRPC4 expression is essential for the cytotoxic effects of Englerin A.
Pharmacological Validation: Co-treatment with a TRPC4/C5 Inhibitor
The use of a known TRPC4/C5 inhibitor, ML204, provided further pharmacological evidence. Co-treatment of Englerin A-sensitive cells with Englerin A and ML204 was shown to block the cytotoxic effects of Englerin A.[3][4]
Logical Relationship: Pharmacological Inhibition
Caption: Inhibition of Englerin A's action by ML204.
This result indicates that the activation of TRPC4/C5 channels is the direct mechanism through which Englerin A induces cell death.[3]
Functional Validation: Ion Flux and Electrophysiology
Direct measurement of ion channel activity provided the final piece of the puzzle. Englerin A was shown to induce a rapid influx of calcium in cells expressing high levels of TRPC4 or TRPC5.[3][8] Electrophysiological experiments, such as patch-clamp recordings, confirmed that Englerin A directly activates currents with a profile characteristic of TRPC4/C5 channels in expressing cells, an effect that was absent in cells without TRPC4 expression.[3]
Signaling Pathway of Englerin A-Induced Cytotoxicity
The definitive validation of TRPC4 as the target of Englerin A has elucidated the following signaling pathway leading to cancer cell death.
For researchers looking to replicate or build upon these findings, the following are summaries of key experimental protocols.
Cell Viability Assay (e.g., CellTiter-Glo®)
This assay quantifies cell proliferation by measuring ATP, an indicator of metabolically active cells.
Cell Plating: Plate cancer cells (e.g., A-498) in 96-well plates at a density of ~8,000 cells/well and allow them to adhere.
Compound Addition: For siRNA experiments, add Englerin A 48 hours post-transfection. For standard viability, add a serial dilution of Englerin A to the wells.
Incubation: Incubate the plates for a specified period (e.g., 72 hours).
Lysis and Luminescence Reading: Add CellTiter-Glo® reagent, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present.
Data Analysis: Measure luminescence using a plate reader and normalize the data to untreated controls to determine the percentage of cell viability.
Calcium Influx Assay (e.g., with Fluo-4 AM)
This method measures changes in intracellular calcium concentration using a fluorescent dye.
Cell Loading: Incubate cells expressing TRPC4 (e.g., HEK293T-TRPC4) with a calcium-sensitive fluorescent dye such as Fluo-4 AM.[11]
Baseline Measurement: Measure the baseline fluorescence of the cells using a fluorometric imaging plate reader (FLIPR) or a fluorescence microscope.
Compound Addition: Add Englerin A to the cells.
Fluorescence Monitoring: Continuously monitor the fluorescence intensity. An increase in fluorescence indicates an influx of Ca²⁺.
Data Analysis: Quantify the change in fluorescence over time to determine the kinetics and magnitude of the calcium response.
Electrophysiology (Whole-Cell Patch Clamp)
This technique provides direct measurement of ion channel currents.
Cell Preparation: Use cells expressing the channel of interest (e.g., HEK293 with inducible TRPC4 expression).
Patching: Form a high-resistance seal (giga-seal) between a glass micropipette and the cell membrane. Then, rupture the membrane patch to achieve the whole-cell configuration.
Voltage Clamp: Clamp the cell membrane at a specific holding potential (e.g., 0 mV). Apply voltage ramps (e.g., -100 mV to +120 mV) to measure current-voltage (I-V) relationships.[11][12]
Compound Application: Perfuse the cell with a solution containing Englerin A.
Current Recording: Record the changes in membrane current in response to the compound. Activation of TRPC4 will result in a characteristic increase in inward and outward currents.[11]
Conclusion
The convergence of evidence from large-scale cell line profiling, genetic knockdown, pharmacological inhibition, and direct functional assays provides a robust validation of TRPC4 as the definitive efficacy target of Englerin A in susceptible cancer cells. While Englerin A also potently activates TRPC5, the strong correlation between TRPC4 expression and cell sensitivity highlights its primary role. The high potency and selectivity of Englerin A for TRPC4/C5 channels make it a valuable chemical probe for studying these channels and a promising starting point for the development of novel anti-cancer therapeutics. However, in vivo toxicity suggests that Englerin A itself may not be suitable for drug development, but its unique mechanism of action provides a clear therapeutic rationale for targeting TRPC4 in specific cancer types.[3][4]
comparative analysis of different total synthesis routes for Englerin A
Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has garnered significant attention in the synthetic chemistry community due to its potent and selective cytotoxicity against renal cancer...
Author: BenchChem Technical Support Team. Date: December 2025
Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has garnered significant attention in the synthetic chemistry community due to its potent and selective cytotoxicity against renal cancer cell lines. Its complex tricyclic architecture, featuring a 5-7-5 fused ring system with a characteristic oxygen bridge, presents a formidable synthetic challenge. This guide provides a comparative analysis of several prominent total synthesis routes, offering insights into the diverse strategies employed to construct this intricate natural product.
Quantitative Comparison of Synthetic Routes
The efficiency and elegance of a total synthesis are often measured by metrics such as the number of steps and the overall yield. The following table summarizes these key quantitative data for several notable total syntheses of Englerin A.
Key Synthetic Strategies and Retrosynthetic Analysis
The diverse approaches to Englerin A highlight a range of powerful synthetic transformations. The following diagrams illustrate the key retrosynthetic disconnections for some of the featured syntheses.
Caption: Christmann's retrosynthesis of Englerin A.
Caption: Nicolaou and Chen's retrosynthesis of Englerin A.
Caption: Echavarren's and Ma's retrosynthesis of Englerin A.
Caption: Chain's retrosynthetic approach to Englerin A.
Experimental Protocols for Key Reactions
Detailed experimental procedures are crucial for the reproducibility and adaptation of synthetic methods. Provided below are representative protocols for key transformations from the discussed syntheses.
Christmann's Ring-Closing Metathesis
Reaction: Formation of the hydroazulene core via Ring-Closing Metathesis (RCM).
Procedure: To a solution of the diene precursor (1.0 equiv) in dry CH₂Cl₂ (0.01 M) under an argon atmosphere is added Grubbs' second-generation catalyst (0.05 equiv). The reaction mixture is stirred at reflux for 4 hours. The solvent is then removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the desired cyclized product.[1]
Nicolaou and Chen's [5+2] Cycloaddition
Reaction: Construction of the seven-membered ring via an oxopyrylium-based [5+2] cycloaddition.
Procedure: A solution of the pyrone precursor (1.0 equiv) and the dienophile (1.5 equiv) in anhydrous toluene (0.1 M) is heated to 110 °C in a sealed tube for 24 hours. After cooling to room temperature, the solvent is evaporated in vacuo. The resulting residue is purified by silica gel column chromatography to yield the cycloaddition adduct.[2][3]
Echavarren's and Ma's Gold-Catalyzed Domino Reaction
Reaction: Gold-catalyzed cyclization of an acyclic enyne to form the tricyclic core of Englerin A.
Procedure: To a solution of the enyne substrate (1.0 equiv) in dry CH₂Cl₂ (0.02 M) at room temperature is added a solution of [IPrAu(NCMe)]SbF₆ (0.02 equiv) in CH₂Cl₂. The reaction is stirred at room temperature for 30 minutes, after which it is quenched by the addition of a saturated aqueous solution of NaHCO₃. The aqueous layer is extracted with CH₂Cl₂, and the combined organic layers are dried over Na₂SO₄, filtered, and concentrated. The crude product is purified by flash chromatography to give the tricyclic product.
Chain's SmI₂-Mediated Reductive Cyclization
Reaction: Reductive cyclization of a keto-enone to form the core of Englerin A.
Procedure: A solution of the keto-enone (1.0 equiv) in dry THF (0.01 M) is added to a freshly prepared solution of SmI₂ (2.5 equiv) in THF at -78 °C under an argon atmosphere. The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature over 2 hours. The reaction is quenched by the addition of a saturated aqueous solution of K₂CO₃. The mixture is extracted with ethyl acetate, and the combined organic extracts are washed with brine, dried over MgSO₄, filtered, and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford the desired hydroxy ketone.[4][5]
Conclusion
The total syntheses of Englerin A showcase the ingenuity and power of modern organic synthesis. The diverse strategies, ranging from powerful cycloadditions to elegant transition-metal-catalyzed cascade reactions, provide a rich platform for the development of new synthetic methodologies and the production of Englerin A and its analogs for further biological evaluation. The remarkable efficiency of the Chain and Metz routes, in terms of both step count and overall yield, represents a significant advancement in the synthesis of this complex and medicinally important natural product. These comparative insights can guide researchers in designing and executing efficient syntheses of other complex molecular targets.
Englerin A vs. Standard-of-Care Chemotherapy: A Comparative Guide for Renal Cancer Research
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the preclinical efficacy of Englerin A against current standard-of-care therapies for renal cell carcinoma (RCC...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of the preclinical efficacy of Englerin A against current standard-of-care therapies for renal cell carcinoma (RCC). The information is intended to support researchers and drug development professionals in evaluating the potential of Englerin A as a novel therapeutic agent.
Data Presentation: In Vitro Cytotoxicity
The following tables summarize the in vitro potency of Englerin A and standard-of-care tyrosine kinase inhibitors (TKIs) against various human renal cancer cell lines. It is important to note that these data are compiled from different studies and direct, head-to-head comparisons in the same experimental setting are limited. Variations in experimental protocols, such as incubation times and specific assays used, can influence the results.
Table 1: In Vitro Efficacy of Englerin A in Renal Cancer Cell Lines
These colorimetric assays are widely used to assess the metabolic activity of cells as an indicator of cell viability and proliferation.
Principle: Viable cells with active metabolism reduce a tetrazolium salt (e.g., MTT - 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide or WST-1 - water-soluble tetrazolium salt) to a colored formazan product. The amount of formazan produced is directly proportional to the number of viable cells.
Protocol Outline:
Cell Seeding: Plate renal cancer cells in 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.
Compound Treatment: Treat the cells with a serial dilution of the test compound (Englerin A or TKI) or vehicle control (e.g., DMSO) for a specified duration (typically 48-96 hours).
Reagent Incubation: Add the MTT or WST-1 reagent to each well and incubate for a period that allows for the development of the formazan product (typically 2-4 hours).
Solubilization (for MTT): If using MTT, add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of the wells at the appropriate wavelength using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.
In Vivo Renal Cancer Xenograft Model
This protocol outlines the establishment and use of a subcutaneous xenograft model to evaluate the in vivo efficacy of anti-cancer compounds.
Principle: Human renal cancer cells are implanted into immunocompromised mice, where they form tumors. The effect of a therapeutic agent on tumor growth can then be assessed.
Protocol Outline:
Cell Preparation: Harvest renal cancer cells (e.g., A498, 786-O) from culture, wash, and resuspend them in a suitable medium, sometimes mixed with Matrigel to support tumor formation.
Animal Model: Use immunodeficient mice (e.g., athymic nude or NSG mice) to prevent rejection of the human tumor cells.
Tumor Implantation: Subcutaneously inject a specific number of cells (e.g., 1 x 10^6 to 5 x 10^6) into the flank of each mouse.[5]
Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors reach a palpable size (e.g., 100-200 mm³), measure them with calipers 2-3 times per week.[6] Tumor volume can be calculated using the formula: (Length x Width²) / 2.
Randomization and Treatment: When tumors reach the desired size, randomize the mice into treatment and control groups. Administer the test compound (e.g., Englerin A, sunitinib) and vehicle control via the appropriate route (e.g., intraperitoneal, oral gavage) and schedule.[5][7]
Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, biomarker analysis).
Data Analysis: Compare the tumor growth rates and final tumor volumes between the treatment and control groups to determine the in vivo efficacy of the compound.
TRPC4/5 Channel Activation Assay (for Englerin A)
This assay measures the ability of Englerin A to activate TRPC4 and TRPC5 channels, leading to an influx of calcium ions.
Principle: Cells engineered to overexpress TRPC4 or TRPC5 channels are loaded with a calcium-sensitive fluorescent dye. Activation of these channels by Englerin A results in an increase in intracellular calcium, which is detected as a change in fluorescence.
Protocol Outline:
Cell Culture: Use a cell line (e.g., HEK293) stably or transiently transfected to express TRPC4 or TRPC5 channels.
Dye Loading: Plate the cells in a microplate and load them with a calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's instructions.
Compound Addition: Add Englerin A at various concentrations to the wells.
Fluorescence Measurement: Measure the change in fluorescence over time using a fluorescence plate reader or a fluorescence microscope.
Data Analysis: Quantify the increase in intracellular calcium concentration in response to Englerin A and determine the EC50 value (the concentration that elicits a half-maximal response).[8][9]
VEGFR Phosphorylation Assay (for TKIs)
This assay determines the ability of TKIs like sunitinib and axitinib to inhibit the phosphorylation of VEGFR, a key step in its activation.
Principle: Renal cancer cells are treated with a TKI, and the phosphorylation status of VEGFR is assessed using methods like Western blotting or ELISA.
Protocol Outline (Western Blot):
Cell Treatment: Culture renal cancer cells and treat them with the TKI at various concentrations for a specified time. A positive control stimulated with VEGF may be included.
Cell Lysis: Lyse the cells in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins.
Protein Quantification: Determine the protein concentration of the lysates.
SDS-PAGE and Western Blotting: Separate the proteins by size using SDS-PAGE and transfer them to a membrane.
Antibody Incubation: Probe the membrane with a primary antibody specific for phosphorylated VEGFR (p-VEGFR) and a primary antibody for total VEGFR as a loading control. Subsequently, incubate with an appropriate secondary antibody conjugated to an enzyme (e.g., HRP).
Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.
Data Analysis: Quantify the band intensities to determine the ratio of p-VEGFR to total VEGFR and assess the inhibitory effect of the TKI.[10][11]
Mandatory Visualization
Signaling Pathways
Englerin A Mechanism of Action in Renal Cancer Cells.
Mechanism of Action of VEGFR TKIs in Renal Cancer.
Experimental Workflows
Workflow for In Vitro Cytotoxicity Assay.
Workflow for In Vivo Xenograft Study.
Discussion and Future Directions
Englerin A demonstrates potent and selective in vitro activity against renal cancer cell lines, with GI50 and IC50 values in the nanomolar range.[1][2] Its mechanism of action, involving the activation of TRPC4/5 channels and subsequent calcium-induced cell death, represents a novel approach compared to the current standard-of-care TKIs that primarily target the VEGFR signaling pathway to inhibit angiogenesis.[8][12]
The standard-of-care TKIs, such as sunitinib, axitinib, and pazopanib, show efficacy in the micromolar range in in vitro studies.[4] While a direct comparison is challenging due to the lack of head-to-head studies, Englerin A's nanomolar potency suggests a potentially higher intrinsic activity against renal cancer cells.
A significant challenge for the clinical translation of Englerin A is its reported in vivo toxicity at doses required for anti-tumor activity.[13] This suggests a narrow therapeutic window and highlights the need for the development of analogues with an improved safety profile.
The current first-line treatment for metastatic RCC has largely shifted towards combinations of immune checkpoint inhibitors (ICIs) like pembrolizumab and nivolumab with TKIs.[14] Preclinical evaluation of Englerin A in combination with these newer agents could be a valuable area of future research. Synergistic effects might be achieved by combining the direct cytotoxic effect of Englerin A with the anti-angiogenic and immunomodulatory effects of standard-of-care therapies.
Unveiling the Potency of Simplicity: A Comparative Guide to the Structure-Activity Relationship of Truncated Englerin A Analogues
For researchers, scientists, and professionals in drug development, the quest for potent and selective anticancer agents is a continuous endeavor. Englerin A, a natural product, has shown remarkable cytotoxicity against...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the quest for potent and selective anticancer agents is a continuous endeavor. Englerin A, a natural product, has shown remarkable cytotoxicity against renal cancer cells, making it a compelling lead compound. However, its complex structure presents challenges for synthesis and modification. This has spurred investigations into structurally simpler, truncated analogues. This guide provides a comprehensive comparison of the structure-activity relationships (SAR) of these truncated Englerin A analogues, supported by experimental data, to inform future drug design and development.
Key Structure-Activity Relationship Insights
The biological activity of Englerin A and its analogues is intricately linked to their chemical structures. Studies have revealed that the tricyclic core of Englerin A is not entirely essential for cytotoxic activity, and truncated versions lacking the A-ring exhibit interesting pharmacological profiles.
A pivotal finding is the differential selectivity of these truncated analogues. While Englerin A is highly potent against renal cancer cell lines, certain A-ring truncated analogues demonstrate a marked potency against leukemia cell lines, suggesting a shift in their mechanism of action or target engagement.[1] This highlights the critical role of the A-ring in directing the cytotoxicity of Englerin A towards renal cancer cells.[1] Conversely, the BC-ring system appears to be the key pharmacophore for activity against leukemia cells.
Comparative Cytotoxicity Data
The antiproliferative activity of truncated Englerin A analogues has been evaluated in various cancer cell lines. The following table summarizes the 50% growth inhibition (GI50) values for key truncated analogues in A498 renal cancer cells and CEM T-cell acute lymphoblastic leukemia cells, as determined by the ³H-thymidine incorporation assay.
These data clearly illustrate the loss of activity against renal cancer cells upon removal of the A-ring (analogues 44 and 46). In stark contrast, the isolated BC-ring systems (analogues 17 and 19) are potent inhibitors of leukemia cell growth, with GI50 values in the low micromolar range.[1]
Signaling Pathway and Experimental Workflow
The primary mechanism of action for Englerin A is the activation of Transient Receptor Potential Canonical 4 and 5 (TRPC4/5) channels.[2][3] This activation leads to an influx of calcium and sodium ions, ultimately causing cell death. The signaling pathway and a typical experimental workflow for evaluating truncated analogues are depicted below.
Signaling cascade initiated by truncated Englerin A analogues.
Workflow for assessing the cytotoxicity of Englerin A analogues.
Experimental Protocols
³H-Thymidine Incorporation Assay for Cytotoxicity
This assay is a standard method for measuring the antiproliferative effects of chemical compounds on cancer cell lines.
1. Cell Culture and Seeding:
A498 (human renal carcinoma) and CEM (human T-cell acute lymphoblastic leukemia) cells are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.
Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.
2. Compound Treatment:
Truncated Englerin A analogues are dissolved in dimethyl sulfoxide (DMSO) to create stock solutions.
Serial dilutions of the compounds are prepared in culture medium.
The culture medium from the seeded plates is replaced with medium containing the various concentrations of the test compounds. A vehicle control (DMSO) is also included.
3. Incubation:
The treated cells are incubated for 48 hours at 37°C in a humidified atmosphere with 5% CO₂.
4. Radiolabeling:
After the 48-hour incubation, 1 µCi of ³H-thymidine is added to each well.
The plates are incubated for an additional 6 hours to allow for the incorporation of the radiolabel into the DNA of proliferating cells.
5. Cell Harvesting and Measurement:
The cells are harvested onto glass fiber filters using a cell harvester.
The filters are washed to remove unincorporated ³H-thymidine.
The radioactivity retained on the filters is measured using a scintillation counter.
6. Data Analysis:
The counts per minute (CPM) are plotted against the compound concentration.
The GI50 value, the concentration at which cell growth is inhibited by 50%, is calculated from the dose-response curve.
A Comparative Guide to the Anti-Cancer Activity of Englerin A Analogues
For Researchers, Scientists, and Drug Development Professionals Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has garnered significant attention for its potent and selective cytotoxic activ...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has garnered significant attention for its potent and selective cytotoxic activity against renal cancer cells.[1] Its unique mechanism of action, involving the activation of Transient Receptor Potential Canonical (TRPC) channels TRPC4 and TRPC5, presents a promising new avenue for anti-cancer drug development.[1][2] This guide provides a comparative analysis of the anti-cancer activity of various Englerin A analogues, supported by experimental data, detailed protocols, and visualizations of the key biological pathways and experimental workflows.
Comparative Anti-Cancer Activity of Englerin A Analogues
The anti-cancer activity of Englerin A and its analogues is typically evaluated by determining their half-maximal inhibitory concentration (IC50) or growth inhibition (GI50) values against various cancer cell lines. The following tables summarize the reported GI50 values for several Englerin A analogues with modifications at different positions of the core structure.
Table 1: Anti-Cancer Activity of Englerin A Analogues with Modifications at the C-9 Glycolate Moiety
The glycolate ester at the C-9 position is critical for the biological activity of Englerin A.[3] As demonstrated in the table below, its removal or significant alteration leads to a dramatic loss of potency.
Table 2: Anti-Cancer Activity of Truncated and Other Englerin A Analogues
Modifications to other parts of the Englerin A scaffold, such as truncation of the A-ring or alterations to the BC-ring system, have also been explored to understand the structure-activity relationship.
Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for the key assays used to evaluate the anti-cancer activity of Englerin A analogues.
Cell Viability (MTT) Assay
This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.
Materials:
Cancer cell lines (e.g., A498, UO-31, RXF 393)
Complete culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)
Englerin A analogues dissolved in DMSO
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 40% DMF, 16% SDS, 2% acetic acid in water)
96-well plates
Incubator (37°C, 5% CO2)
Microplate reader
Procedure:
Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.[3]
Prepare serial dilutions of the Englerin A analogues in complete culture medium. The final DMSO concentration should be kept below 0.5%.[3]
Remove the medium from the wells and add the media containing the different concentrations of the analogues. Include vehicle control (DMSO) and positive control (e.g., Englerin A) wells.
validating apoptosis versus necrosis as the mode of Englerin A-induced cell death
For Researchers, Scientists, and Drug Development Professionals December 17, 2025 Englerin A, a natural product derived from the bark of the East African plant Phyllanthus engleri, has garnered significant attention for...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
December 17, 2025
Englerin A, a natural product derived from the bark of the East African plant Phyllanthus engleri, has garnered significant attention for its potent and selective cytotoxic effects against renal cell carcinoma. However, the precise mode of cell death induced by this compound has been a subject of scientific debate, with studies pointing towards both apoptosis and necrosis. This guide provides a comprehensive comparison of the experimental evidence, offering researchers a clear understanding of the signaling pathways and cellular events triggered by Englerin A.
Distinguishing Apoptosis and Necrosis: Key Cellular Fates
Programmed cell death, or apoptosis, is a highly regulated process essential for normal tissue homeostasis. It is characterized by distinct morphological features, including cell shrinkage, chromatin condensation, and the formation of apoptotic bodies, without inducing an inflammatory response. Key molecular hallmarks include the activation of a cascade of proteases known as caspases and the externalization of phosphatidylserine on the cell surface.
In contrast, necrosis is a largely unregulated form of cell death, typically resulting from acute cellular injury. It is characterized by cell swelling, plasma membrane rupture, and the release of intracellular contents, which can trigger inflammation.
The determination of which pathway Englerin A predominantly activates is crucial for its development as a potential therapeutic agent.
Comparative Analysis of Experimental Data
Multiple studies have employed a variety of assays to dissect the mechanism of Englerin A-induced cell death in renal cancer cell lines, primarily A498 and UO-31. The following tables summarize the key quantitative findings.
To visually represent the distinct mechanisms of apoptosis and necrosis, and the experimental approach to differentiate them, the following diagrams are provided.
Caption: Differentiating cellular death pathways.
Caption: Validating the mode of cell death.
Detailed Experimental Protocols
Annexin V-FITC and Propidium Iodide (PI) Staining
This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Cell Preparation: Culture renal cancer cells (e.g., A498, UO-31) to 70-80% confluency. Treat cells with Englerin A at the desired concentration and for the specified duration. Include untreated and positive controls (e.g., staurosporine for apoptosis).
Harvesting: Gently detach adherent cells using trypsin-EDTA and collect all cells, including those in the supernatant. Centrifuge at 300 x g for 5 minutes and wash the cell pellet with cold phosphate-buffered saline (PBS).
Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension according to the manufacturer's instructions.
Incubation: Incubate the cells in the dark at room temperature for 15 minutes.
Flow Cytometry: Analyze the stained cells by flow cytometry. FITC-Annexin V is detected in the green fluorescence channel (FL1) and PI in the red fluorescence channel (FL2).
This luminescent assay measures the activity of key executioner caspases.
Cell Plating: Seed cells in a white-walled 96-well plate and allow them to adhere overnight.
Treatment: Treat cells with Englerin A and appropriate controls.
Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol.
Assay Procedure: Add the Caspase-Glo® 3/7 reagent to each well and mix briefly.
Incubation: Incubate the plate at room temperature for 1-2 hours.
Measurement: Measure the luminescence using a plate-reading luminometer. An increase in luminescence indicates higher caspase-3/7 activity.
Lactate Dehydrogenase (LDH) Cytotoxicity Assay
This colorimetric assay quantifies the release of LDH from damaged cells, a marker of necrosis.
Cell Culture and Treatment: Plate cells in a 96-well plate and treat with Englerin A and controls. Include a maximum LDH release control (e.g., by adding a lysis buffer) and a spontaneous LDH release control (untreated cells).
Supernatant Collection: After the treatment period, centrifuge the plate and carefully collect the supernatant from each well.
LDH Reaction: Add the LDH reaction mixture to the supernatant in a new 96-well plate.
Incubation: Incubate the plate in the dark at room temperature for 30 minutes.
Measurement: Measure the absorbance at the appropriate wavelength (typically 490 nm) using a microplate reader. The percentage of cytotoxicity is calculated relative to the maximum LDH release control.
Conclusion
The available evidence suggests that Englerin A can induce cell death in renal cancer cells through a complex mechanism that involves features of both necrosis and caspase-independent apoptosis. The rapid loss of plasma membrane integrity, significant influx of calcium, and robust production of reactive oxygen species strongly support a necrotic mode of cell death. However, the detection of Annexin V-positive cells in some studies indicates that apoptotic pathways may also be initiated, albeit in a manner that does not rely on the classical caspase cascade.
For researchers in drug development, this dual mechanism of action could be advantageous, as it may circumvent resistance mechanisms that rely on the inhibition of apoptosis. Further investigation into the precise molecular targets of Englerin A and the downstream signaling events will be critical for optimizing its therapeutic potential. This guide provides a foundational framework for designing and interpreting experiments aimed at further elucidating the intricate cell death pathways activated by this promising anti-cancer agent.
Englerin A's Anti-Cancer Activity: A Tale of Two Cell Lines - The Critical Role of TRPC4
For researchers, scientists, and drug development professionals, understanding the mechanism of action of novel anti-cancer compounds is paramount. Englerin A, a natural product, has demonstrated potent and selective cyt...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, understanding the mechanism of action of novel anti-cancer compounds is paramount. Englerin A, a natural product, has demonstrated potent and selective cytotoxicity against various cancer cell lines, with its efficacy intrinsically linked to the expression of the Transient Receptor Potential Canonical 4 (TRPC4) ion channel. This guide provides a comprehensive comparison of Englerin A's activity in TRPC4 knockout versus wild-type cancer cell lines, supported by experimental data and detailed protocols.
Englerin A's primary mechanism of action is the potent and selective activation of TRPC4 and its close homolog TRPC5.[1][2] This activation triggers a significant influx of calcium (Ca2+) and sodium (Na+) ions into the cancer cells.[1][3] The resulting intracellular calcium overload and membrane depolarization initiate a cascade of events culminating in cell death.[4][5] The expression of TRPC4 has been identified as the key determinant of a cancer cell line's sensitivity to Englerin A.[5][6][7] Genetic experiments have conclusively shown that TRPC4 expression is both necessary and sufficient for Englerin A-induced growth inhibition.[5][6][7]
Unveiling the TRPC4 Dependence: Knockout vs. Wild-Type
Studies comparing cancer cell lines with and without functional TRPC4 channels have been instrumental in elucidating the compound's mechanism. In TRPC4 wild-type or overexpressing cells, Englerin A induces a robust cytotoxic response. Conversely, in TRPC4 knockout or knockdown cells, the cytotoxic effects of Englerin A are significantly diminished, rendering the cells resistant to the compound.[6]
Quantitative Analysis of Englerin A Activity
The following table summarizes the differential activity of Englerin A in cancer cell lines based on their TRPC4 expression status.
The Signaling Pathway of Englerin A-Induced Cytotoxicity
The downstream effects of Englerin A are initiated by its direct interaction with the TRPC4 channel. This binding event leads to the opening of the channel, disrupting the ionic homeostasis of the cell.
Caption: Signaling pathway of Englerin A in the presence and absence of TRPC4.
Experimental Workflow: Comparing Cell Line Sensitivity
A typical experimental workflow to compare the activity of Englerin A in TRPC4 knockout versus wild-type cancer cell lines involves several key steps, from cell line engineering to viability assessment.
Englerin A: A Comparative Analysis of its Potency in Renal Cancer Cell Lines
For Researchers, Scientists, and Drug Development Professionals Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has garnered significant attention in the scientific community for its potent a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Englerin A, a natural product isolated from the bark of Phyllanthus engleri, has garnered significant attention in the scientific community for its potent and selective cytotoxic activity against renal cell carcinoma (RCC).[1][2][3] This guide provides a comparative overview of Englerin A's potency across various renal cancer cell lines, supported by experimental data and detailed methodologies.
Potency Across Renal Cancer Cell Lines
Englerin A exhibits a remarkable degree of selectivity for renal cancer cells, with growth inhibitory (GI50) values often in the nanomolar range.[1][3] This potency can, however, vary between different renal cancer cell lines. The following table summarizes the reported potency of Englerin A in several commonly used RCC cell lines.
Note: The GI50 and IC50 values represent the concentration of a drug that is required for 50% inhibition of cell growth or viability, respectively. These values can vary based on the specific experimental conditions, such as incubation time and the assay used.
Experimental Protocols
The determination of Englerin A's potency relies on robust cell viability and proliferation assays. A generalized experimental workflow is outlined below.
Cell Viability/Proliferation Assay
1. Cell Culture:
Human renal cancer cell lines (e.g., A-498, UO-31) are maintained in appropriate culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.[1]
Cells are cultured in a humidified incubator at 37°C with 5% CO2.
2. Cell Seeding:
Cells are harvested and seeded into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well).
Plates are incubated for 24 hours to allow for cell attachment.
3. Drug Treatment:
Englerin A is dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a stock solution.
A series of dilutions of Englerin A are prepared in culture medium.
The culture medium in the wells is replaced with the medium containing different concentrations of Englerin A or a vehicle control (DMSO).
4. Incubation:
The treated cells are incubated for a specified period, typically 48 to 72 hours.
5. Viability Assessment:
Cell viability is assessed using a colorimetric assay such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide).
The assay principle involves the reduction of a tetrazolium salt by metabolically active cells to a colored formazan product.
The absorbance of the formazan product is measured using a microplate reader, and the values are proportional to the number of viable cells.
6. Data Analysis:
The absorbance values are normalized to the vehicle-treated control cells.
The GI50 or IC50 values are calculated by plotting the percentage of cell viability against the logarithm of the Englerin A concentration and fitting the data to a sigmoidal dose-response curve.[2]
Caption: Experimental workflow for determining Englerin A potency.
Signaling Pathways Modulated by Englerin A
The potent cytotoxic effect of Englerin A in renal cancer cells is attributed to its modulation of several key signaling pathways. The primary mechanism of action is believed to be the activation of the transient receptor potential canonical (TRPC) channels, specifically TRPC4 and TRPC5.[4][6][7][8]
Activation of these channels leads to an influx of calcium ions (Ca2+), disrupting cellular homeostasis and triggering downstream cell death pathways.[2][4][6] Other reported mechanisms include the activation of Protein Kinase C theta (PKCθ) and the inhibition of pro-survival pathways such as PI3K/AKT and MAPK/ERK.[1][7] Englerin A has also been shown to induce various forms of cell death, including necrosis, apoptosis, and autophagy.[1][2]
Caption: Signaling pathways affected by Englerin A in renal cancer cells.
Comparative Guide to Inhibitors of Englerin A-Induced Ion Channel Currents: ML204 and Alternatives
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of ML204 and other pharmacological agents used to inhibit ion channel currents induced by Englerin A, a potent act...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of ML204 and other pharmacological agents used to inhibit ion channel currents induced by Englerin A, a potent activator of Transient Receptor Potential Canonical 4 and 5 (TRPC4 and TRPC5) channels. The excessive activation of these channels by Englerin A leads to a significant influx of cations, primarily Ca2+ and Na+, culminating in cytotoxicity in sensitive cells, particularly certain cancer cell lines.[1][2] Understanding the tools to modulate this activity is crucial for research into TRPC4/C5 channel function and the development of potential therapeutics.
Mechanism of Action: Englerin A and TRPC4/C5 Inhibition
Englerin A is a natural product that has been identified as a potent and selective agonist of TRPC4 and TRPC5 channels.[1][3][4] Its binding to these channels triggers their opening, leading to membrane depolarization and a rise in intracellular calcium levels.[1][5][6] This cascade of events is linked to the cytotoxic effects observed in cancer cells that express high levels of TRPC4.[1][7]
Inhibitors of this pathway, such as ML204, act by blocking the ion flow through these channels, thereby preventing the downstream effects of Englerin A-induced activation.[1][5] These inhibitors are invaluable tools for studying the physiological and pathological roles of TRPC4/C5 channels.
Quantitative Comparison of Inhibitors
This section provides a summary of the quantitative data for ML204 and a notable alternative, Pico145, in inhibiting Englerin A-induced TRPC4/C5 activity.
Inhibitor
Target(s)
IC50 (TRPC4)
IC50 (TRPC5)
Selectivity Notes
Reference(s)
ML204
TRPC4, TRPC5
~1-3 µM
~65% inhibition at 10 µM
Exhibits 19-fold selectivity against TRPC6. No significant effect on TRPC3, TRPV1, TRPV3, TRPA1, TRPM8, or voltage-gated Na+, K+, and Ca2+ channels.
The signaling cascade initiated by Englerin A and the point of intervention for inhibitors like ML204 are depicted in the following diagram.
Caption: Signaling pathway of Englerin A-induced cytotoxicity via TRPC4/TRPC5 and its inhibition.
Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. Below are outlines for key experiments used to characterize the inhibition of Englerin A-induced currents.
Whole-Cell Patch-Clamp Electrophysiology
This technique directly measures the ion currents through the TRPC4/C5 channels in response to Englerin A and its inhibitors.
Objective: To quantify the inhibitory effect of compounds like ML204 on Englerin A-activated TRPC4/C5 currents.
Protocol Outline:
Cell Culture: Use a cell line expressing the target channels, such as HEK293 cells stably expressing human TRPC4 or TRPC5.
Cell Preparation: Plate cells onto glass coverslips for recording.
Recording Setup: Use a patch-clamp amplifier and data acquisition system. The whole-cell configuration is established.
Solutions:
External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose (pH 7.4 with NaOH).
Internal (Pipette) Solution (in mM): 140 Cs-Aspartate, 10 EGTA, 10 HEPES, 2 Mg-ATP (pH 7.2 with CsOH) to minimize background currents.[5]
Experimental Procedure:
Obtain a stable whole-cell recording.
Apply a voltage ramp protocol (e.g., -100 mV to +100 mV over 200 ms) to elicit baseline currents.[5]
Perfuse the cells with a solution containing Englerin A (e.g., 5 µM) to activate the TRPC4/C5 channels and record the resulting currents.[5]
Co-apply the inhibitor (e.g., ML204 at various concentrations) with Englerin A to determine the extent of current inhibition.
Washout the compounds to observe the reversibility of the effects.
Data Analysis: Measure the current amplitudes at specific voltages (e.g., +100 mV and -100 mV) and plot concentration-response curves to calculate the IC50 value of the inhibitor.
Calcium Influx Assay
This fluorescence-based assay measures the increase in intracellular calcium concentration following channel activation.
Objective: To assess the ability of inhibitors to block Englerin A-induced calcium entry.
Protocol Outline:
Cell Culture: Plate TRPC4/C5-expressing cells in a 96-well plate.
Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.
Inhibitor Pre-incubation: Wash the cells and incubate with the inhibitor (e.g., ML204) for a defined period (e.g., 30 minutes).[10]
Baseline Measurement: Measure the baseline fluorescence intensity using a fluorescence plate reader.
Englerin A Application: Add Englerin A to the wells to stimulate calcium influx.
Kinetic Measurement: Immediately measure the fluorescence intensity over time to monitor the change in intracellular calcium.
Data Analysis: Calculate the peak fluorescence response or the area under the curve and normalize it to the control (Englerin A alone) to determine the percentage of inhibition for each inhibitor concentration.
Cell Viability Assay
This assay determines the ability of an inhibitor to rescue cells from Englerin A-induced cytotoxicity.
Objective: To evaluate the cytoprotective effect of TRPC4/C5 inhibitors in the presence of Englerin A.
Protocol Outline:
Cell Culture: Seed cancer cell lines known to be sensitive to Englerin A (e.g., A-498 or A-673) in 96- or 384-well plates.[1]
Compound Treatment: Treat the cells with Englerin A (e.g., 50 nM) in the presence or absence of the inhibitor (e.g., 50 µM ML204).[1]
Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours).[1][2]
Viability Measurement: Assess cell viability using a commercially available kit such as CellTiter-Glo® (measures ATP levels) or an MTT/WST-1 assay (measures metabolic activity).[1][2]
Data Analysis: Normalize the viability of treated cells to that of vehicle-treated control cells and compare the viability of cells treated with Englerin A alone to those co-treated with the inhibitor.
Experimental Workflow Visualization
The following diagram illustrates a typical workflow for screening and characterizing inhibitors of Englerin A-induced TRPC4/C5 activity.
Caption: A generalized workflow for the identification and characterization of TRPC4/C5 inhibitors.
Conclusion
ML204 is a well-characterized and selective inhibitor of TRPC4/C5 channels, making it a valuable tool for studying Englerin A-induced cellular effects. However, the emergence of newer compounds like Pico145, with significantly higher potency, offers researchers more powerful and specific probes for dissecting the roles of TRPC1/4/5 channels. The choice of inhibitor will depend on the specific experimental context, including the required potency and the specific TRPC channel subtypes being investigated. The experimental protocols and comparative data presented in this guide provide a solid foundation for designing and interpreting studies aimed at modulating Englerin A-induced ion channel activity.
Navigating Cytotoxic Drug Resistance: A Comparative Guide to Englerin A
For Researchers, Scientists, and Drug Development Professionals: An in-depth analysis of Englerin A's cross-resistance profile with other cytotoxic agents, supported by experimental data and detailed protocols. Englerin...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: An in-depth analysis of Englerin A's cross-resistance profile with other cytotoxic agents, supported by experimental data and detailed protocols.
Englerin A, a natural product isolated from the plant Phyllanthus engleri, has garnered significant attention for its potent and selective cytotoxic activity against various cancer cell lines, particularly renal cell carcinoma.[1][2] Its unique mechanism of action, primarily as a potent agonist of the Transient Receptor Potential Canonical (TRPC) channels TRPC4 and TRPC5, sets it apart from many conventional chemotherapeutic agents.[1][2] This guide provides a comprehensive comparison of Englerin A's cross-resistance profile with other cytotoxic agents, presenting quantitative data, detailed experimental methodologies, and visual representations of key cellular pathways to inform future research and drug development strategies.
Understanding the Mechanism of Action and Resistance
The cytotoxic effect of Englerin A is intrinsically linked to its ability to activate TRPC4 and TRPC5 channels. This activation leads to a rapid and substantial influx of cations, primarily calcium (Ca2+) and sodium (Na+), into the cancer cells.[1] The resulting ionic imbalance disrupts cellular homeostasis, leading to mitochondrial dysfunction and ultimately, necrotic cell death.[1]
Crucially, the expression levels of TRPC4 and TRPC5 are the primary determinants of a cancer cell line's sensitivity to Englerin A.[3][4] Cell lines with high expression of these channels, such as the renal cancer cell line A498 and the triple-negative breast cancer (TNBC) cell line BT-549, are exquisitely sensitive to Englerin A.[5] Conversely, cell lines with low or negligible expression of TRPC4 and TRPC5, like the TNBC cell lines MDA-MB-231 and HCC1806, exhibit significant resistance. This direct correlation between target expression and drug efficacy provides a strong predictive biomarker for Englerin A sensitivity and forms the basis for understanding its cross-resistance patterns.
Cross-Resistance Profile of Englerin A
Given its distinct mechanism of action, it is hypothesized that Englerin A will not exhibit cross-resistance with cytotoxic agents that function through different cellular pathways. Cells that have developed resistance to agents that, for example, damage DNA or disrupt microtubule formation, should retain their sensitivity to Englerin A, provided they express TRPC4/5. Conversely, Englerin A-resistant cells, due to low TRPC4/5 expression, would be expected to remain sensitive to agents with alternative mechanisms.
The following tables summarize the cytotoxic activity of Englerin A in comparison to other standard chemotherapeutic agents in both Englerin A-sensitive and Englerin A-resistant cell lines.
Cell Line
Primary Cancer Type
TRPC4/5 Expression
Englerin A
Cisplatin
Paclitaxel
A498
Renal Cell Carcinoma
High
~1-20 nM
~2-5 µM
~5-15 nM
BT-549
Triple-Negative Breast Cancer
High
~5.4 nM
~1-3 µM
~1-5 nM
MDA-MB-231
Triple-Negative Breast Cancer
Low
>10 µM
~3-7 µM
~2-8 nM
HCC1806
Triple-Negative Breast Cancer
Low
~8.9 µM
~2-6 µM
~3-10 nM
Table 1: Comparative IC50/GI50 values of Englerin A and other cytotoxic agents in Englerin A-sensitive and -resistant cell lines. Data is compiled from multiple sources and represents approximate ranges.
Signaling Pathways and Experimental Workflows
To visually represent the cellular processes involved, the following diagrams illustrate the signaling pathway of Englerin A and a typical experimental workflow for assessing cross-resistance.
Englerin A Signaling Pathway
Cross-Resistance Experimental Workflow
Experimental Protocols
Detailed methodologies for key experiments cited in cross-resistance studies are provided below.
Sulforhodamine B (SRB) Cytotoxicity Assay
The SRB assay is a colorimetric method used to determine cell density based on the measurement of cellular protein content.[6]
Materials:
Adherent cancer cell lines
Complete cell culture medium
Trichloroacetic acid (TCA), 10% (w/v)
Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid
Acetic acid, 1% (v/v)
Tris base solution, 10 mM
96-well plates
Microplate reader
Procedure:
Cell Seeding: Plate cells in 96-well plates at a predetermined optimal density and allow them to attach for 24 hours.
Compound Treatment: Treat cells with serial dilutions of Englerin A or other cytotoxic agents and incubate for a specified period (e.g., 48-72 hours).
Cell Fixation: Gently remove the culture medium and add 100 µL of cold 10% TCA to each well to fix the cells. Incubate at 4°C for 1 hour.
Washing: Wash the plates five times with 1% acetic acid to remove excess TCA and unbound dye. Air dry the plates completely.
Staining: Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.
Washing: Quickly wash the plates four times with 1% acetic acid to remove unbound SRB. Air dry the plates.
Solubilization: Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.
Absorbance Measurement: Measure the optical density (OD) at 565 nm using a microplate reader. The OD is proportional to the cell number.
WST-1 Cell Viability Assay
The WST-1 assay is a colorimetric assay for the quantification of cell proliferation and viability based on the cleavage of the tetrazolium salt WST-1 by mitochondrial dehydrogenases in viable cells.[7]
Materials:
Cancer cell lines
Complete cell culture medium
WST-1 reagent
96-well plates
Microplate reader
Procedure:
Cell Seeding: Seed cells in a 96-well plate at a suitable density in 100 µL of culture medium.
Compound Treatment: Add various concentrations of the test compounds to the wells and incubate for the desired duration.
WST-1 Addition: Add 10 µL of WST-1 reagent to each well.
Incubation: Incubate the plate for 1-4 hours at 37°C in a humidified atmosphere.
Absorbance Measurement: Shake the plate thoroughly for 1 minute on a shaker and measure the absorbance at 450 nm using a microplate reader. The reference wavelength should be greater than 600 nm.
Intracellular Calcium Measurement using Fura-2 AM
This method measures changes in intracellular calcium concentration using the ratiometric fluorescent dye Fura-2 AM.[4]
Materials:
Cancer cell lines
Hanks' Balanced Salt Solution (HBSS)
Fura-2 AM
Pluronic F-127
Fluorescence microplate reader or microscope with dual-wavelength excitation capabilities
Procedure:
Cell Loading: Incubate the cells with Fura-2 AM (typically 2-5 µM) and Pluronic F-127 (0.02%) in HBSS for 30-60 minutes at 37°C.
Washing: Wash the cells twice with HBSS to remove extracellular dye.
Compound Addition: Add Englerin A or other test compounds to the cells.
Fluorescence Measurement: Immediately begin measuring the fluorescence intensity at an emission wavelength of 510 nm with alternating excitation wavelengths of 340 nm (for Ca2+-bound Fura-2) and 380 nm (for Ca2+-free Fura-2).
Data Analysis: The ratio of the fluorescence intensities at 340 nm and 380 nm is calculated to determine the intracellular calcium concentration.
Lactate Dehydrogenase (LDH) Assay for Necrosis
The LDH assay quantifies the release of lactate dehydrogenase from cells with damaged plasma membranes, a hallmark of necrosis.[3]
Materials:
Cancer cell lines
Cell culture medium
LDH assay kit (containing substrate, cofactor, and dye)
96-well plates
Microplate reader
Procedure:
Cell Seeding and Treatment: Seed and treat cells with cytotoxic agents as described for the cytotoxicity assays. Include a maximum LDH release control (cells treated with a lysis solution) and a no-cell background control.
Supernatant Collection: After the incubation period, centrifuge the plate and carefully transfer the cell-free supernatant to a new 96-well plate.
LDH Reaction: Add the LDH assay reaction mixture to each well containing the supernatant.
Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.
Absorbance Measurement: Measure the absorbance at the wavelength specified by the kit manufacturer (typically 490 nm).
Calculation: Calculate the percentage of cytotoxicity by comparing the LDH release in treated samples to the spontaneous and maximum release controls.
Conclusion
The available data strongly suggest that Englerin A's unique mechanism of action, centered on the activation of TRPC4 and TRPC5 channels, results in a favorable cross-resistance profile. Cancer cells that have developed resistance to conventional chemotherapeutics targeting DNA, microtubules, or other signaling pathways are likely to remain sensitive to Englerin A, provided they express its target channels. This makes Englerin A and its analogs promising candidates for combination therapies and for treating refractory cancers. Further research focusing on direct comparative studies in a broader range of cancer cell lines with well-characterized resistance mechanisms will be invaluable in fully elucidating the clinical potential of this exciting class of cytotoxic agents.
A Comparative Analysis of Englerin A and Its Synthetic Analogues for In Vivo Anti-Cancer Efficacy
For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the in vivo efficacy of the natural product Englerin A and its synthetic analogues. This document summari...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the in vivo efficacy of the natural product Englerin A and its synthetic analogues. This document summarizes key performance data, details experimental methodologies, and visualizes relevant biological pathways to support ongoing research and development in oncology.
Englerin A, a guaiane sesquiterpene isolated from the bark of the East African plant Phyllanthus engleri, has demonstrated remarkable potency and selectivity against renal cancer cell lines.[1] However, its translation to a clinical setting has been hampered by significant in vivo toxicity and poor oral bioavailability.[2][3] This has spurred the development of numerous synthetic analogues designed to overcome these limitations while retaining the potent anti-cancer activity of the parent compound. This guide offers a comparative overview of the in vivo performance of Englerin A and its key synthetic derivatives.
In Vivo Performance: A Tabular Comparison
The following tables summarize the key in vivo parameters for Englerin A and its notable synthetic analogues based on available preclinical data.
Mechanism of Action: The TRPC4/TRPC5 Signaling Pathway
Englerin A and its active analogues exert their cytotoxic effects primarily through the activation of Transient Receptor Potential Canonical (TRPC) channels 4 and 5.[3] This activation leads to an influx of cations, particularly calcium and sodium, into the cancer cells, resulting in ionic imbalance, cellular swelling, and ultimately necrotic cell death.
Englerin A's primary mechanism of action.
Experimental Protocols
Detailed methodologies are crucial for the replication and extension of these findings. The following are representative protocols for key in vivo experiments.
In Vivo Toxicity Assessment (Maximum Tolerated Dose)
Objective: To determine the highest dose of a compound that can be administered to mice without causing lethal toxicity.
Compound Administration: Administer the compound via the desired route (intravenous, intraperitoneal, or oral gavage).
Dose Escalation: Start with a low dose and escalate in subsequent cohorts of mice.
Monitoring: Observe the mice for signs of toxicity, including weight loss, changes in behavior, and mortality, for a predefined period (e.g., 14 days).
MTD Determination: The MTD is defined as the highest dose that does not result in mortality or significant morbidity (e.g., >20% weight loss).
Oral Bioavailability and Pharmacokinetic Analysis
Objective: To assess the extent and rate of absorption of an orally administered compound.
Protocol:
Animal Model: Male or female mice.
Formulation: Dissolve the compound in a suitable vehicle for oral administration (e.g., Labrasol).
Administration: Administer a single oral dose of the compound via gavage.
Blood Sampling: Collect blood samples at various time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours).
Sample Analysis: Process the blood to obtain plasma or serum and analyze the concentration of the compound using a validated analytical method such as LC-MS/MS.
Pharmacokinetic Parameters: Calculate key pharmacokinetic parameters, including Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve).
Renal Cancer Xenograft Model for In Vivo Efficacy
Objective: To evaluate the anti-tumor activity of a compound in a mouse model bearing human renal cancer xenografts.
A typical workflow for in vivo efficacy studies.
Protocol:
Cell Culture: Culture human renal cancer cells (e.g., A498 or 786-O) under standard conditions.
Animal Model: Use immunodeficient mice (e.g., athymic nude or NOD/SCID).
Tumor Implantation: Subcutaneously inject a suspension of cancer cells into the flank of each mouse.
Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).
Randomization: Randomly assign mice to treatment and control groups.
Treatment: Administer the test compound and vehicle control according to the planned dosing schedule and route.
Monitoring: Measure tumor volume and mouse body weight regularly (e.g., 2-3 times per week).
Endpoint: At the end of the study, euthanize the mice and excise the tumors for final weight measurement and further analysis (e.g., histopathology, biomarker analysis).
Summary and Future Directions
The development of synthetic analogues of Englerin A has successfully addressed some of its major liabilities, particularly the lack of oral bioavailability. The aza-englerin analogue "Compound 2" stands out as a promising lead with demonstrated oral availability and retained selectivity for renal cancer cells, albeit with reduced in vitro potency compared to the parent compound.[2] While in vivo efficacy data for this and other analogues in terms of tumor growth inhibition remains to be fully published, the improved pharmacokinetic and toxicity profiles represent a significant step forward.
Future research should focus on conducting and publishing comprehensive in vivo efficacy studies on the most promising analogues. These studies should include robust evaluations in relevant renal cancer xenograft models, with detailed reporting of tumor growth inhibition, survival benefit, and biomarker modulation. Such data will be critical for the further clinical development of Englerin A-based therapeutics for the treatment of renal cancer and potentially other malignancies.
Validating the Binding of Englerin A to L-type Calcium Channels: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of Englerin A's interaction with L-type calcium channels (LTCCs), specifically the Cav1.2 subtype, against estab...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of Englerin A's interaction with L-type calcium channels (LTCCs), specifically the Cav1.2 subtype, against established LTCC modulators. The information presented is supported by experimental data to aid in the evaluation of Englerin A as a potential modulator of this critical ion channel.
Executive Summary
Englerin A, a natural product initially recognized for its potent and selective activation of Transient Receptor Potential Canonical (TRPC) 4 and 5 channels, has also been identified as a modulator of L-type calcium channels (Cav1.2).[1] This guide synthesizes the available data on Englerin A's binding and functional effects on Cav1.2 and compares it with three major classes of clinically approved LTCC blockers: dihydropyridines (e.g., Nifedipine), phenylalkylamines (e.g., Verapamil), and benzothiazepines (e.g., Diltiazem). While Englerin A's primary affinity appears to be for TRPC channels, its interaction with LTCCs, albeit at a lower potency than established blockers, warrants consideration in its overall pharmacological profile.
Comparative Analysis of Binding Affinity and Potency
The following table summarizes the quantitative data on the binding affinity and functional potency of Englerin A and comparator compounds on L-type calcium channels (Cav1.2).
Data Interpretation: The data clearly indicates that established L-type calcium channel blockers like Nifedipine and Verapamil exhibit significantly higher affinity (in the nanomolar range) for Cav1.2 compared to Englerin A (micromolar range). This suggests that while Englerin A does interact with and inhibit LTCCs, it is a less potent modulator than these clinically used drugs. The interaction of Englerin A is reported to be at the dihydropyridine binding site.[1]
Experimental Methodologies
Radioligand Displacement Assay for Binding Affinity Determination
This method is employed to determine the binding affinity (Ki or IC50) of a test compound by measuring its ability to displace a radiolabeled ligand that is known to bind to the target receptor.
Protocol Outline:
Membrane Preparation: Membranes expressing the L-type calcium channel (e.g., from rat brain or cells overexpressing Cav1.2) are prepared by homogenization and centrifugation.[4]
Incubation: The membranes are incubated with a fixed concentration of a radiolabeled dihydropyridine ligand (e.g., [³H]nitrendipine) and varying concentrations of the unlabeled test compound (e.g., Englerin A, Nifedipine).[2][4]
Equilibrium: The mixture is incubated to allow the binding to reach equilibrium.
Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters. The filters trap the membranes with the bound radioligand.
Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.
Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value can then be calculated using the Cheng-Prusoff equation.
Whole-Cell Patch Clamp for Functional Inhibition Measurement
This electrophysiological technique allows for the measurement of ion channel activity in a whole cell, providing a direct assessment of the functional effects of a compound on the channel.
Protocol Outline:
Cell Preparation: Cells expressing L-type calcium channels (e.g., HEK293 cells stably expressing human Cav1.2) are cultured on coverslips.
Recording Setup: A glass micropipette filled with an intracellular solution is brought into contact with a cell to form a high-resistance seal (giga-seal). The cell membrane under the pipette tip is then ruptured to achieve the whole-cell configuration.
Voltage Protocol: The cell membrane potential is clamped at a holding potential (e.g., -90 mV) where the channels are closed. Depolarizing voltage steps (e.g., to 0 mV) are applied to elicit L-type calcium currents.[5]
Compound Application: The test compound (e.g., Englerin A) is applied to the cell via the extracellular solution at various concentrations.
Current Measurement: The peak inward calcium current is measured before and after the application of the compound.
Data Analysis: The concentration of the compound that causes a 50% reduction in the peak current (IC50) is determined by fitting the concentration-response data to a sigmoidal curve.[5]
Visualizing the Process and Pathway
To better understand the experimental validation process and the signaling context, the following diagrams are provided.
Englerin A: A Guide to Safe Disposal in a Research Environment
For Immediate Implementation by Laboratory Personnel This document provides essential procedural guidance for the safe and compliant disposal of Englerin A, a potent and selective inhibitor of renal cancer cell growth. G...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Implementation by Laboratory Personnel
This document provides essential procedural guidance for the safe and compliant disposal of Englerin A, a potent and selective inhibitor of renal cancer cell growth. Given its cytotoxic properties, all materials contaminated with Englerin A must be treated as hazardous chemical waste to ensure the safety of laboratory personnel and prevent environmental contamination. Adherence to these protocols is mandatory and supplements institutional and regulatory standards.
Immediate Safety and Handling Principles
Before commencing any disposal procedures, researchers must strictly adhere to the following safety principles when handling Englerin A in any form (solid or in solution):
Personal Protective Equipment (PPE): A comprehensive PPE regimen is required. This includes a lab coat, safety goggles or glasses with side shields, and double-gloving with chemical-resistant nitrile gloves.[1] For handling the solid compound or when there is a risk of aerosolization, a fit-tested N100 respirator is recommended.[2]
Containment: All handling of solid Englerin A and preparation of solutions should be conducted within a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.[1][3]
Segregation: Englerin A waste must be segregated from all other waste streams, including regular trash, sharps containers for biological waste, and other chemical waste, unless compatibility is confirmed.[1][4] Never dispose of Englerin A down the drain.[1][5]
Quantitative Data Summary
The following table summarizes key physicochemical and safety data for Englerin A, critical for its safe handling and disposal.
The primary and recommended method for the ultimate disposal of Englerin A is incineration by a licensed hazardous waste management facility.[7] The following procedures detail the safe collection, segregation, and labeling of Englerin A waste in the laboratory to prepare it for collection by your institution's Environmental Health and Safety (EHS) department.
Experimental Protocol: Waste Segregation and Collection
Solid Englerin A Waste:
Objective: To safely collect unused, expired, or contaminated solid Englerin A.
Procedure:
Carefully collect all solid Englerin A waste, including residual amounts in original vials and grossly contaminated items like weigh boats or spatulas.
Place the collected solid waste into a dedicated, chemically resistant, and sealable container (e.g., a high-density polyethylene (HDPE) or glass bottle).
Securely seal the container and affix a "Hazardous Waste" label, clearly identifying the content as "Englerin A, Solid."[1]
Liquid Englerin A Waste:
Objective: To safely collect all solutions containing Englerin A.
Procedure:
Collect all aqueous and organic solutions containing Englerin A, including leftover experimental solutions and the initial rinsate from cleaning contaminated glassware, in a dedicated, sealed, and leak-proof waste container.[10]
Ensure the container is made of a material compatible with the solvent used (e.g., glass for organic solvents).[4]
Securely cap the container and affix a "Hazardous Waste" label, specifying "Englerin A in [Solvent Name]" and its approximate concentration.
Contaminated Labware and PPE:
Objective: To safely dispose of all items that have come into contact with Englerin A.
Procedure:
Sharps: Place all contaminated sharps (needles, syringes, pipette tips, etc.) directly into a designated, puncture-resistant sharps container labeled for cytotoxic chemical waste.[8][9]
Non-Sharps: Collect all other contaminated disposable items, including gloves, bench paper, and wipes, in a durable, sealed plastic bag or a lined container.[1]
Label the bag or container clearly as "Hazardous Waste: Englerin A Contaminated Materials."
Final Disposal Steps:
Store all sealed and labeled Englerin A waste containers in a designated, secure area, away from incompatible materials, until collection.
Arrange for pickup and disposal by a licensed hazardous waste management company, following all institutional, local, and federal regulations.[1]
Diagrams and Workflows
The following diagrams illustrate the key procedural workflows for the proper disposal of Englerin A.
Caption: Workflow for the segregation and disposal of Englerin A waste streams.
Caption: Logical decision flow for Englerin A waste handling and disposal.
Safeguarding Researchers: A Comprehensive Guide to Handling Englerin-A
For Immediate Use By: Researchers, Scientists, and Drug Development Professionals This guide provides essential safety and logistical information for the handling of Englerin-A, a potent natural product with significant...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Use By: Researchers, Scientists, and Drug Development Professionals
This guide provides essential safety and logistical information for the handling of Englerin-A, a potent natural product with significant anti-cancer properties. While not classified as a hazardous substance under the Globally Harmonized System (GHS), its potent biological activity and observed in vivo toxicity necessitate a robust and cautious approach to laboratory handling.[1] This document outlines the required personal protective equipment (PPE), operational procedures, and disposal plans to ensure the safety of all personnel.
I. Personal Protective Equipment (PPE): A Multi-Layered Defense
The primary defense against exposure to potent compounds like Englerin-A is the consistent and correct use of appropriate PPE. Given its cytotoxic nature, handling procedures should align with those for other potent antineoplastic agents.[2]
Table 1: Recommended Personal Protective Equipment for Handling Englerin-A
PPE Component
Specification
Rationale
Gloves
Double-gloving with chemotherapy-rated, powder-free nitrile gloves (ASTM D6978-05 compliant).[2]
Provides maximum protection against permeation by cytotoxic drugs. The outer glove should be changed immediately upon contamination.
Gown
Disposable, low-permeability fabric gown with a solid front, long sleeves, and tight-fitting cuffs.[2]
Protects skin and personal clothing from splashes and contamination.
Eye & Face Protection
Safety goggles with side shields or a full-face shield.[2][3]
Protects against splashes and aerosols that could come into contact with the eyes and face.
Respiratory Protection
A NIOSH-approved N95 or higher respirator should be used when handling the powder form or when there is a risk of aerosol generation.[2][4]
Prevents the inhalation of fine particles.
Additional Protection
Disposable shoe covers and a hair cap are recommended, particularly in designated potent compound handling areas.[4]
Minimizes the potential for tracking contaminants out of the laboratory.
II. Operational Plan: A Step-by-Step Protocol for Safe Handling
A systematic workflow is critical to minimize the risk of exposure during the handling of Englerin-A. All operations involving the powder form of Englerin-A should be conducted in a designated area and within a certified containment primary engineering control (C-PEC), such as a Class II, Type B2 biological safety cabinet or a chemical fume hood, to control for aerosols and airborne particles.[5]
Workflow for Handling Englerin-A
A flowchart outlining the safe handling of Englerin-A.
Detailed Experimental Protocol
Preparation:
Before entering the designated handling area, all personnel must don the full PPE as specified in Table 1.
Prepare the containment device (e.g., biological safety cabinet or fume hood) by ensuring it is certified and functioning correctly. Cover the work surface with disposable, plastic-backed absorbent paper.
Handling:
Weighing and Reconstitution: All handling of solid Englerin-A must be performed within the containment device to minimize the risk of generating airborne particles. Use dedicated equipment (spatulas, weigh boats, etc.) that can be decontaminated or disposed of as hazardous waste. When reconstituting, add the solvent slowly to the solid to avoid splashing.
Experimental Use: Clearly label all solutions containing Englerin-A. When transferring solutions, use luer-lock syringes to prevent accidental needle disconnection and aerosol generation.
Decontamination and Waste Disposal:
Surface Decontamination: Upon completion of work, decontaminate all surfaces and equipment within the containment device using an appropriate cleaning agent (e.g., a detergent solution followed by a disinfectant).
Waste Segregation: All materials that have come into contact with Englerin-A, including gloves, gowns, shoe covers, absorbent paper, and disposable labware, must be considered cytotoxic waste.[3] This waste should be segregated into clearly labeled, sealed containers for hazardous waste.
PPE Removal: Remove PPE in a manner that avoids self-contamination, typically by removing the most contaminated items first (e.g., outer gloves). The last item to be removed should be respiratory protection, if worn.
Disposal: All Englerin-A waste must be disposed of in accordance with institutional and local regulations for cytotoxic or chemical hazardous waste. Do not dispose of Englerin-A down the drain.
III. Spill Management Plan
In the event of a spill, immediate and appropriate action is necessary to contain the material and protect personnel.
Immediate Actions:
Alert others in the vicinity and evacuate the immediate area.
If clothing is contaminated, remove it immediately and wash the affected skin with soap and water.
For eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.
Cleanup Procedure:
Only personnel trained in hazardous spill cleanup should address the spill.
Don appropriate PPE, including respiratory protection, before re-entering the area.
Use a spill kit designed for cytotoxic drugs to contain and absorb the spill.[3] Work from the outside of the spill inward to prevent spreading.
Place all cleanup materials into a designated hazardous waste container.
Decontaminate the spill area thoroughly.
Report the spill to the laboratory supervisor and the institutional safety office.
By adhering to these stringent safety protocols, researchers can safely handle Englerin-A, harnessing its therapeutic potential while minimizing occupational risk. This proactive approach to safety is paramount when working with potent, biologically active compounds.
